N-(Dithiocarboxy)sarcosine

• CAS: 40520-03-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of N-(Dithiocarboxy)sarcosine

This guide provides a comprehensive, technically-grounded protocol for the synthesis of N-(Dithiocarboxy)sarcosine. Designed for researchers and professionals in chemical and drug development, this document moves beyond a simple recitation of steps to elucidate the underlying chemical principles, ensuring a robust and reproducible methodology. We will explore the reaction mechanism, detail a validated experimental protocol, and address critical safety and characterization considerations.

Part 1: The Core Chemistry - Principles and Mechanism

The synthesis of N-(Dithiocarboxy)sarcosine is a classic example of dithiocarbamate formation from a secondary amine. Dithiocarbamates are a versatile class of organosulfur compounds, widely utilized as ligands in coordination chemistry, accelerators in vulcanization, and as functional motifs in biologically active molecules[1][2].

The core reaction involves the nucleophilic addition of the secondary amine, sarcosine (N-methylglycine), to the electrophilic carbon atom of carbon disulfide (CS₂). Sarcosine's structure, featuring both a secondary amine and a carboxylic acid, presents unique considerations.

The Reaction Mechanism

The synthesis is typically conducted in the presence of a base. The overall transformation can be described by the following equation[1]:

R₂NH + CS₂ + Base → R₂NCS₂⁻ Base⁺ + H₂O

In the case of sarcosine, the reaction proceeds as follows:

• Activation/Deprotonation: While secondary amines are inherently nucleophilic and can react directly with CS₂, the presence of a base such as sodium hydroxide (NaOH) is crucial for driving the reaction to completion and forming a stable salt[3][4]. The base serves a dual purpose: it deprotonates the carboxylic acid group of sarcosine, forming sodium sarcosinate, and neutralizes the resulting dithiocarbamic acid intermediate to form the final salt.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of sarcosine attacks the electron-deficient carbon atom of carbon disulfide. This forms a zwitterionic intermediate.

• Proton Transfer & Salt Formation: The intermediate is unstable and is readily deprotonated by the base to form the stable dithiocarbamate dianion salt, in this case, the disodium salt of N-(Dithiocarboxy)sarcosine.

The following diagram illustrates the fundamental steps of the reaction mechanism.

Caption: Reaction mechanism for the synthesis of N-(Dithiocarboxy)sarcosine salt.

Part 2: Synthesis Protocol - A Validated Method

This section details a reliable, step-by-step protocol for the synthesis of the disodium salt of N-(Dithiocarboxy)sarcosine. The procedure is designed for self-validation by incorporating controls and clear observational cues.

Materials and Equipment

Reagents:

• Sarcosine (N-methylglycine), ≥98% purity

• Sodium Hydroxide (NaOH), pellets or ≥97% purity

• Carbon Disulfide (CS₂), ≥99% purity

• Deionized Water

• Ethanol or Isopropanol (for precipitation)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-water bath

• Condenser (optional, for longer reaction times)

• Standard laboratory glassware (beakers, graduated cylinders)

• Buchner funnel and filter paper

• Vacuum flask

Quantitative Data

The following table outlines the molar quantities and amounts for a representative 10 mmol scale synthesis. Adjust as necessary for your specific requirements.

Reagent	Formula	M.W. ( g/mol )	Moles (mmol)	Equivalents	Amount
Sarcosine	C₃H₇NO₂	89.09	10.0	1.0	0.89 g
Sodium Hydroxide	NaOH	40.00	20.0	2.0	0.80 g
Carbon Disulfide	CS₂	76.14	11.0	1.1	0.84 g (0.66 mL)
Deionized Water	H₂O	18.02	-	-	20 mL

Experimental Workflow Diagram

The following diagram provides a high-level overview of the entire experimental process, from setup to final product isolation.

Caption: Step-by-step experimental workflow for the synthesis protocol.

Step-by-Step Procedure

CAUTION: This procedure involves highly flammable and toxic carbon disulfide and should be performed exclusively within a certified chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.[5][6]

• Preparation of Sarcosinate Solution: In a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, dissolve 0.80 g (20.0 mmol) of sodium hydroxide in 20 mL of deionized water. Once the NaOH has fully dissolved and the solution has cooled, add 0.89 g (10.0 mmol) of sarcosine. Stir until a clear, homogeneous solution is obtained. This step forms the sodium salt of sarcosine, enhancing its reactivity.

• Cooling: Place the flask in an ice-water bath and stir the solution for 15-20 minutes, allowing the internal temperature to equilibrate to 0-5 °C. This is a critical step to manage the exothermic nature of the reaction with carbon disulfide.

• Addition of Carbon Disulfide: Transfer 0.66 mL (11.0 mmol) of carbon disulfide into a dropping funnel. Add the CS₂ dropwise to the vigorously stirred sarcosinate solution over a period of approximately 30 minutes. Causality: A slow, controlled addition is essential to dissipate heat effectively and prevent the formation of unwanted byproducts. A slight yellowing of the solution may be observed.

• Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 1-2 hours. Afterwards, remove the ice bath and allow the mixture to warm to room temperature, stirring for another hour to ensure the reaction proceeds to completion.

• Product Isolation: To the resulting aqueous solution, slowly add 40-50 mL of cold ethanol or isopropanol while stirring. The disodium salt of N-(Dithiocarboxy)sarcosine is less soluble in this mixed solvent system and will precipitate out as a pale solid.

• Filtration and Drying: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid cake with a small amount of cold ethanol to remove any unreacted starting materials. Dry the product under vacuum to yield the final compound.

Part 3: Characterization and Quality Control

Confirmation of the synthesized product's identity and purity is essential. The following techniques are recommended:

• Infrared (IR) Spectroscopy: The IR spectrum provides key diagnostic information. Look for the disappearance of the N-H stretch from the parent sarcosine and the appearance of a strong band in the 1470-1500 cm⁻¹ region, characteristic of the C-N "thioureide" bond, which has significant double-bond character[7]. Additionally, characteristic C=S stretching bands will appear in the 950-1050 cm⁻¹ range[8].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy in a suitable solvent (e.g., D₂O) can confirm the structure. The ¹H NMR will show signals corresponding to the N-methyl and methylene protons. The ¹³C NMR is particularly useful for identifying the unique signal of the -NCS₂⁻ carbon, typically found far downfield.

• Elemental Analysis: Provides quantitative confirmation of the elemental composition (C, H, N, S) of the synthesized salt, which can be compared to the calculated theoretical values.

Part 4: Safety Considerations and Best Practices

The primary hazard in this synthesis is carbon disulfide (CS₂) . It is a highly toxic, volatile, and extremely flammable liquid with a very low autoignition temperature (around 90 °C)[5][9].

• Handling: Always handle CS₂ in a well-ventilated fume hood. Prevent any contact with hot surfaces, such as hot plates or steam lines, as this can cause ignition[10].

• Fire Safety: Keep a Class B fire extinguisher (e.g., CO₂ or dry chemical) readily accessible. Ensure all electrical equipment is properly grounded to prevent ignition from static discharge[11].

• Exposure: Inhalation of CS₂ vapors can cause severe health effects, targeting the central and peripheral nervous systems. Skin contact can cause irritation and burns[10]. Always wear appropriate PPE.

• Waste Disposal: Dispose of all CS₂-containing waste in properly labeled, sealed containers according to institutional and local environmental regulations. Do not pour down the drain[5].

Conclusion

The synthesis of N-(Dithiocarboxy)sarcosine is a straightforward and robust procedure based on the well-established reaction between a secondary amine and carbon disulfide. By carefully controlling the reaction temperature through slow, dropwise addition of CS₂ into a cooled basic solution of sarcosine, high yields of the target dithiocarbamate salt can be reliably obtained. Adherence to strict safety protocols, particularly concerning the handling of carbon disulfide, is paramount for a safe and successful synthesis. The characterization methods outlined provide a clear pathway for validating the structure and purity of the final product, making it suitable for subsequent applications in research and development.

References

Sources

• 1. Dithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Addressing misconceptions in dithiocarbamate chemistry - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01085C [pubs.rsc.org]
• 4. Application of Dithiocarbamates as Potential New Antitrypanosomatids-Drugs: Approach Chemistry, Functional and Biological - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ICSC 0022 - CARBON DISULFIDE [chemicalsafety.ilo.org]
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characterization of N-(Dithiocarboxy)sarcosine

An In-depth Technical Guide to the Synthesis and Characterization of N-(Dithiocarboxy)sarcosine

Introduction

N-(Dithiocarboxy)sarcosine, also known as N-methyl-N-(dithiocarboxy)glycine, is an amino acid derivative that incorporates the dithiocarbamate functional group. Sarcosine (N-methylglycine) is a naturally occurring amino acid found in various biological tissues.[1] The introduction of the dithiocarbamate moiety (-CSSH) transforms the simple amino acid into a potent chelating agent and a versatile building block in coordination chemistry and materials science.[2][3]

Dithiocarbamates are renowned for their ability to form stable complexes with a wide range of transition metals.[4] This property makes N-(Dithiocarboxy)sarcosine a ligand of significant interest. Its structure uniquely combines the carboxylate group of an amino acid with the dithiolate functionality, offering multiple coordination modes. This guide provides a comprehensive overview of the synthesis, purification, and detailed analytical for researchers and professionals in chemical synthesis and drug development.

Synthesis and Purification

The synthesis of N-(Dithiocarboxy)sarcosine is typically achieved through the reaction of sarcosine with carbon disulfide in a basic aqueous or alcoholic medium. The base, commonly sodium or potassium hydroxide, deprotonates the secondary amine of sarcosine, facilitating the nucleophilic attack on the carbon atom of carbon disulfide. The resulting dithiocarbamate is then protonated upon acidification to yield the final product.

Experimental Protocol: Synthesis

• Dissolution: In a three-necked flask equipped with a magnetic stirrer and placed in an ice bath, dissolve 1.0 equivalent of sarcosine (N-methylglycine) in a minimal amount of 2M aqueous sodium hydroxide (NaOH) solution.

• Addition of Base: Add an additional 1.1 equivalents of 2M NaOH to the solution while maintaining the temperature at 0-5 °C.

• Reactant Addition: Slowly add 1.1 equivalents of carbon disulfide (CS₂) dropwise to the stirred solution. Caution: Carbon disulfide is highly volatile, flammable, and toxic. This step must be performed in a well-ventilated fume hood.

• Reaction: Allow the mixture to stir vigorously in the ice bath for 2-3 hours, followed by stirring at room temperature for an additional 4-6 hours. The reaction progress can be monitored by the disappearance of the immiscible CS₂ layer.

• Acidification: Cool the reaction mixture again in an ice bath and carefully acidify with pre-chilled 2M hydrochloric acid (HCl) to a pH of approximately 2-3. This will precipitate the N-(Dithiocarboxy)sarcosine product.

• Isolation: Collect the crude product by vacuum filtration, washing with cold deionized water to remove inorganic salts.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as an ethanol/water mixture, to obtain the purified product.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of N-(Dithiocarboxy)sarcosine.

Physicochemical Properties

The physical and chemical properties of N-(Dithiocarboxy)sarcosine are summarized below.

Property	Value	Source
Molecular Formula	C₄H₇NO₂S₂	-
Molecular Weight	165.23 g/mol	-
Appearance	White to pale yellow crystalline solid	[1]
Melting Point	Decomposes, typical for dithiocarbamic acids	-
Solubility	Soluble in alkaline aqueous solutions, alcohols; slightly soluble in water; insoluble in nonpolar organic solvents.	[1],[5]
pKa	Estimated pKa values for the carboxylic acid (~2-3) and dithiocarbamic acid (~3-4) moieties.	[5]

Spectroscopic and Spectrometric Characterization

A multi-technique approach is essential for the unambiguous structural elucidation of N-(Dithiocarboxy)sarcosine.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is used to confirm the presence and connectivity of protons in the molecule.

Experimental Protocol:

• Prepare a sample by dissolving ~5-10 mg of N-(Dithiocarboxy)sarcosine in a suitable deuterated solvent, such as DMSO-d₆ or D₂O (with pH adjustment to ensure solubility).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum using a spectrometer operating at a frequency of 400 MHz or higher.

• Process the data, including Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Expected ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 10-12	Broad Singlet	1H	-COOH
~ 4.0 - 4.2	Singlet	2H	N-CH₂ -COOH
~ 3.1 - 3.3	Singlet	3H	N-CH₃
Variable	Broad Singlet	1H	S-H (often exchanges)

¹³C NMR Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of the molecule.

Experimental Protocol:

• Use the same sample prepared for ¹H NMR analysis.

• Acquire the ¹³C NMR spectrum, typically requiring a larger number of scans than ¹H NMR due to the lower natural abundance of ¹³C.

• Process the data and reference the spectrum to the deuterated solvent signal.

Expected ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~ 200 - 205	C S₂ (Dithiocarbamate)
~ 170 - 175	C OOH (Carboxylic Acid)
~ 55 - 60	N-C H₂-COOH
~ 40 - 45	N-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in the molecule. The key diagnostic peaks are those associated with the dithiocarbamate and carboxylic acid moieties.

Experimental Protocol:

• Prepare the sample using either the KBr pellet method or by placing a small amount of the solid on the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Record the spectrum over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Description
2500 - 3300	ν(O-H)	Broad band, characteristic of a carboxylic acid dimer.
2800 - 3000	ν(C-H)	Aliphatic C-H stretching from methyl and methylene groups.
~ 1700	ν(C=O)	Carbonyl stretch of the carboxylic acid group.
1450 - 1500	ν(C-N)	"Thioureide" band, indicating partial double bond character.
950 - 1050	ν(C-S)	Symmetric and asymmetric stretching of the C-S bonds.[2]

UV-Vis Spectroscopy

UV-Visible spectroscopy provides information about the electronic transitions within the molecule, particularly the chromophoric dithiocarbamate group.

Experimental Protocol:

• Prepare a dilute solution of N-(Dithiocarboxy)sarcosine in a UV-transparent solvent (e.g., ethanol or water).

• Use a quartz cuvette to measure the absorbance from approximately 200 to 400 nm.

• Identify the wavelengths of maximum absorbance (λmax).

Expected UV-Vis Absorption Bands:

λmax (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Transition
~ 280 - 290	High	π → π
~ 250 - 260	High	π → π

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, confirming its identity.

Experimental Protocol:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol/water).

• Introduce the sample into the mass spectrometer, typically using Electrospray Ionization (ESI) in negative ion mode to deprotonate the acidic sites.

• Acquire the mass spectrum.

Expected Mass Spectrometry Data (ESI Negative Mode):

m/z	Ion
164.0	[M-H]⁻
119.9	[M-H-CO₂]⁻
88.0	[M-H-CS₂]⁻

Structural Characterization Overview

Caption: Key structural features and their corresponding analytical signals.

Analytical Considerations and Stability

Dithiocarbamic acids are known for their limited stability, particularly in acidic conditions and at elevated temperatures.[6] They can readily decompose back to the parent amine (sarcosine) and carbon disulfide.[6][7] This instability poses a significant challenge for analytical determination.

• Sample Handling: Samples should be stored at low temperatures and protected from light. Analyses should be performed promptly after synthesis and purification.

• Chromatography: Direct analysis by gas chromatography (GC) is often not feasible due to thermal decomposition.[6] Methods for dithiocarbamate analysis often rely on derivatization to form more stable compounds or on indirect methods that measure the amount of CS₂ evolved after acid digestion.[6][7][8][9] High-performance liquid chromatography (HPLC) coupled with a UV detector can be used for more direct analysis under controlled conditions.[6][7]

References

• Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). Ministry of Health, Labour and Welfare, Japan. [Link]

• Ali, A., & Kumar, S. (2008). Comparative study on the IR spectra of some transition metal dithiocarbamates. Oriental Journal of Chemistry. [Link]

• Corsaro, C., et al. (2023). Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. [Link]

• Corsaro, C., et al. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics. [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2011). FTIR spectra of the dithiocarbamate ligands and corresponding Ni(II) complexes. International Journal of Physical Sciences. [Link]

• Hussain, R., & Isab, A. A. (2013). Synthesis and Characterization of new Dithiocarbamate Complexes. Asian Journal of Research in Chemistry. [Link]

• Sarcosine - Wikipedia. [Link]

• Sarcosine. The Merck Index Online. [Link]

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• 4. ajrconline.org [ajrconline.org]
• 5. Sarcosine [drugfuture.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mhlw.go.jp [mhlw.go.jp]
• 9. documents.thermofisher.com [documents.thermofisher.com]

molecular structure of N-(Dithiocarboxy)sarcosine

An In-Depth Technical Guide to the Molecular Structure and Properties of N-(Dithiocarboxy)sarcosine

Abstract

N-(Dithiocarboxy)sarcosine is a derivative of the endogenous amino acid sarcosine, belonging to the versatile class of dithiocarbamates. These organosulfur compounds are distinguished by their potent metal-chelating properties, which form the basis of their broad applications in medicine, agriculture, and materials science.[1][2] This technical guide provides a comprehensive examination of the molecular structure, synthesis, and physicochemical properties of N-(Dithiocarboxy)sarcosine. Tailored for researchers and professionals in drug development, this document elucidates the causal relationships behind its chemical behavior, offers detailed protocols for its synthesis and characterization, and explores its relevance in modern chemical and biological research. The self-validating methodologies and authoritative references contained herein are intended to equip scientists with the foundational knowledge required to harness the unique attributes of this compound.

Introduction: The Convergence of Amino Acid and Dithiocarbamate Chemistry

Dithiocarbamates (DTCs) are a class of organosulfur ligands characterized by the −N(C=S)S− functional moiety.[3] Their chemistry, which originated in the early 20th century, is dominated by their capacity to form highly stable, often colorful complexes with a vast range of metal ions.[1][4] This chelating ability stems from the soft-donor nature of the two sulfur atoms, which can form a "four-membered chelate ring" with a metal center.[5][6] The electronic and steric properties of DTCs can be finely tuned by modifying the substituents on the nitrogen atom, making them exceptionally versatile ligands.[4]

N-(Dithiocarboxy)sarcosine emerges from the intersection of dithiocarbamate chemistry and amino acid science. Its parent molecule, sarcosine (N-methylglycine), is a naturally occurring amino acid derivative involved in various metabolic pathways, including the synthesis and degradation of glycine.[7][8] The incorporation of the dithiocarboxylate group onto the sarcosine backbone yields a molecule with dual functionality: the inherent biocompatibility and structural motifs of an amino acid derivative and the potent metal-binding capacity of a dithiocarbamate. This unique combination makes N-(Dithiocarboxy)sarcosine and its metal complexes subjects of significant interest, particularly for applications requiring targeted metal sequestration or delivery in biological systems, such as nitric oxide scavenging and redox cycling modulation.[9]

Molecular Structure and Physicochemical Properties

Chemical Structure and Bonding

The structure of N-(Dithiocarboxy)sarcosine consists of a sarcosine (N-methylglycine) framework where the nitrogen atom is bonded to a dithiocarboxyl group (-CS₂⁻). As a secondary amine derivative, it forms a dialkyldithiocarbamate, which is generally more stable than dithiocarbamates derived from primary amines.[10] The molecule possesses both a carboxylic acid group and a dithiocarbamate moiety, making it zwitterionic at physiological pH.

Resonance and Electronic Effects: The Key to Versatility

The chemical behavior of the dithiocarbamate group is governed by significant electron delocalization across the N-C-S₂ core. This is best described by three primary resonance contributors, with the "thioureide" form having a double bond between the nitrogen and carbon atoms.[1][2] This resonance imparts partial double-bond character to the C-N bond and delocalizes the negative charge over both sulfur atoms. This delocalization is crucial as it explains the ability of dithiocarbamates to stabilize metals in various oxidation states; the soft dithiocarbamate form favors low-valent metals, while the harder thioureide form can stabilize high-valent metals.[4][10]

Figure 1. Key resonance structures of the dithiocarbamate functional group.

Key Physicochemical Data

The fundamental properties of N-(Dithiocarboxy)sarcosine are summarized below.

Property	Value	Source
Chemical Formula	C₄H₇NO₂S₂	-
Molecular Weight	165.24 g/mol	-
Appearance	Typically a white or pale yellow solid as a salt	[7]
Parent Compound	Sarcosine (N-methylglycine)	[7][11]
Functional Groups	Dithiocarbamate, Carboxylic Acid	[3]
Solubility	Salts (e.g., sodium, ammonium) are generally water-soluble	[4]
Stability	Relatively stable in basic or neutral solutions; decomposes in strong acid	[12]

Synthesis and Purification

Underlying Chemical Principles

The synthesis of dithiocarbamates is a well-established and robust reaction. It proceeds via the nucleophilic attack of a secondary amine on the electrophilic carbon atom of carbon disulfide (CS₂).[13][14] For N-(Dithiocarboxy)sarcosine, the secondary amine of sarcosine reacts with CS₂. The reaction is typically conducted in a basic medium at a reduced temperature to control its exothermic nature and prevent the decomposition of the dithiocarbamic acid intermediate.[1][2] The base (e.g., NaOH, KOH) serves to deprotonate the carboxylic acid of sarcosine, increasing its solubility in aqueous media, and to neutralize the resulting dithiocarbamic acid, forming a stable salt that can be precipitated.[2][10]

Figure 2. General synthesis workflow for Sodium N-(Dithiocarboxy)sarcosinate.

Detailed Experimental Protocol: Synthesis of Sodium N-(Dithiocarboxy)sarcosinate

This protocol describes a standard laboratory-scale synthesis. The choice of a strong base like sodium hydroxide results in a stable sodium salt of the dithiocarbamate.[2]

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve sarcosine (e.g., 0.1 mol) in an aqueous solution of sodium hydroxide (0.1 mol in 50 mL of water). Causality: The base deprotonates the carboxylic acid, forming sodium sarcosinate, which is highly soluble in water.

• Reaction Setup: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C with continuous stirring.

• Carbon Disulfide Addition: Slowly add carbon disulfide (0.1 mol, ~1.0 equivalent) to the cooled solution dropwise using an addition funnel over 30 minutes. Causality: A slow, dropwise addition is critical to manage the exothermic nature of the reaction and prevent the thermal degradation of the dithiocarbamate product.

• Reaction Progression: After the addition is complete, continue stirring the mixture in the ice bath for an additional 2 hours. Subsequently, remove the ice bath and allow the reaction to stir at room temperature for another 2 hours. Causality: This two-stage temperature profile ensures the initial reaction is controlled, while the room temperature phase drives the reaction to completion.

• Product Isolation: Induce precipitation of the sodium salt by adding a cold, water-miscible organic solvent such as ethanol or acetone until the solution becomes turbid. Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid sequentially with small portions of cold ethanol and then diethyl ether. Causality: Washing removes residual reactants and byproducts. Diethyl ether is used as a final wash due to its low boiling point, which facilitates rapid drying.

• Drying: Dry the white to pale-yellow solid product in a desiccator over a suitable drying agent (e.g., silica gel or P₂O₅) under vacuum.[2] The yield should be high for this type of reaction.[15]

Spectroscopic Characterization: A Validating Framework

Rationale for Spectroscopic Analysis

Confirming the molecular structure of the synthesized product is paramount. A combination of infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provides a self-validating system to verify the presence of key functional groups and the overall molecular integrity.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the characteristic functional groups in the molecule. The key diagnostic peaks are the C-N thioureide band, the C=S stretch, and the bands associated with the carboxylic acid group.

Wavenumber (cm⁻¹)	Vibration Type	Significance
~3300-2500 (broad)	O-H stretch	Confirms the presence of the carboxylic acid group.
~1720-1700	C=O stretch	Indicates the carbonyl of the carboxylic acid.
~1500-1450	C-N stretch (Thioureide)	Strong band characteristic of dithiocarbamates, indicating partial double-bond character.
~1050-950	C=S stretch	Confirms the dithiocarbamate moiety.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework. For N-(Dithiocarboxy)sarcosine (analyzed as its salt in a solvent like D₂O), the expected signals are distinct and well-resolved.

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment
~3.2-3.4	Singlet	N-CH₃
~3.8-4.0	Singlet	N-CH₂-COO⁻

¹³C NMR	Predicted δ (ppm)	Assignment
~205-210	C=S (Dithiocarbamate)
~175-180	C=O (Carboxylate)
~55-60	N-CH₂-COO⁻
~40-45	N-CH₃

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns. For the anionic N-(Dithiocarboxy)sarcosine, electrospray ionization in negative mode (ESI-) would be the method of choice. The expected parent ion peak would correspond to the molecular weight of the anion (M-H)⁻ at m/z ≈ 164.

Chemical Reactivity and Applications in Research

Metal Chelation and Complex Formation

The defining characteristic of N-(Dithiocarboxy)sarcosine is its ability to act as a strong chelating agent for metal ions.[2] The two sulfur atoms of the dithiocarbamate group coordinate to a metal center in a bidentate fashion, forming a stable four-membered ring.[16] This robust chelation is the foundation for many of its applications, from its use as a metal scavenger to the formation of biologically active metallodrugs.[3][17]

Figure 3. Bidentate chelation of a metal ion (Mⁿ⁺) by the dithiocarbamate moiety.

Redox Behavior of Metal Complexes

Iron complexes of N-(Dithiocarboxy)sarcosine have been shown to undergo redox cycling between Fe(II) and Fe(III) states.[9] This property is physiologically significant, as it allows these complexes to participate in biological redox reactions. For instance, iron(II)-dithiocarbamate complexes are widely used to trap nitric oxide (NO) in biological samples for quantification by ESR spectroscopy. The ability of physiological reductants like ascorbate and glutathione to reduce the Fe(III) complex back to Fe(II) establishes a complete catalytic cycle.[9]

Relevance in Drug Development and Biological Systems

The unique properties of N-(Dithiocarboxy)sarcosine position it as a valuable molecule in drug development research:

• Biocompatibility: The sarcosine backbone is derived from a natural amino acid, suggesting good biocompatibility. Polysarcosine, a polymer of sarcosine, is being explored as a stealth material for drug delivery systems, analogous to PEG.[18][]

• Metal Modulation: Diseases involving metal dyshomeostasis could potentially be targeted by chelating agents like N-(Dithiocarboxy)sarcosine.

• Anticancer Potential: Other dithiocarbamates and their metal complexes have demonstrated potent anticancer activity, often linked to the induction of oxidative stress or inhibition of the proteasome.[3][10]

Conclusion

N-(Dithiocarboxy)sarcosine is a structurally elegant molecule that synergistically combines the chemical functionalities of an amino acid and a dithiocarbamate. Its molecular architecture, dominated by the resonance-stabilized, metal-chelating dithiocarbamate group, provides a robust platform for diverse applications. The straightforward and high-yielding synthesis, coupled with a clear spectroscopic signature, makes it an accessible compound for research. For scientists and drug developers, an understanding of its fundamental structure, reactivity, and metal-binding properties is the first step toward unlocking its full potential in diagnostics, therapeutics, and materials science.

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• (n.d.). Dithiocarbamates Review. Scribd. Retrieved from [Link]

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• van der Vliet, A., et al. (1998). Redox cycling of iron complexes of N-(dithiocarboxy)sarcosine and N-methyl-D-glucamine dithiocarbamate. Free Radical Biology and Medicine, 25(9), 1036-1045. [Link]

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Whitepaper: Sarcosine as a Versatile Precursor for the Synthesis of N-Substituted Dithiocarbamates

Abstract

Dithiocarbamates (DTCs) are a class of organosulfur compounds with a remarkable range of applications, from agriculture to materials science and medicine.[1][2] Their utility is largely derived from their exceptional ability to act as robust chelating agents for a wide array of metal ions.[1][3][4] This technical guide provides an in-depth exploration of the synthesis of dithiocarbamates using sarcosine (N-methylglycine) as a precursor. Sarcosine offers a unique advantage by introducing a carboxylic acid moiety into the dithiocarbamate structure, creating a bifunctional molecule with significant potential in drug development and heavy metal remediation.[5][6] This document details the core synthesis mechanism, provides a field-proven experimental protocol, outlines critical characterization techniques, and discusses the applications of the resulting N-methyl-N-carboxymethyl dithiocarbamate.

Introduction: The Significance of Dithiocarbamates

Dithiocarbamates are defined by the functional group R₂NCS₂⁻. They are readily synthesized from primary or secondary amines and carbon disulfide (CS₂).[4][7] The resulting dithiocarbamate anion is a powerful bidentate ligand, binding to metals through its two sulfur atoms.[4] This strong chelating property is the foundation of their widespread use:

• Industrial Applications: Used as vulcanization accelerators in the rubber industry and as flotation agents in mining.[2]

• Agriculture: Employed as fungicides and pesticides to protect crops.[8][9]

• Medicinal Chemistry: Investigated for anticancer, antimicrobial, and anti-inflammatory properties.[9][10][11][12] The drug Disulfiram (Antabuse), used to treat alcohol use disorder, is a well-known example whose active metabolite is a dithiocarbamate.[9]

The choice of the precursor amine is critical as it defines the "R" groups, which in turn dictate the final molecule's solubility, lipophilicity, and biological activity. Using sarcosine, a naturally occurring amino acid derivative, introduces a carboxylate group, creating a water-soluble dithiocarbamate with unique therapeutic and chelating possibilities.

Core Synthesis: Mechanism and Rationale

The synthesis of dithiocarbamates from a secondary amine like sarcosine is a classic nucleophilic addition reaction. The process is straightforward and highly efficient, typically proceeding in the presence of a base.[1][7]

The Reaction Mechanism

The reaction proceeds in two key steps:

• Deprotonation: The carboxylic acid group of sarcosine is first deprotonated by a base (e.g., Sodium Hydroxide) to form the corresponding carboxylate, enhancing its solubility in aqueous or alcoholic media. The secondary amine's nitrogen atom remains the most nucleophilic center.

• Nucleophilic Attack: The nitrogen atom of the sarcosine anion acts as a nucleophile, attacking the electrophilic carbon atom of carbon disulfide. This forms the N-methyl-N-carboxymethyl dithiocarbamic acid intermediate.

• Salt Formation: In the basic medium, the thiol proton of the dithiocarbamic acid is immediately abstracted by the base to form the stable dithiocarbamate salt (e.g., disodium N-methyl-N-carboxymethyl dithiocarbamate). Dithiocarbamic acids are generally unstable and are readily isolated as their more stable salts.[13]

The overall reaction is: CH₃NHCH₂COOH + 2 NaOH + CS₂ → CH₃N(CS₂Na)CH₂COONa + 2 H₂O

Below is a diagram illustrating this fundamental chemical transformation.

Caption: General reaction scheme for dithiocarbamate synthesis from sarcosine.

Experimental Protocol: Synthesis of Disodium N-methyl-N-carboxymethyl Dithiocarbamate

This protocol provides a self-validating system for the synthesis of the target compound. Each step is designed to maximize yield and purity, with rationale provided for key choices.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Notes
Sarcosine	C₃H₇NO₂	89.09	8.91 g (0.1 mol)	Purity >98%
Sodium Hydroxide	NaOH	40.00	8.00 g (0.2 mol)	Analytical grade pellets
Carbon Disulfide	CS₂	76.13	6.1 mL (7.61 g, 0.1 mol)	EXTREME CAUTION: Highly volatile, flammable, and toxic. Use in a certified fume hood.
Ethanol	C₂H₅OH	46.07	100 mL	95% or absolute
Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	Anhydrous, for washing

Step-by-Step Methodology

Caption: Experimental workflow for the synthesis of sarcosine-dithiocarbamate.

Detailed Steps & Causality:

• Preparation: Place a 250 mL round-bottom flask equipped with a magnetic stir bar in an ice-water bath. Add 50 mL of ethanol and slowly add the sodium hydroxide pellets while stirring to dissolve.

  • Rationale: The reaction is exothermic. Starting at a low temperature prevents overheating during the subsequent addition of CS₂ and minimizes the decomposition of the dithiocarbamic acid intermediate.[13]

• Amine Addition: Once the NaOH solution is cold (0-5 °C), add the sarcosine powder in portions. Stir until a clear, homogeneous solution is obtained.

  • Rationale: Pre-forming the sodium salt of sarcosine ensures it is fully dissolved and available for reaction.

• CS₂ Addition: Using a dropping funnel, add the carbon disulfide dropwise to the vigorously stirring solution over 30-45 minutes. The flask must remain in the ice bath.

  • Rationale: Slow, dropwise addition is critical to control the reaction's exothermicity. Vigorous stirring ensures immediate mixing of the reactants, preventing localized high concentrations and potential side reactions.

• Reaction & Precipitation: After the CS₂ addition is complete, allow the mixture to stir in the ice bath for an additional 2 hours. A voluminous white precipitate of the disodium salt should form.

  • Rationale: The extended reaction time ensures the reaction goes to completion. The product salt is typically insoluble in ethanol, leading to its precipitation and easy separation.[3][14]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with two 25 mL portions of cold ethanol, followed by two 50 mL portions of diethyl ether.

  • Rationale: The cold ethanol wash removes any unreacted starting materials or soluble impurities. The diethyl ether wash removes residual water and ethanol, facilitating rapid drying.

• Drying: Dry the fine white powder under vacuum to a constant weight. The product should be stored in a desiccator as dithiocarbamate salts can be hygroscopic.

Trustworthiness: Product Characterization and Validation

Confirming the identity and purity of the synthesized product is paramount. A combination of spectroscopic techniques should be employed.

Spectroscopic Analysis

Technique	Expected Result	Rationale for Confirmation
FTIR Spectroscopy	Strong band at ~1580-1620 cm⁻¹ (ν C=O, carboxylate); Strong band at ~1450-1500 cm⁻¹ (ν C-N, thioureide bond); Band at ~950-1050 cm⁻¹ (ν C=S).[15]	The C-N "thioureide" bond has partial double-bond character due to resonance, resulting in a characteristic strong absorption.[4][7] The C=S stretch confirms the dithiocarbamate group's presence.
¹H NMR Spectroscopy (in D₂O)	Singlet at ~3.2-3.4 ppm (3H, N-CH₃); Singlet at ~3.8-4.0 ppm (2H, N-CH₂-COO⁻).	The chemical shifts and integration values correspond directly to the N-methyl and methylene protons of the sarcosine backbone, confirming the core structure is intact.
¹³C NMR Spectroscopy (in D₂O)	Signal at ~45 ppm (N-CH₃); Signal at ~60 ppm (N-CH₂-COO⁻); Signal at ~175-180 ppm (COO⁻); Signal at ~205-210 ppm (N-CS₂⁻).	The downfield signal above 200 ppm is highly characteristic of the dithiocarbamate carbon, providing definitive evidence of successful synthesis.
Elemental Analysis	C, H, N, S content matches theoretical values for C₄H₅NNa₂O₂S₂.	Provides quantitative confirmation of the elemental composition and purity of the final product.

Troubleshooting Common Issues

• No Precipitate Forms: The product may be more soluble than expected. Try adding more diethyl ether as an anti-solvent or removing the ethanol under reduced pressure.

• Low Yield: This could be due to incomplete reaction (insufficient time or poor stirring), decomposition from excessive heat, or loss of product during washing. Ensure strict temperature control and use cold solvents for washing.

• Oily Product: The product may not be fully dry or could contain impurities. Ensure thorough washing with diethyl ether and dry under high vacuum for an extended period.

Applications in Drug Development and Research

The unique structure of sarcosine-dithiocarbamate makes it a compound of significant interest for researchers.

• Heavy Metal Chelation: Dithiocarbamates are powerful chelators of heavy metals like cadmium, lead, and mercury.[5][6][16] The presence of the carboxylate group in the sarcosine derivative enhances water solubility, making it a promising candidate for developing therapeutic agents for heavy metal detoxification.[5] The dithiocarbamate moiety acts as a "soft" ligand, showing high affinity for "soft" metal ions according to Hard and Soft Acids and Bases (HSAB) theory.[5]

• Anticancer Research: Many dithiocarbamate-metal complexes, particularly with gold and copper, have demonstrated significant anticancer activity.[4][10][17] The sarcosine-derived ligand provides a versatile scaffold for synthesizing novel metal-based therapeutics with potentially improved solubility and bioavailability.

• Enzyme Inhibition: The dithiocarbamate functional group is known to interact with sulfhydryl groups in proteins and inhibit metal-containing enzymes, a mechanism relevant in various disease models.[11][13]

Conclusion

The synthesis of dithiocarbamates from sarcosine is a robust, efficient, and highly valuable reaction for chemical and pharmaceutical research. It yields a bifunctional molecule that combines the potent metal-chelating properties of the dithiocarbamate group with the enhanced aqueous solubility conferred by the carboxylate moiety. The straightforward nature of the synthesis, coupled with the clear spectroscopic signatures for product validation, makes this an accessible yet powerful tool for developing novel chelating agents, enzyme inhibitors, and precursors for advanced metal-based therapeutics. This guide provides the foundational knowledge and practical methodology for researchers to confidently synthesize and explore the potential of this versatile compound.

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• Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions. Available at: [Link]

• Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Taylor & Francis Online. Available at: [Link]

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• Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions. University of Kerbala Repository. Available at: [Link]

• Dithiocarbamates – Knowledge and References. Taylor & Francis. Available at: [Link]

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. Available at: [Link]

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• a One-pot three-component route for synthesis of dithiocarbamates 1 containing a carboxylic acid group. ResearchGate. Available at: [Link]

• Copper Dithiocarbamates: Coordination Chemistry and Applications in Materials Science, Biosciences and Beyond. Semantic Scholar. Available at: [Link]

• A new reaction of dithiocarbamates: CS2 elimination and two C–C bond formations leading to formation of cyclic ammonium salts. CoLab.

• Chemical structures of gold(iii) methyl sarcosine dithiocarbamate derivatives 20–21. ResearchGate. Available at: [Link]

• A highly efficient synthesis of dithiocarbamates in green reaction media. RSC Publishing. Available at: [Link]

• Structures of Sarcosine and its dithiocarbamate. ResearchGate. Available at: [Link]

• One-pot synthesis of S-alkyl dithiocarbamates via the reaction of N-tosylhydrazones, carbon disulfide and amines. Organic & Biomolecular Chemistry. Available at: [Link]

• (PDF) Synthesis and Biological Evaluation of Some Novel Dithiocarbamate Derivatives. ResearchGate. Available at: [Link]

• Synthesis, Theoretical Calculation, and Biological Studies of Mono- and Diphenyltin(IV) Complexes of N-Methyl-N-hydroxyethyldithiocarbamate. PubMed Central. Available at: [Link]

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• Synthesis of novel antibacterial and antifungal dithiocarbamate-containing piperazine derivatives via re-engineering multicomponent approach. PubMed Central. Available at: [Link]

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• Synthesis of a carbamide-based dithiocarbamate chelator for the removal of heavy metal ions from aqueous solutions. ResearchGate. Available at: [Link]

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• The Versatility in the Applications of Dithiocarbamates. PubMed. Available at: [Link]

• Application of Dithiocarbamates as Potential New Antitrypanosomatids-Drugs: Approach Chemistry, Functional and Biological. MDPI. Available at: [Link]

• Diaryl dithiocarbamates: Synthesis, oxidation to thiuram disulfides, Co(III) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Solubility of N-(Dithiocarboxy)sarcosine in Organic Solvents

Foreword: Navigating the Solubility Landscape of a Zwitterionic Dithiocarbamate

N-(Dithiocarboxy)sarcosine, a derivative of the endogenous amino acid sarcosine, stands at the intersection of two influential chemical classes: amino acids and dithiocarbamates. This unique zwitterionic structure, possessing both a carboxylic acid and a dithiocarbamic acid moiety, imparts a complex and nuanced solubility profile that is critical to its application in fields ranging from bioconjugation to materials science and drug development. This guide provides a comprehensive exploration of the theoretical underpinnings and practical methodologies for understanding and determining the solubility of N-(Dithiocarboxy)sarcosine in a diverse array of organic solvents. By elucidating the causal relationships between molecular structure, solvent properties, and solubility, this document aims to empower researchers, scientists, and drug development professionals to effectively harness the potential of this versatile compound.

Physicochemical Characteristics of N-(Dithiocarboxy)sarcosine

A thorough understanding of the solubility of N-(Dithiocarboxy)sarcosine begins with an appreciation of its fundamental physicochemical properties.

Property	Value	Source
Molecular Formula	C4H7NO2S2
Molecular Weight	165.23 g/mol
CAS Number	40520-04-3
Appearance	Typically a solid	Inferred from related compounds
Structure	Zwitterionic, containing both a carboxylate and a dithiocarbamate group	[1]

The presence of both an acidic carboxylic acid group and a basic dithiocarbamate group allows the molecule to exist in a zwitterionic form, which profoundly influences its intermolecular interactions and, consequently, its solubility.

Figure 1: Chemical structure of N-(Dithiocarboxy)sarcosine.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of predicting solubility. This adage is predicated on the idea that substances with similar intermolecular forces are more likely to be miscible. For N-(Dithiocarboxy)sarcosine, its zwitterionic nature and the presence of the dithiocarbamate group are the dominant factors governing its solubility.

The Impact of Zwitterionic Character

Zwitterions exhibit strong electrostatic interactions, hydrogen bonding, and dipole-dipole forces. To dissolve such a compound, a solvent must be capable of overcoming these strong intermolecular forces.

• Polar Protic Solvents: Solvents like water, methanol, and ethanol are generally effective at solvating zwitterions. Their ability to form hydrogen bonds and their high dielectric constants help to stabilize the charged groups of the zwitterion.

• Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) can also be effective, primarily due to their large dipole moments which can interact with the charged centers of the zwitterion.

• Nonpolar Solvents: Nonpolar solvents like hexane and toluene are poor solvents for zwitterionic compounds as they cannot effectively solvate the charged moieties.

The solubility of amino acids, and by extension N-(Dithiocarboxy)sarcosine, in organic solvents is often limited. However, the introduction of the dithiocarbamate group, which is less polar than a carboxylic acid, may slightly enhance its solubility in certain organic solvents compared to its parent amino acid, sarcosine.

The Role of the Dithiocarbamate Group

Dithiocarbamates, as a class, exhibit a range of solubilities. The free acid form of dithiocarbamates is often unstable, while their salts (e.g., sodium or ammonium salts) are generally water-soluble. Metal complexes of dithiocarbamates, on the other hand, are typically soluble in organic solvents. The solubility of N-(Dithiocarboxy)sarcosine will be influenced by the equilibrium between its zwitterionic, protonated, and deprotonated forms, which is in turn dependent on the solvent environment.

Figure 2: Factors influencing the solubility of N-(Dithiocarboxy)sarcosine.

Predicted Solubility Profile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	High to Moderate	Capable of hydrogen bonding and solvating the zwitterionic structure. Solubility is expected to decrease with increasing alkyl chain length of the alcohol.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to Low	Possess large dipole moments that can interact with the charged groups. DMF, particularly in the presence of an acid and a tertiary base, has been shown to be an effective solvent for amino acids.[2]
Less Polar	Acetone, Ethyl Acetate	Low to Very Low	Limited ability to solvate the highly polar zwitterionic structure.
Nonpolar	Hexane, Toluene, Chloroform, Dichloromethane	Insoluble	Incapable of overcoming the strong intermolecular forces of the zwitterion.

It is imperative to note that this is a theoretical prediction. Experimental verification is essential for any practical application.

Experimental Determination of Solubility

A systematic approach to determining the solubility of N-(Dithiocarboxy)sarcosine is crucial for its effective use. The following protocols provide a framework for both qualitative and quantitative assessment.

Qualitative Solubility Assessment

This method provides a rapid screening of solubility in various solvents.

Materials:

• N-(Dithiocarboxy)sarcosine

• A range of organic solvents (e.g., methanol, ethanol, DMSO, DMF, acetone, acetonitrile, dichloromethane, ethyl acetate, hexane)

• Small test tubes or vials

• Vortex mixer

• Spatula

Procedure:

• Add approximately 10 mg of N-(Dithiocarboxy)sarcosine to a clean, dry test tube.

• Add 1 mL of the selected solvent to the test tube.

• Vortex the mixture vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved solid.

• If the solid has dissolved, the compound is considered "soluble" in that solvent at approximately 10 mg/mL.

• If the solid has not fully dissolved, the compound is "partially soluble" or "insoluble".

• Record the observations in a systematic manner.

Figure 3: Workflow for qualitative solubility assessment.

Quantitative Solubility Determination (Shake-Flask Method)

This method provides a more precise measurement of solubility.

Materials:

• N-(Dithiocarboxy)sarcosine

• Selected organic solvent(s)

• Scintillation vials or flasks with screw caps

• Analytical balance

• Orbital shaker or magnetic stirrer

• Temperature-controlled environment (e.g., incubator or water bath)

• Syringe filters (0.22 µm)

• Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Prepare a series of standard solutions of N-(Dithiocarboxy)sarcosine in a suitable solvent to create a calibration curve.

• Add an excess amount of N-(Dithiocarboxy)sarcosine to a known volume of the test solvent in a flask.

• Seal the flask and place it in a temperature-controlled shaker.

• Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

• Allow the mixture to stand undisturbed for a period to allow undissolved solid to settle.

• Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Dilute the filtered solution as necessary to fall within the range of the calibration curve.

• Analyze the concentration of the diluted solution using the appropriate analytical method.

• Calculate the original concentration in the saturated solution to determine the solubility.

Factors Influencing Solubility: Practical Considerations

• Temperature: The solubility of solids in liquids generally increases with temperature. However, this relationship should be determined experimentally for each solvent system.

• pH: For protic solvents or solvent mixtures containing water, the pH can significantly impact the solubility of N-(Dithiocarboxy)sarcosine by shifting the equilibrium between its zwitterionic, cationic, and anionic forms.

• Purity of the Compound and Solvent: Impurities can affect the measured solubility. It is essential to use high-purity materials for accurate determinations.

• Stability: The stability of N-(Dithiocarboxy)sarcosine in the chosen solvent should be considered, as degradation can lead to inaccurate solubility measurements. Dithiocarbamic acids are known to be unstable, especially in acidic conditions. It is advisable to conduct stability studies in parallel with solubility experiments.

Safety and Handling

When working with N-(Dithiocarboxy)sarcosine and organic solvents, appropriate safety precautions must be observed.

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably a fume hood, especially when using volatile organic solvents.

• Handling: Avoid inhalation of dust and vapors. Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store N-(Dithiocarboxy)sarcosine in a cool, dry, and dark place. Store organic solvents in appropriate, tightly sealed containers away from ignition sources.

• Waste Disposal: Dispose of all chemical waste in accordance with local regulations.

Conclusion

The solubility of N-(Dithiocarboxy)sarcosine in organic solvents is a complex interplay of its zwitterionic nature, the properties of the dithiocarbamate group, and the characteristics of the solvent. While a definitive, universal solubility chart is not yet established, this guide provides a robust theoretical framework and practical experimental protocols to enable researchers to determine its solubility in their specific systems of interest. By understanding the underlying principles and employing systematic experimental approaches, the scientific community can effectively unlock the full potential of this promising compound in a wide range of applications.

References

• A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design.
• Sarcosine-N-dithiocarbam
• Solubilities of Amino Acids in Different Mixed Solvents. Journal of the Indian Chemical Society.
• How to determine the solubility of a substance in an organic solvent?
• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
• How To Determine Solubility Of Organic Compounds? Chemistry For Everyone - YouTube.

• An effective organic solvent system for the dissolution of amino acids. International Journal of Peptide and Protein Research. [Link]

• Structures and Synthesis of Zwitterionic Polymers. MDPI.
• Sarcosine. PubChem.
• Sarcosine - PRODUCT INFORM
• Metal-dithiocarbamate complexes: chemistry and biological activity. PubMed.
• Dithiocarbamates strongly inhibit carbonic anhydrases and show antiglaucoma action in vivo. PMC - NIH.
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• EXPERIMENT 1 DETERMIN

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theoretical studies of dithiocarbamate compounds

An In-depth Technical Guide to the Theoretical Study of Dithiocarbamate Compounds

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical and computational methodologies applied to the study of dithiocarbamate compounds. We will delve into the foundational principles of their chemistry, explore the core computational techniques used to elucidate their behavior, and demonstrate how these methods are synergistically applied in modern drug discovery.

Part 1: The Unique Chemistry of Dithiocarbamates - A Foundation for Theoretical Insight

Dithiocarbamates (DTCs) are a versatile class of organosulfur compounds characterized by the R₂NCS₂⁻ functional group. Their utility in coordination chemistry and medicinal applications stems from a unique combination of electronic and structural properties.[1][2] As mono-anionic ligands, they are exceptional chelating agents for a vast range of metal ions, including transition metals, main group elements, lanthanides, and actinides.[3][4]

The key to their versatility lies in the delocalization of electrons across the N-CS₂ moiety. This results in two principal resonance structures: a soft dithiocarbamate form and a hard thioureide form.[3][5][6] This electronic flexibility allows DTCs to stabilize metals in various oxidation states, a property that is crucial for their biological activity and catalytic potential.[5]

The coordination of DTCs to metal centers is primarily through the two sulfur atoms, leading to several possible binding modes.[7][8] Understanding these modes is paramount, as they dictate the geometry, stability, and reactivity of the resulting metal complex.

Figure 1: Dithiocarbamate resonance and primary coordination modes.

Part 2: Core Theoretical Methodologies in Dithiocarbamate Research

Computational chemistry provides indispensable tools for predicting and explaining the properties of dithiocarbamate compounds at an electronic level. The primary methods employed are Density Functional Theory (DFT), Molecular Docking, and Quantitative Structure-Activity Relationship (QSAR) analysis.

Density Functional Theory (DFT)

DFT is a quantum mechanical method used to investigate the electronic structure of many-body systems. It is particularly effective for studying transition metal complexes, making it a cornerstone for dithiocarbamate research.

• Why DFT is Used: DFT provides a robust framework for calculating molecular properties such as geometric structures, reaction energies, and spectroscopic signatures (IR, UV-Vis, NMR).[9] It offers a favorable balance between computational cost and accuracy, enabling the study of relatively large and complex dithiocarbamate-metal systems.[9][10]

• Key Applications:

  • Reactivity and Stability: DFT-based parameters like HOMO-LUMO energy gaps, chemical potential, and hardness are calculated to predict the reactivity and stability of DTC complexes. This is crucial for designing new anticancer agents, as demonstrated in studies of gold(III)-dithiocarbamate complexes targeting the enzyme thioredoxin reductase (TrxR).[9]

  • Spectroscopic Characterization: Theoretical IR, UV-Vis, and NMR spectra can be calculated and compared with experimental data to confirm molecular structures and assignments.[9][11]

  • Mechanistic Insights: DFT is used to map reaction pathways and transition states, providing a deeper understanding of mechanisms such as vulcanization acceleration by zinc(II)-dithiocarbamates.[12]

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand, such as a DTC) when bound to a second (a receptor, typically a protein or enzyme).[13]

• Why Docking is Used: In drug development, understanding how a compound interacts with its biological target is critical. Docking provides a structural basis for a ligand's activity by identifying key binding interactions (e.g., hydrogen bonds, hydrophobic contacts) and estimating the binding affinity.[13][14] This knowledge guides the rational design of more potent and selective inhibitors.

• Key Applications:

  • Enzyme Inhibition: Docking studies have been instrumental in elucidating how DTCs inhibit various enzymes. For instance, studies on jack-bean urease revealed that the stability of DTC binding increases with the length of the molecule's carbon chain. Similarly, docking has shown that DTCs can bind to the heme-binding site of human aromatase (CYP19A1).[15]

  • Antimicrobial and Antiviral Activity: The binding modes of DTC derivatives have been explored for numerous therapeutic targets. Docking simulations have provided insights into the interactions of andrographolide-dithiocarbamate analogues with the SARS-CoV-2 main protease[16] and the binding of 4-aminoantipyrine dithiocarbamates within microbial receptors.[13]

  • Structure-Activity Relationship (SAR) Guidance: By visualizing the ligand in the active site, researchers can identify which parts of the molecule contribute positively or negatively to binding, thereby guiding synthetic efforts to optimize the compound.[13][14]

Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling is a statistical approach that aims to find a mathematical relationship between the chemical structures of a series of compounds and their biological activities.

• Why QSAR is Used: Once a series of related dithiocarbamate compounds has been synthesized and tested, QSAR models can be built to predict the activity of new, unsynthesized analogues. This saves significant time and resources by prioritizing the synthesis of the most promising candidates.

• Key Applications:

  • Predictive Modeling: 3D-QSAR methods like Comparative Molecular Field Analysis (CoMFA) have been successfully applied to dithiocarbamate derivatives. For example, a robust QSAR model for 4(3H)-quinazolinone derivatives with dithiocarbamate side chains provided guidelines for optimizing their structure to enhance inhibition of thymidylate synthase, a critical enzyme for DNA biosynthesis.[17]

  • Identifying Key Structural Features: QSAR models generate 3D contour maps that highlight regions where steric bulk, positive or negative electrostatic potential, or hydrogen bonding features are predicted to increase or decrease activity.[15][17] This provides a clear visual guide for drug design. For instance, 3D-QSAR analysis of dithiocarbamate fungicides revealed that hydrogen bond acceptors and donors play a critical role in binding to human CYP19A1.[15]

Part 3: A Synergistic Workflow for Drug Discovery

The true power of these theoretical methods is realized when they are used in a complementary and synergistic fashion. A typical computational workflow in the development of dithiocarbamate-based drugs integrates DFT, docking, and QSAR to build a comprehensive understanding from the electronic level to biological function.

Figure 2: Integrated theoretical workflow for dithiocarbamate drug discovery.

This integrated approach allows researchers to move from a library of potential compounds to a shortlist of highly promising candidates for synthesis and testing, grounded in a deep theoretical understanding of their structure and predicted function.

Part 4: Experimental Protocols - A Practical Guide

To ensure trustworthiness and reproducibility, the following sections outline validated, step-by-step protocols for key theoretical experiments.

Protocol: Molecular Docking of a Dithiocarbamate Ligand

This protocol describes a typical workflow for docking a dithiocarbamate compound into a target protein active site using a program like AutoDock Vina.[16]

Objective: To predict the binding pose and affinity of a dithiocarbamate inhibitor.

Methodology:

• Receptor Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Remove all non-essential molecules, including water, co-solvents, and the original co-crystallized ligand.

  • Add polar hydrogen atoms and assign partial atomic charges (e.g., Kollman charges). This step is critical for accurately modeling electrostatic interactions.

  • Save the prepared receptor in the required format (e.g., PDBQT).

• Ligand Preparation:

  • Build the 3D structure of the dithiocarbamate ligand using a molecular builder (e.g., GaussView, Avogadro).

  • Perform a geometry optimization and charge calculation using a semi-empirical method (e.g., AM1) or a faster DFT method. This ensures a low-energy, realistic starting conformation.

  • Define rotatable bonds to allow for conformational flexibility during docking.

  • Save the prepared ligand in the required format (e.g., PDBQT).

• Grid Box Generation:

  • Define the search space for the docking algorithm. This is a 3D grid box that encompasses the known active site of the receptor.

  • The rationale for the box size is to make it large enough to allow the ligand to move and rotate freely, but small enough to focus the search and reduce computation time. The center is typically based on the position of a known inhibitor.

• Running the Docking Simulation:

  • Execute the docking program using the prepared receptor, ligand, and grid configuration files.

  • The algorithm will generate multiple possible binding poses (e.g., 9-10 poses) and rank them based on a scoring function, which estimates the binding free energy (kcal/mol).

• Analysis of Results:

  • The top-ranked pose (most negative binding energy) is considered the most likely binding mode.

  • Visualize the docked complex to analyze intermolecular interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) between the dithiocarbamate ligand and key amino acid residues in the active site.[14] This analysis provides the mechanistic basis for the observed or predicted activity.

Figure 3: Standard workflow for a molecular docking experiment.

Protocol: DFT Calculation of a Dithiocarbamate-Metal Complex

This protocol outlines a general procedure for performing a DFT geometry optimization and frequency calculation on a dithiocarbamate complex using a software package like Gaussian.

Objective: To determine the stable 3D structure and vibrational frequencies of a dithiocarbamate complex.

Methodology:

• Building the Initial Structure:

  • Construct an initial guess for the geometry of the metal-dithiocarbamate complex using a molecular editor. Pay close attention to the expected coordination geometry (e.g., square planar, octahedral) around the metal center.[18][19]

• Selecting the Level of Theory:

  • Functional: Choose a suitable DFT functional. Hybrid functionals like B3LYP are widely used and have been shown to provide accurate results for transition metal dithiocarbamate systems.[9][10]

  • Basis Set: Select a basis set. For the metal atom, a basis set that includes effective core potentials (ECPs), such as LANL2DZ, is necessary to account for relativistic effects. For lighter atoms (C, H, N, S), a Pople-style basis set like 6-31G(d) is a common choice.

• Performing Geometry Optimization:

  • Run a geometry optimization calculation. The algorithm will iteratively adjust the positions of the atoms to find the minimum energy structure on the potential energy surface.

  • The convergence criteria must be met, indicating that a true energy minimum has been located.

• Frequency Calculation:

  • Following a successful optimization, perform a frequency calculation at the same level of theory.

  • Causality: This step is a self-validating system. The absence of any imaginary frequencies confirms that the optimized structure is a true local minimum (a stable structure) and not a transition state.

  • The results provide the theoretical vibrational frequencies, which can be compared to experimental IR spectra to validate the structure. The calculation also yields thermodynamic properties like zero-point vibrational energy (ZPVE).

• Data Analysis:

  • Analyze the final optimized geometry, including bond lengths, bond angles, and dihedral angles.

  • Visualize the calculated vibrational modes to assign specific peaks in the experimental IR spectrum, such as the characteristic C-N (thioureide) and C-S stretching frequencies.[11][18]

Quantitative Data Summary

The following table summarizes representative findings from theoretical studies, showcasing the types of quantitative data generated.

Compound/System	Biological Target	Method	Key Quantitative Finding	Reference
Diethyldithiocarbamate (DETC)	Superoxide Dismutase (SOD)	Molecular Docking	High docking score indicating stable binding within the active site.	[14]
Pyrrolidinedithiocarbamate (PDTC)	Jack-Bean Urease	Molecular Docking	Lowest electrostatic intermolecular energy within the catalytic site.
Gold(III)-dithiocarbamate complexes	Thioredoxin Reductase (TrxR)	DFT	Calculated binding free energy correlated well with in vitro inhibition profiles.	[9]
Zn(II)-Cysteine-Tyrosine dithiocarbamate	Estrogen Receptor α	Molecular Docking	Strong binding affinity with a calculated binding energy of -75.41 kJ/mol.	[20]
4(3H)-quinazolinone-dithiocarbamate derivatives	Thymidylate Synthase	3D-QSAR (CoMFA)	A robust predictive model with good correlation between calculated and actual activities.	[17]

References

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• The molecular docking of Diethyldithiocarbamate (DETC) (PubChem CID: 8987) with Superoxide Dismutase (SOD, PDB ID: 2C9V). (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Lawal, M., & Kumalo, H. M. (2020). Density functional theory study of gold(III)-dithiocarbamate complexes with characteristic anticancer potentials. Journal of Inorganic Biochemistry, 206, 111044. Retrieved January 16, 2026, from [Link]

• Nutho, B., Wilasluck, P., Deetanya, P., Wangkanont, K., Arsakhant, P., Saeeng, R., & Rungrotmongkol, T. (2022). Discovery of C-12 dithiocarbamate andrographolide analogues as inhibitors of SARS-CoV-2 main protease: In vitro and in silico studies. Computational and Structural Biotechnology Journal, 20, 2784–2797. Retrieved January 16, 2026, from [Link]

• Modeling of the Zn(II) Cysteine-Tyrosine dithiocarbamate Complex: Synthesis, Characterization, Molecular Docking and Anticancer Activity on MCF-7 Breast Cancer Cell Line. (2025). Asian Pacific Journal of Cancer Prevention, 26(7), 2369-2377. Retrieved January 16, 2026, from [Link]

• Al–Obaidy, G. S., et al. (n.d.). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Systematic Reviews in Pharmacy.
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• Nature of coordination of dithiocarbamate ligands (a) Bidentate.... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Al-Hamdani, A. A. S., et al. (2023). Cd(II) and Pd(II) Mixed Ligand Complexes of Dithiocarbamate and Tertiary Phosphine Ligands—Spectroscopic, Anti-Microbial, and Computational Studies. Molecules, 28(5), 2322. Retrieved January 16, 2026, from [Link]

• Ahmed, A. J. (2018). Metal Complexes of Dithiocarbamate Derivatives and its Biological Activity. ResearchGate. Retrieved January 16, 2026, from [Link]

• Hogarth, G. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(27), 12136-12146. Retrieved January 16, 2026, from [Link]

• Kumar, S. (2020). Biological Applications of Metal Complexes of Dithiocarbamates. ResearchGate. Retrieved January 16, 2026, from [Link]

• Al-Jeboori, M. J. (2017). Synthesis, Spectral Characterization and Biological Activity of Dithiocarbamate-based Ligand and its Metal Complexes. ResearchGate. Retrieved January 16, 2026, from [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2018). Organotin(IV) Dithiocarbamate Complexes: Chemistry and Biological Activity. Molecules, 23(10), 2599. Retrieved January 16, 2026, from [Link]

• Kamaludin, N. F., et al. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Journal of Chemistry, 2019, 9848906. Retrieved January 16, 2026, from [Link]

• Tiekink, E. R. T., & Haiduc, I. (2022). Dithiocarbamate Complexes of Platinum Group Metals: Structural Aspects and Applications. Molecules, 27(1), 273. Retrieved January 16, 2026, from [Link]

• Reactions of complexes of dithiocarbamate and related ligands. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Ajiboye, T. O., et al. (2018). APPLICATIONS OF DITHIOCARBAMATES COMPOUNDS: A REVIEW. International Journal of Progressive Research in Engineering Management and Science, 1(1). Retrieved January 16, 2026, from [Link]

• Iori, R., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods, 12(13), 2585. Retrieved January 16, 2026, from [Link]

• Ajiboye, T. O., et al. (2022). The Versatility in the Applications of Dithiocarbamates. International Journal of Molecular Sciences, 23(3), 1317. Retrieved January 16, 2026, from [Link]

• Ajiboye, T. O., et al. (2022). The Versatility in the Applications of Dithiocarbamates. Encyclopedia.pub. Retrieved January 16, 2026, from [Link]

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Protocols & Analytical Methods

N-(Dithiocarboxy)sarcosine: A High-Affinity Chelating Agent for Efficient Cadmium Removal

An Application Note for Researchers and Drug Development Professionals

Abstract

Cadmium is a highly toxic heavy metal with a long biological half-life, posing significant risks to human health and the environment.[1] Its removal from aqueous solutions and biological systems is a critical challenge. This application note provides a detailed guide to the use of N-(Dithiocarboxy)sarcosine (DTCS), a potent chelating agent, for the effective sequestration of cadmium ions (Cd²⁺). We present the underlying chelation mechanism, a complete protocol for the synthesis of DTCS, a step-by-step workflow for cadmium removal, and robust analytical methods for quantification. This document is intended for researchers in environmental science, toxicology, and drug development exploring novel strategies for heavy metal remediation and detoxification.

Introduction: The Challenge of Cadmium Toxicity

Cadmium is a pervasive environmental contaminant originating from industrial processes, agricultural fertilizers, and consumer products like Ni-Cd batteries.[1] Chronic exposure to cadmium can lead to severe health issues, including renal dysfunction, bone demineralization, and an increased risk of cancer. In biological systems, cadmium predominantly accumulates in the liver and kidneys, where it binds to proteins and cellular components, disrupting normal function.[1]

The primary strategy for mitigating cadmium toxicity involves the use of chelating agents—molecules that can bind tightly to metal ions to form stable, water-soluble complexes that can be more easily excreted from the body or separated from a solution.[2] Dithiocarbamates (DTCs) are a class of sulfur-containing ligands renowned for their high affinity for soft metal ions like cadmium.[3][4] N-(Dithiocarboxy)sarcosine (DTCS), a derivative of the natural amino acid sarcosine, offers a compelling combination of high chelating efficiency and biocompatibility, making it a promising candidate for both environmental remediation and therapeutic applications.

Mechanism of Cadmium Chelation by DTCS

The efficacy of DTCS as a cadmium scavenger stems from the dithiocarbamate functional group [-NCS₂⁻]. This group acts as a bidentate ligand, meaning it uses two donor atoms—in this case, both sulfur atoms—to bind to a single cadmium ion. This forms a highly stable, five-membered ring structure known as a chelate.[2][4]

According to the Hard and Soft Acids and Bases (HSAB) principle, cadmium (Cd²⁺) is a "soft" Lewis acid, meaning it has a large atomic radius and high polarizability. It preferentially forms strong covalent bonds with "soft" Lewis bases. The sulfur atoms in the dithiocarbamate group are soft bases, leading to a strong and specific interaction with cadmium.[4] The resulting Cd(DTCS)₂ complex is a dense, water-insoluble precipitate that can be easily removed from solution by filtration or centrifugation.[3]

Figure 1: Chelation of Cadmium (Cd²⁺) by two N-(Dithiocarboxy)sarcosine (DTCS) ligands.

Protocol: Synthesis of N-(Dithiocarboxy)sarcosine (DTCS)

This protocol describes the synthesis of the sodium salt of DTCS from sarcosine and carbon disulfide. The reaction should be performed in a well-ventilated fume hood due to the volatility and odor of carbon disulfide.

Materials:

• Sarcosine (N-methylglycine)

• Sodium Hydroxide (NaOH)

• Carbon Disulfide (CS₂)

• Ethanol, absolute

• Diethyl ether

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Büchner funnel and filter paper

Procedure:

• Dissolution of Base: In a 250 mL round-bottom flask, dissolve 4.0 g (0.1 mol) of sodium hydroxide in 50 mL of absolute ethanol. Stir until the NaOH is fully dissolved. Cool the solution to 0-5 °C in an ice bath.

  • Expert Insight: Using a strong base like NaOH is crucial to deprotonate the secondary amine of sarcosine, making the nitrogen atom nucleophilic enough to attack the electrophilic carbon of carbon disulfide. Cooling the reaction prevents unwanted side reactions and controls the exothermic nature of the dithiocarbamate formation.

• Addition of Sarcosine: To the cold NaOH solution, slowly add 8.9 g (0.1 mol) of sarcosine while stirring continuously. Stir for 15-20 minutes until a clear or slightly hazy solution is formed. Maintain the temperature below 10 °C.

• Addition of Carbon Disulfide: Transfer 7.6 g (6.0 mL, 0.1 mol) of carbon disulfide to a dropping funnel. Add the CS₂ dropwise to the reaction mixture over a period of 30-45 minutes. Ensure the temperature of the reaction mixture does not exceed 10 °C.

  • Expert Insight: Slow, dropwise addition of CS₂ is critical. A rapid addition can lead to a significant exotherm and the formation of byproducts. A white or pale yellow precipitate of sodium N-(Dithiocarboxy)sarcosine should begin to form during this step.

• Reaction Completion: After the addition is complete, allow the mixture to stir in the ice bath for an additional 2 hours, followed by stirring for 2 hours at room temperature to ensure the reaction goes to completion.

• Isolation of Product: Add 100 mL of diethyl ether to the flask to precipitate the product completely. Stir for 15 minutes.

• Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the product twice with 50 mL portions of diethyl ether to remove any unreacted starting materials and impurities.

• Drying: Dry the resulting white to pale-yellow solid under vacuum to yield the sodium salt of N-(Dithiocarboxy)sarcosine. Store the final product in a desiccator.

Protocol: Cadmium Removal from Aqueous Solution

This protocol outlines the procedure for removing Cd²⁺ from a contaminated water sample using the synthesized DTCS.

Materials:

• Synthesized Sodium DTCS

• Cadmium-contaminated aqueous sample (e.g., standard solution of CdCl₂ in deionized water)

• pH meter and calibration buffers

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Magnetic stirrer and stir bar

• Beakers

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., 0.45 µm syringe filter)

• Analytical instrument for cadmium quantification (e.g., Atomic Absorption Spectrometer).[5]

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Application Notes & Protocols: Leveraging N-(Dithiocarboxy)sarcosine for Advanced Nanoparticle Synthesis

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of N-(Dithiocarboxy)sarcosine as a versatile ligand in the synthesis and surface functionalization of nanoparticles. This document outlines the underlying principles, detailed experimental protocols, and characterization techniques, emphasizing the unique advantages conferred by the dithiocarbamate and sarcosine moieties for creating highly stable, biocompatible, and functional nanomaterials.

Introduction: The Strategic Advantage of N-(Dithiocarboxy)sarcosine in Nanotechnology

The convergence of materials science and biomedicine has spurred the development of sophisticated nanoparticles with tailored properties for applications ranging from diagnostics and imaging to targeted drug delivery and therapy.[1] The performance of these nanoparticles is critically dependent on their surface chemistry, which governs their stability, biocompatibility, and interactions with biological systems.[2] N-(Dithiocarboxy)sarcosine emerges as a superior capping and functionalizing agent, ingeniously combining the robust anchoring capabilities of dithiocarbamates with the "stealth" and biocompatible properties of polysarcosine.[3]

The dithiocarbamate group provides a strong, multidentate coordination to the surface of a wide array of nanoparticles, including noble metals (e.g., gold), semiconductor quantum dots, and magnetic nanoparticles.[4][5] This strong binding imparts exceptional colloidal stability. The sarcosine component, a naturally occurring N-methylated amino acid, offers a hydrophilic and biocompatible shell, mitigating nonspecific protein adsorption and enhancing circulation times in vivo, presenting a promising alternative to PEGylation.[3][6]

Core Principles: The Dual Functionality of N-(Dithiocarboxy)sarcosine

The efficacy of N-(Dithiocarboxy)sarcosine in nanoparticle synthesis stems from the synergistic interplay of its two key functional groups: the dithiocarbamate anchor and the sarcosine biocompatible tail.

2.1. The Dithiocarbamate Anchor: Ensuring Robust Nanoparticle Stability

Dithiocarbamates (DTCs) are formed by the reaction of a primary or secondary amine with carbon disulfide.[4] This functional group acts as a powerful bidentate ligand, forming strong covalent bonds with a variety of metal and semiconductor surfaces. This robust interaction is key to preventing nanoparticle aggregation and ensuring long-term colloidal stability. The synthetic versatility of DTCs allows for their use in both direct synthesis and post-synthetic surface modification of nanoparticles.[5]

2.2. The Sarcosine Tail: Imparting Biocompatibility and "Stealth" Properties

Sarcosine, and its polymer form, polysarcosine (pSar), is a non-ionic, hydrophilic polypeptoid.[6] Its structure, similar to natural peptides, confers excellent biocompatibility and low immunogenicity.[3] When used to coat nanoparticles, the sarcosine moiety creates a hydration layer that sterically hinders the adsorption of opsonins and other blood proteins, thereby reducing clearance by the mononuclear phagocyte system and prolonging circulation time.[7][8] This "stealth" property is crucial for in vivo applications such as drug delivery.[9]

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis and surface functionalization of different classes of nanoparticles using N-(Dithiocarboxy)sarcosine.

3.1. Protocol 1: Aqueous Synthesis of N-(Dithiocarboxy)sarcosine-Capped Gold Nanoparticles (AuNPs)

This protocol describes a one-pot aqueous synthesis of highly stable and biocompatible gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sarcosine

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Deionized water (DI water)

Procedure:

• Preparation of the N-(Dithiocarboxy)sarcosine solution:

  • Dissolve a desired amount of sarcosine in DI water.

  • Add an equimolar amount of CS₂ to the sarcosine solution under vigorous stirring.

  • Slowly add a 1 M NaOH solution to catalyze the reaction and maintain a basic pH. The formation of the dithiocarbamate is typically rapid.

• Synthesis of AuNPs:

  • In a separate flask, prepare an aqueous solution of HAuCl₄.

  • Heat the HAuCl₄ solution to boiling with constant stirring.

  • To the boiling solution, rapidly inject the freshly prepared N-(Dithiocarboxy)sarcosine solution.

  • The color of the solution will change from yellow to a deep red, indicating the formation of AuNPs.[10]

  • Continue heating and stirring for an additional 15-20 minutes to ensure complete reaction.

  • Allow the solution to cool to room temperature.

• Purification:

  • Purify the AuNPs by centrifugation to remove unreacted precursors.

  • Resuspend the nanoparticle pellet in DI water. Repeat the centrifugation and resuspension steps three times.

Characterization:

• UV-Vis Spectroscopy: Confirm the formation of AuNPs by observing the characteristic surface plasmon resonance (SPR) peak around 520 nm.[10]

• Dynamic Light Scattering (DLS): Determine the hydrodynamic diameter and size distribution of the nanoparticles.[10]

• Transmission Electron Microscopy (TEM): Visualize the size, shape, and morphology of the AuNPs.

Workflow for AuNP Synthesis:

Caption: Biphasic ligand exchange for QD surface modification.

Quantitative Data Summary

The following table summarizes typical experimental parameters and expected outcomes for the synthesis of N-(Dithiocarboxy)sarcosine-capped nanoparticles.

Nanoparticle Type	Precursor	Ligand Concentration	Reaction Temperature	Resulting Size (TEM)	Surface Plasmon Resonance (SPR) / Emission Peak
Gold (Au)	HAuCl₄	1-10 mM	100 °C	10-50 nm	~520 nm
Quantum Dots (CdSe/ZnS)	Pre-synthesized	5-20 mM	Room Temperature	Core size dependent	Dependent on core size
Magnetic (Fe₃O₄)	FeCl₂/FeCl₃	2-15 mM	80 °C	5-20 nm	N/A

Concluding Remarks and Future Perspectives

N-(Dithiocarboxy)sarcosine represents a highly promising ligand for the synthesis and functionalization of a diverse range of nanoparticles. Its dual-functionality provides a straightforward and effective means to produce nanomaterials with exceptional stability and biocompatibility. The protocols outlined in these application notes serve as a robust starting point for researchers to explore the full potential of this versatile molecule in developing next-generation nanomaterials for biomedical and other advanced applications. Future work may focus on the conjugation of targeting moieties or therapeutic agents to the sarcosine terminus, further expanding the utility of these nanoparticles in targeted therapies and diagnostics.

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Application Note: Ultrasensitive Electrochemical Detection of Lead(II) Ions Using N-(Dithiocarboxy)sarcosine Modified Electrodes

Abstract

This application note details a robust and highly sensitive electrochemical method for the detection of lead(II) (Pb²⁺) ions in aqueous samples using a glassy carbon electrode (GCE) chemically modified with N-(Dithiocarboxy)sarcosine (DTCS). DTCS, a dithiocarbamate derivative, serves as a superior chelating agent, demonstrating a high affinity and selectivity for lead ions. The protocol herein describes the synthesis of the DTCS ligand, the step-by-step procedure for electrode modification, and the subsequent analytical determination of Pb²⁺ using differential pulse anodic stripping voltammetry (DPASV). This method offers a low-cost, rapid, and reliable alternative to traditional spectroscopic techniques for environmental monitoring and clinical diagnostics.

Introduction: The Imperative for Sensitive Lead Detection

Lead is a pervasive and highly toxic heavy metal that poses significant threats to public health and the environment.[1] Its presence in drinking water, soil, and various consumer products necessitates sensitive and reliable detection methods.[1] While techniques like atomic absorption spectroscopy (AAS) and inductively coupled plasma-mass spectrometry (ICP-MS) offer high accuracy, they are often lab-bound, expensive, and require extensive sample preparation. Electrochemical methods, particularly anodic stripping voltammetry (ASV), present a compelling alternative due to their high sensitivity, portability, and cost-effectiveness.[1][2]

The key to a successful ASV-based sensor lies in the modification of the working electrode surface to enhance the preconcentration of the target analyte.[3][4] This is achieved by functionalizing the electrode with a ligand that exhibits a strong and selective affinity for the metal ion of interest. Dithiocarbamates (DTCs) are a class of sulfur-containing ligands well-known for their exceptional chelating properties with heavy metals.[5][6] The two sulfur atoms in the dithiocarbamate group act as a soft base, forming stable complexes with soft acid metal ions like Pb²⁺.

This application note focuses on the use of N-(Dithiocarboxy)sarcosine (DTCS) as a novel modifying agent for the electrochemical detection of lead. The sarcosine backbone provides a stable scaffold for the dithiocarbamate group, enhancing its presentation on the electrode surface for efficient lead capture.

Principle of Detection: A Two-Step Electrochemical Process

The detection of Pb²⁺ using a DTCS-modified electrode is a two-step process:

• Preconcentration (Chemical Accumulation): The modified electrode is immersed in the sample solution containing Pb²⁺ ions. During this step, the DTCS molecules on the electrode surface selectively chelate Pb²⁺ ions, effectively concentrating them at the electrode-solution interface. This is a crucial step that significantly enhances the sensitivity of the measurement.

• Stripping (Electrochemical Detection): A negative potential is applied to the electrode, reducing the captured Pb²⁺ ions to metallic lead (Pb⁰). Subsequently, the potential is scanned in the positive direction. At a characteristic potential, the accumulated Pb⁰ is oxidized (stripped) back to Pb²⁺, generating a current peak. The height of this peak is directly proportional to the concentration of Pb²⁺ in the sample. Differential Pulse Anodic Stripping Voltammetry (DPASV) is employed as the detection technique to improve the signal-to-noise ratio by minimizing the contribution of capacitive currents.[1]

Diagram of the Detection Mechanism

Caption: The two-step mechanism of lead detection.

Experimental Protocols

Materials and Reagents

• Sarcosine (N-methylglycine)

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Glassy Carbon Electrode (GCE)

• Alumina powder (0.3 and 0.05 µm)

• Lead nitrate (Pb(NO₃)₂)

• Acetate buffer components (acetic acid, sodium acetate)

• Potassium chloride (KCl)

• Potassium ferricyanide (K₃[Fe(CN)₆])

• Potassium ferrocyanide (K₄[Fe(CN)₆])

• All solutions should be prepared with deionized (DI) water.

Protocol 1: Synthesis of N-(Dithiocarboxy)sarcosine (DTCS)

Causality: This synthesis is based on the well-established reaction of a secondary amine (sarcosine) with carbon disulfide in a basic medium to form a dithiocarbamate salt.[7] Potassium hydroxide is used to deprotonate the carboxylic acid group of sarcosine and to provide the alkaline environment necessary for the reaction.

• Dissolution of Sarcosine: Dissolve 1.0 g of sarcosine in 20 mL of a 0.5 M aqueous solution of potassium hydroxide (KOH). Stir the solution in an ice bath until the sarcosine is completely dissolved.

• Addition of Carbon Disulfide: While keeping the solution in the ice bath and stirring vigorously, slowly add 0.9 mL of carbon disulfide (CS₂) dropwise.

• Reaction: Continue stirring the reaction mixture in the ice bath for 2 hours. The solution will turn from colorless to a pale yellow, indicating the formation of the dithiocarbamate.

• Isolation: The resulting solution containing the potassium salt of DTCS can be used directly for electrode modification or the product can be precipitated, filtered, and dried for storage.

Protocol 2: Preparation and Modification of the Glassy Carbon Electrode

Causality: A pristine electrode surface is critical for reproducible results. Polishing with alumina slurry removes any surface contaminants and creates a smooth, uniform surface. The DTCS is then immobilized on the GCE surface. Covalent attachment is a robust method, and electrochemical grafting provides a simple and effective way to create a stable modified surface.

• GCE Polishing:

  • Polish the GCE surface with 0.3 µm alumina slurry on a polishing pad for 5 minutes.

  • Rinse thoroughly with DI water.

  • Repeat the polishing step with 0.05 µm alumina slurry for 5 minutes.

  • Sonciate the polished GCE in DI water for 2 minutes to remove any residual alumina particles.

  • Finally, rinse with DI water and allow it to air dry.

• Electrode Modification:

  • Prepare a 10 mM solution of the synthesized DTCS in a 0.1 M KOH solution.

  • Immerse the cleaned GCE into the DTCS solution.

  • The modification can be achieved by simple drop-casting a small volume (e.g., 10 µL) of the DTCS solution onto the GCE surface and allowing it to dry at room temperature. For a more robust modification, electrochemical grafting can be performed.

Workflow for Electrode Preparation and Measurement

Caption: The experimental workflow from electrode preparation to data analysis.

Protocol 3: Electrochemical Characterization of the DTCS-Modified GCE

Causality: It is essential to verify the successful modification of the electrode surface. Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) are powerful techniques for this purpose.[8]

• Cyclic Voltammetry (CV):

  • Perform CV in a 5 mM solution of [Fe(CN)₆]³⁻/⁴⁻ containing 0.1 M KCl.

  • Scan the potential from -0.2 V to 0.6 V at a scan rate of 50 mV/s.

  • A successful modification will result in a decrease in the peak currents and an increase in the peak-to-peak separation of the redox couple compared to the bare GCE. This indicates that the DTCS layer partially blocks the electron transfer of the redox probe.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS in the same [Fe(CN)₆]³⁻/⁴⁻ solution at the formal potential of the redox couple.

  • Apply a frequency range from 100 kHz to 0.1 Hz with an AC amplitude of 5 mV.

  • The Nyquist plot for the modified electrode will show a larger semicircle diameter compared to the bare GCE, corresponding to an increased charge transfer resistance (Rct).[9] This further confirms the successful immobilization of the DTCS layer.

Protocol 4: DPASV Measurement of Lead(II)

Causality: DPASV is the chosen detection method due to its high sensitivity and ability to discriminate against background currents.[1][2][10] The parameters for the preconcentration and stripping steps are optimized to achieve the best analytical performance.

• Preparation: Prepare a series of standard solutions of Pb²⁺ in 0.1 M acetate buffer (pH 5.0).

• Preconcentration:

  • Immerse the DTCS-modified GCE in the Pb²⁺ solution.

  • Apply a potential of -1.2 V for a pre-defined time (e.g., 300 seconds) while stirring the solution.

• Stripping:

  • Stop the stirring and allow the solution to become quiescent for 10 seconds.

  • Scan the potential from -1.2 V to -0.2 V using DPASV with the following parameters:

    • Pulse amplitude: 50 mV

    • Pulse width: 50 ms

    • Scan rate: 20 mV/s

• Data Acquisition: Record the resulting voltammogram. The peak current at approximately -0.5 V corresponds to the stripping of lead.

• Calibration: Construct a calibration curve by plotting the peak current against the concentration of the Pb²⁺ standards.

Results and Discussion

A successful DTCS-modified GCE will exhibit a well-defined stripping peak for lead. The peak height should increase linearly with the concentration of Pb²⁺ in the sample over a certain range.

Expected Performance

The performance of a DTCS-based lead sensor is expected to be comparable to or exceed that of other dithiocarbamate-based sensors. Key performance metrics include:

Parameter	Expected Value	Reference
Limit of Detection (LOD)	< 10 nM	[5][11]
Linear Range	0.01 µM - 10 µM	[5]
Sensitivity	High (specific value to be determined experimentally)
Selectivity	High against common interfering ions (e.g., Cu²⁺, Cd²⁺, Zn²⁺)	[5]

Note: The actual performance characteristics should be determined experimentally.

Selectivity

The high selectivity of the DTCS-modified electrode for Pb²⁺ is attributed to the strong affinity of the dithiocarbamate group for lead. Interference studies should be conducted by measuring the response to Pb²⁺ in the presence of a surplus of other metal ions. It is anticipated that the sensor will show minimal interference from common cations.

Troubleshooting

Issue	Possible Cause	Solution
No or low stripping peak	Incomplete electrode modification.	Verify modification with CV and EIS. Repeat modification protocol.
Inactive DTCS ligand.	Synthesize fresh DTCS.
Incorrect pH of the sample.	Adjust the sample pH to the optimal range (around 5.0).
Poor reproducibility	Inconsistent electrode surface.	Ensure thorough and consistent polishing of the GCE before each modification.
Electrode fouling.	After each measurement, clean the electrode by holding it at a positive potential (e.g., +0.4 V) in the buffer solution to strip off any remaining lead.
Peak shifting	Changes in the sample matrix.	Use the standard addition method for complex samples.
Reference electrode instability.	Check and, if necessary, replace the reference electrode.

Conclusion

The use of N-(Dithiocarboxy)sarcosine as a modifying agent for glassy carbon electrodes provides a highly effective platform for the sensitive and selective electrochemical detection of lead(II) ions. The protocols outlined in this application note offer a clear and reproducible methodology for the fabrication and application of this sensor. The low cost, rapidity, and high sensitivity of this technique make it a valuable tool for researchers, scientists, and drug development professionals engaged in environmental monitoring and toxicological studies.

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• Determination of Lead(II) Using Glassy Carbon Electrode Modified with Hexagonal Co3O4 Microparticles.
• Separation of heavy metal from water samples - The study of the synthesis of complex compounds of heavy metal with dithiocarbamates.
• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Int J Mol Sci. 2022;23(23):14959.
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Application Notes and Protocols for the Selective Sensing of Copper Ions Using N-(Dithiocarboxy)sarcosine

Introduction: The Imperative for Selective Copper Ion Detection and the Emergence of N-(Dithiocarboxy)sarcosine

Copper is a paradoxical element in biological systems; it is an essential cofactor for a myriad of enzymes, yet in excess, it is profoundly toxic, catalyzing the formation of reactive oxygen species and disrupting cellular homeostasis. This duality necessitates the development of sensitive and selective methods for the quantification of copper ions (Cu²⁺) in diverse matrices, from environmental waters to complex biological fluids. For researchers, scientists, and drug development professionals, the ability to accurately monitor Cu²⁺ levels is critical for toxicological studies, disease diagnostics, and pharmaceutical quality control.

Dithiocarbamates, a class of organosulfur compounds, are renowned for their potent metal-chelating properties, forming stable and often vividly colored complexes with a range of heavy metal ions.[1][2][3] This characteristic makes them excellent candidates for colorimetric and electrochemical sensing applications.[1] N-(Dithiocarboxy)sarcosine (DTCS), a dithiocarbamate derived from the N-methylated amino acid sarcosine, offers a compelling molecular architecture for selective copper sensing. The presence of the carboxyl group can enhance aqueous solubility and provide an additional coordination site, potentially modulating the stability and selectivity of the metal complex.[4]

These application notes provide a comprehensive guide to the synthesis, characterization, and utilization of N-(Dithiocarboxy)sarcosine as a selective chemosensor for copper ions. The protocols herein are designed to be robust and self-validating, grounded in established chemical principles of dithiocarbamate-metal interactions.

Scientific Principles: The Chemistry of DTCS-Copper Ion Interaction

The efficacy of DTCS as a copper sensor is rooted in the strong affinity of the dithiocarbamate functional group for soft metal ions like Cu²⁺.[1] The two sulfur atoms of the dithiocarbamate moiety act as a bidentate ligand, chelating the copper ion to form a stable, five-membered ring structure.[2] This coordination event results in the formation of a colored DTCS-copper complex, which can be quantified using UV-Vis spectrophotometry.[1] The reaction of Cu(II) with dithiocarbamates derived from most amino acids can lead to the reduction of the metal ion, but dithiocarbamates from proline, a secondary amine similar to sarcosine, have been shown to form stable Cu(II) complexes.[4]

The general reaction can be depicted as follows:

2 DTCS⁻ + Cu²⁺ → [Cu(DTCS)₂]

The resulting copper(II) bis(dithiocarbamate) complex typically exhibits a strong absorption band in the visible region, around 430-450 nm, which is characteristic of dithiocarbamate-copper complexes and is responsible for the appearance of a yellow-brown color.[5] The intensity of this color is directly proportional to the concentration of copper ions in the sample, forming the basis for quantitative analysis.

Diagram of the Chelation Mechanism

Caption: Chelation of a Cu²⁺ ion by two DTCS ligands to form a stable, colored complex.

Experimental Protocols

Part 1: Synthesis of N-(Dithiocarboxy)sarcosine (DTCS) Sodium Salt

This protocol outlines the synthesis of the sodium salt of DTCS from sarcosine, carbon disulfide, and sodium hydroxide, based on general methods for dithiocarbamate synthesis.[6][7]

Materials:

• Sarcosine (N-methylglycine)

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Absolute ethanol

• Diethyl ether

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve sarcosine (1 equivalent) in a minimal amount of absolute ethanol.

• Cool the flask in an ice bath with continuous stirring.

• In a separate beaker, prepare a solution of sodium hydroxide (1 equivalent) in absolute ethanol.

• Slowly add the sodium hydroxide solution to the cooled sarcosine solution.

• Add carbon disulfide (1 equivalent) dropwise to the reaction mixture using a dropping funnel over a period of 30 minutes. Maintain the temperature below 10°C.

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 2-3 hours.

• A precipitate of the DTCS sodium salt should form. Collect the precipitate by vacuum filtration.

• Wash the product with cold diethyl ether to remove any unreacted starting materials.

• Dry the resulting white to pale yellow solid under vacuum.

• Store the synthesized DTCS sodium salt in a desiccator at 4°C.

Part 2: Protocol for Colorimetric Detection of Copper Ions

This protocol provides a step-by-step method for the quantitative determination of Cu²⁺ using the synthesized DTCS.

Materials:

• N-(Dithiocarboxy)sarcosine (DTCS) sodium salt

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) or other soluble Cu(II) salt

• Buffer solution (e.g., acetate buffer for pH 4-6 or phosphate buffer for pH 7-8)

• Deionized water

• UV-Vis spectrophotometer and cuvettes

Procedure:

1. Preparation of Stock Solutions:

• DTCS Solution (1 mM): Dissolve the appropriate amount of the synthesized DTCS sodium salt in deionized water to prepare a 1 mM stock solution. Prepare this solution fresh daily.
• Copper Standard Stock Solution (10 mM): Dissolve a precisely weighed amount of CuSO₄·5H₂O in deionized water to create a 10 mM stock solution.

2. Determination of Optimal Wavelength (λmax):

• In a test tube, mix 1 mL of the 1 mM DTCS solution, 2 mL of the chosen buffer, and 0.5 mL of a 1 mM copper standard solution.
• Dilute to a final volume of 10 mL with deionized water.
• Allow the color to develop for 15 minutes.
• Scan the absorbance of the solution from 350 nm to 600 nm using a UV-Vis spectrophotometer, with a blank solution (containing all components except copper) as the reference.
• Identify the wavelength of maximum absorbance (λmax), which is expected to be in the range of 430-450 nm.[5]

3. Generation of a Calibration Curve:

• Prepare a series of copper standard solutions with concentrations ranging from a low to a high expected value (e.g., 1 µM to 50 µM) by serially diluting the copper standard stock solution.
• For each standard, add a fixed volume of the DTCS solution and buffer to a volumetric flask.
• Add the corresponding volume of the copper standard solution and dilute to the final volume with deionized water.
• Allow the color to develop for 15 minutes.
• Measure the absorbance of each solution at the predetermined λmax.
• Plot the absorbance values against the corresponding copper concentrations to construct a calibration curve. The relationship should be linear within a certain concentration range.

4. Analysis of an Unknown Sample:

• Take a known volume of the sample containing an unknown concentration of Cu²⁺.
• Add the same fixed volume of DTCS solution and buffer as used for the calibration standards.
• Dilute to the same final volume with deionized water.
• Allow the color to develop for 15 minutes.
• Measure the absorbance at λmax.
• Determine the concentration of Cu²⁺ in the sample by interpolating the absorbance value on the calibration curve.

Workflow for Copper Ion Sensing

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Versatility in the Applications of Dithiocarbamates [mdpi.com]
• 4. giqimo.com [giqimo.com]
• 5. Interaction between Diethyldithiocarbamate and Cu(II) on Gold in Non-Cyanide Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Coordinating behaviour of dithiocarbamate group. Synthesis and characterization of new dithiocarbamates derived from 4-amino-3,5-bis(pyridine-2-yl)-1,2, 4-triazole and its complexes with transition metals – Biosciences Biotechnology Research Asia [biotech-asia.org]

The Pivotal Role of Dithiocarbamate Intermediates in Controlled Polysarcosine Synthesis: A Guide for Advanced Drug Delivery Platforms

Introduction: The Quest for Precision in Polypeptoid Synthesis

Polysarcosine (pSar), a non-ionic, hydrophilic polypeptoid, has emerged as a compelling alternative to poly(ethylene glycol) (PEG) in the realm of drug delivery and nanomedicine.[1][2] Its inherent biocompatibility, low immunogenicity, and excellent stealth properties make it an ideal candidate for enhancing the pharmacokinetic profiles of therapeutic agents.[2] The synthesis of well-defined pSar with controlled molecular weight and narrow dispersity is paramount for its clinical translation, as these parameters directly influence the efficacy and safety of the final drug conjugate or nanoparticle formulation.

The primary route to polysarcosine is the ring-opening polymerization (ROP) of sarcosine N-carboxyanhydride (Sar-NCA) or its more moisture-stable analogue, sarcosine N-thiocarboxyanhydride (Sar-NTA).[3] While traditional ROP initiated by primary amines offers a straightforward approach, achieving high levels of control, particularly for high molecular weight polymers, can be challenging.[1] This guide delves into a sophisticated and highly controlled method for polysarcosine synthesis: the zwitterionic ring-opening polymerization (ZROP) of Sar-NTA. A key feature of this mechanism is the in-situ generation and propagation via a dithiocarbamate active chain end, directly addressing the interest in the role of N-(dithiocarboxy)sarcosine functionalities in this context. While the use of pre-formed N-(dithiocarboxy)sarcosine as a direct initiator is not prominently documented, understanding the pivotal role of the dithiocarbamate intermediate in ZROP provides profound insights into achieving precision-engineered polysarcosine for advanced biomedical applications.

The Zwitterionic Ring-Opening Polymerization (ZROP) of Sar-NTA: A Dithiocarbamate-Mediated Mechanism

The ZROP of Sar-NTA, often mediated by a strong, non-nucleophilic organic base such as 1,1,3,3-tetramethylguanidine (TMG), represents a state-of-the-art method for producing well-defined polysarcosine.[4][5] This approach exhibits characteristics of a living polymerization, allowing for excellent control over molecular weight, narrow molecular weight distributions (Đ < 1.12), and the synthesis of block copolymers through sequential monomer addition.[5]

The polymerization is proposed to proceed via a propagating macro-zwitterion, which bears a cationic TMG moiety at one end and an anionic thiocarbamate at the growing chain end.[4] The TMG serves not only to initiate the polymerization but also to stabilize the propagating thiocarbamate species, facilitating the controlled addition of Sar-NTA monomers.[4]

Mechanism of TMG-Mediated ZROP of Sar-NTA

The polymerization process can be dissected into three key stages: initiation, propagation, and termination (which is largely absent in a living polymerization).

• Initiation: The TMG initiator attacks the Sar-NTA monomer, leading to the ring-opening and the formation of a zwitterionic species. This species contains a cationic TMG head group and an anionic thiocarbamate nucleophile.

• Propagation: The thiocarbamate anion at the chain end nucleophilically attacks the carbonyl group of an incoming Sar-NTA monomer. This results in the ring-opening of the new monomer and the regeneration of the thiocarbamate at the new chain terminus, elongating the polymer chain by one sarcosine unit. This process repeats in a controlled, chain-growth manner.

• Living Characteristics: The stability of the propagating macro-zwitterion, with its distinct cationic and anionic ends, minimizes termination and chain-transfer reactions. This "living" nature allows for the synthesis of polysarcosine with predictable molecular weights based on the monomer-to-initiator ratio and the ability to perform chain-extension experiments to create block copolymers.[5]

The following diagram illustrates the proposed mechanism for the TMG-mediated ZROP of Sar-NTA.

Sources

• 1. Toward Quantitative End-Group Fidelity in the Synthesis of High Molecular Weight Polysarcosine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antimicrobial applications of α-peptoid polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,1,3,3-Tetramethylguanidine-Mediated Zwitterionic Ring-Opening Polymerization of Sarcosine-Derived N-Thiocarboxyanhydride toward Well-Defined Polysarcosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,1,3,3-Tetramethylguanidine-Mediated Zwitterionic Ring-Opening Polymerization of Sarcosine-Derived N-Thiocarboxyanhydride toward Well-Defined Polysarcosine - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Chemist's Guide to Dithiocarbamates: From Chelation to Quantification

Dithiocarbamates (DTCs) represent a versatile class of organosulfur compounds that have carved a significant niche in the realm of analytical chemistry. Their remarkable ability to form stable complexes with a wide array of metal ions has made them indispensable reagents for various analytical techniques.[1][2] This guide provides an in-depth exploration of the applications of dithiocarbamates, offering detailed application notes and protocols tailored for researchers, scientists, and drug development professionals. We will delve into the fundamental principles of dithiocarbamate chemistry, their synthesis, and their practical application in spectrophotometry, solid-phase extraction, chromatography, and electrochemical analysis.

The Foundation: Understanding Dithiocarbamate Chemistry

Dithiocarbamates are characterized by the functional group -SCSNR₂, where R can be an alkyl or aryl group. The two sulfur atoms act as a bidentate ligand, readily chelating with metal ions to form stable, often colored, complexes.[3][4] This chelating property is the cornerstone of their utility in analytical chemistry, enabling the separation, preconcentration, and quantification of metal ions, even at trace levels.[1]

The synthesis of dithiocarbamates is generally straightforward, typically involving the reaction of a primary or secondary amine with carbon disulfide in the presence of a base.[5][6] The choice of the amine allows for the tuning of the dithiocarbamate's properties, such as its solubility and selectivity towards specific metal ions.

Spectrophotometric Determination of Metal Ions

One of the most established applications of dithiocarbamates is in the colorimetric and spectrophotometric determination of metal ions. The formation of colored metal-dithiocarbamate complexes allows for their quantification using UV-Vis spectrophotometry.[7] This method is valued for its simplicity, speed, and cost-effectiveness.[8]

Application Note: Spectrophotometric Analysis of Copper

Sodium diethyldithiocarbamate (NaDDTC) reacts with copper ions to form a yellow-brown copper(II)-diethyldithiocarbamate complex, which can be extracted into an organic solvent and measured spectrophotometrically.[7][8]

Protocol 1: Spectrophotometric Determination of Copper(II) using Sodium Diethyldithiocarbamate

1. Reagents and Equipment:

• Standard Copper(II) Stock Solution (100 µg/mL): Dissolve a precisely weighed amount of copper sulfate pentahydrate (CuSO₄·5H₂O) in deionized water.

• Sodium Diethyldithiocarbamate (NaDDTC) Solution (0.1% w/v): Dissolve 0.1 g of NaDDTC in 100 mL of deionized water. This solution should be prepared fresh daily.[4]

• Ammonia Buffer Solution (pH 9): To control the pH of the reaction mixture.

• Extraction Solvent: Chloroform or Carbon Tetrachloride.

• UV-Vis Spectrophotometer.

• Separatory funnels.

2. Preparation of Calibration Curve:

• Pipette aliquots of the standard copper(II) solution (e.g., 0, 1, 2, 5, 10 mL of a 10 µg/mL working solution) into a series of separatory funnels.

• Add 5 mL of ammonia buffer and 10 mL of NaDDTC solution to each funnel.

• Add 10 mL of the organic extraction solvent to each funnel.

• Shake vigorously for 2 minutes to extract the copper-DDTC complex into the organic layer.

• Allow the layers to separate and drain the organic layer into a clean, dry flask.

• Measure the absorbance of the organic extracts at the wavelength of maximum absorbance (λmax), which is approximately 435 nm for the Cu(DDTC)₂ complex.[8]

• Plot a calibration curve of absorbance versus copper concentration.

3. Sample Analysis:

• Take a known volume of the sample solution and place it in a separatory funnel.

• Follow the same procedure as for the calibration curve (addition of buffer, NaDDTC, and extraction solvent).

• Measure the absorbance of the sample extract at 435 nm.

• Determine the concentration of copper in the sample from the calibration curve.

Quantitative Data for Spectrophotometric Methods

Metal Ion	Dithiocarbamate Reagent	λmax (nm)	Linear Range	Limit of Detection (LOD)	Reference
Copper (Cu²⁺)	Sodium Diethyldithiocarbamate	435	0.2 - 10 µg/mL	0.05 µg/mL	[8]
Lead (Pb²⁺)	Ammonium Pyrrolidinedithiocarbamate	280	0.1 - 5 µg/mL	0.02 µg/mL	[3]
Cadmium (Cd²⁺)	Sodium Diethyldithiocarbamate	360	0.5 - 8 µg/mL	0.1 µg/mL	[3]
Nickel (Ni²⁺)	Sodium Diethyldithiocarbamate	325	0.2 - 6 µg/mL	0.08 µg/mL	[3]

Solid-Phase Extraction (SPE) for Preconcentration and Separation

Dithiocarbamates can be immobilized on solid supports, such as silica gel or polymers, to create highly effective solid-phase extraction (SPE) sorbents.[9] These materials are used to preconcentrate trace metals from large volumes of solution, thereby increasing the sensitivity of subsequent analytical measurements. They also serve to separate target analytes from interfering matrix components.[9]

Application Note: Preconcentration of Heavy Metals from Environmental Water Samples

Dithiocarbamate-functionalized sorbents can be used to extract and concentrate heavy metals like lead, cadmium, and mercury from water samples prior to their determination by techniques such as atomic absorption spectrometry (AAS) or inductively coupled plasma-mass spectrometry (ICP-MS).

Protocol 2: Solid-Phase Extraction of Trace Metals using a Dithiocarbamate-Functionalized Sorbent

1. Materials:

• Dithiocarbamate-functionalized SPE cartridge.

• Water sample, pH adjusted to the optimal range for metal chelation (typically pH 4-8).

• Eluent solution (e.g., 1-3 M nitric acid or a suitable organic solvent).

• Vacuum manifold for SPE.

2. Cartridge Conditioning:

• Pass a suitable solvent (e.g., methanol) through the SPE cartridge to wet the sorbent.

• Equilibrate the cartridge by passing deionized water, with the pH adjusted to match the sample, through it.

3. Sample Loading:

• Pass the water sample through the conditioned SPE cartridge at a controlled flow rate. The metal ions will chelate with the dithiocarbamate groups and be retained on the sorbent.

4. Washing:

• Wash the cartridge with a small volume of deionized water to remove any non-specifically bound matrix components.

5. Elution:

• Elute the retained metal ions from the cartridge by passing a small volume of the eluent solution. The eluent disrupts the metal-dithiocarbamate complex, releasing the metal ions.

• Collect the eluate for analysis.

Workflow for Dithiocarbamate-Based Solid-Phase Extraction

Caption: Workflow for SPE using dithiocarbamate sorbents.

High-Performance Liquid Chromatography (HPLC) for Fungicide Analysis

Dithiocarbamate-based fungicides are widely used in agriculture, and their residues in food and environmental samples need to be monitored. HPLC is a powerful technique for the separation and quantification of these compounds.[10][11] However, the analysis of dithiocarbamates by HPLC can be challenging due to their instability and the structural similarity of different compounds.[10]

Application Note: Determination of Dithiocarbamate Fungicide Residues in Vegetables

A common approach for the analysis of dithiocarbamate fungicides involves their conversion to a more stable derivative, followed by HPLC separation and detection. For instance, ethylenebis(dithiocarbamates) (EBDCs) like maneb and zineb can be derivatized to stable compounds that are amenable to HPLC analysis.[10][12]

Protocol 3: HPLC Analysis of Dithiocarbamate Fungicides in Vegetable Matrices

This protocol is a generalized procedure and may require optimization for specific fungicides and matrices.

1. Sample Preparation and Extraction:

• Homogenize a representative sample of the vegetable matrix.

• Extract the dithiocarbamates from the homogenized sample using a suitable extraction solvent, often an alkaline solution containing a chelating agent like EDTA to sequester metal ions and a stabilizing agent like cysteine.[10][12]

• Centrifuge the mixture and collect the supernatant.

2. Derivatization:

• To the extract, add a derivatizing agent such as methyl iodide to convert the dithiocarbamates into their more stable and less polar methyl esters.[12]

3. Clean-up:

• Perform a solid-phase extraction (SPE) clean-up step to remove interfering co-extractives from the derivatized sample.

4. HPLC Analysis:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and water is commonly used.

• Detector: UV detector set at a wavelength appropriate for the derivatized dithiocarbamates (e.g., 272 nm).[13]

• Quantification: Use an external standard calibration curve prepared from certified reference standards of the target fungicides.

Quantitative Data for HPLC Methods for Dithiocarbamate Fungicides

Fungicide	Matrix	LOD	LOQ	Recovery (%)	Reference
Ziram	Various Crops	0.01 mg/kg	-	59-85	[10]
Zineb	Various Crops	0.02 mg/kg	-	59-85	[10]
Thiram	Various Crops	0.01 mg/kg	-	59-85	[10]
EBDCs (as dimethyl derivative)	Water	0.032 µg/L	0.11 µg/L	-	[10]
PBDCs (as dimethyl derivative)	Plant Matrices	-	0.5-1.5 µg/kg	86.1-106.9	[10]

Electrochemical Sensing of Heavy Metals

Electrochemical sensors modified with dithiocarbamates offer a sensitive and selective platform for the detection of heavy metal ions.[3] The dithiocarbamate ligands are immobilized on the electrode surface, where they selectively bind to target metal ions. This binding event causes a measurable change in the electrochemical signal, such as a change in current or potential.[14]

Application Note: Anodic Stripping Voltammetry for Lead and Cadmium Detection

Chemically modified electrodes with dithiocarbamates can be used in anodic stripping voltammetry (ASV) to preconcentrate lead and cadmium ions from a sample solution onto the electrode surface. The subsequent stripping step generates a current peak whose height is proportional to the concentration of the metal ion.

Protocol 4: Electrochemical Detection of Lead(II) using a Dithiocarbamate-Modified Electrode

1. Electrode Modification:

• Prepare a dithiocarbamate-modified electrode. This can be achieved by various methods, such as drop-casting a solution of a dithiocarbamate-functionalized polymer onto a glassy carbon electrode.

2. Preconcentration (Deposition):

• Immerse the modified electrode in the sample solution containing lead ions.

• Apply a negative potential for a specific period to reduce the Pb²⁺ ions and deposit them onto the electrode surface through chelation with the dithiocarbamate.

3. Stripping:

• Scan the potential in the positive direction.

• At the characteristic stripping potential for lead, the deposited lead will be oxidized back to Pb²⁺, generating a current peak.

4. Quantification:

• The height of the stripping peak is proportional to the concentration of lead in the sample.

• Quantification is performed using a calibration curve generated from standard solutions of lead.

Mechanism of Electrochemical Detection

Caption: Mechanism of dithiocarbamate-based electrochemical sensors.

Conclusion

Dithiocarbamates are undeniably powerful tools in the arsenal of the analytical chemist. Their strong chelating properties, coupled with their versatility in being adapted for various analytical platforms, ensure their continued relevance in diverse fields of analysis. The protocols and data presented in this guide serve as a testament to their broad applicability and provide a solid foundation for researchers and scientists to develop and validate robust analytical methods for a wide range of analytes. As with any analytical method, it is crucial to emphasize that the provided protocols may require optimization and validation for specific applications and matrices to ensure accurate and reliable results.

References

• BenchChem. (2025). Application Notes & Protocols: Utilizing Dithiocarb for Solid-Phase Extraction of Trace Metals.

• PubMed. (2007). Cloud point extraction of trace metals from seawater and determination by electrothermal atomic absorption spectrometry with iridium permanent modifier. [Link]

• Wikipedia. Sodium diethyldithiocarbamate. [Link]

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. [Link]

• MDPI. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. [Link]

• PMC. (2024). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. [Link]

• Taylor & Francis Online. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. [Link]

• Iraqi Journal of Agricultural Sciences. (2020). Cloud Point Extraction, Preconcentration and Spectrophotometric Determination of Co (II) and Cu (II) using 15-Crown-5. [Link]

• International Journal of Current Research. (2017). Cloud point extraction as a procedure of separation and pre-concentration for metal determination using flame atomic absorption spectrometry: A review. [Link]

• The Royal Society of Chemistry. (2014). Supplementary Information For: Rapid facile synthesis of Cu2ZnSnS4 nanocrystals. [Link]

• ResearchGate. (2017). Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay. [Link]

• ResearchGate. (2017). Mean recovery, repeatability, reproducibility and LOD for the nine dithiocarbamates. [Link]

• VNUHCM Journal of Science and Technology Development. (2021). Foundational Steps in Crafting an Effective Process for Synthesizing Sodium Diethyldithiocarbamate Through the Response Surface Method. [Link]

• AIP Publishing. (2023). Preparation of a Dicarbamate Derivative and the Development of Cloud Point Extraction to Determine the Trace Metals in Water. [Link]

• ResearchGate. Conditions for cloud point extraction of different metal ions. [Link]

• Taylor & Francis Online. (2021). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. [Link]

• University of Kerbala. (2021). Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions. [Link]

• ResearchGate. (2017). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. [Link]

• ResearchGate. (1988). Electrochemical studies of dithiocarbamates and related compounds. [Link]

• SCIRP. (2014). Copper and Mercury in Food, Biological and Pharmaceutical Samples: Spectrophotometric Estimation as Cu(DDTC)2. [Link]

• PMC. (1988). Electrochemical Studies of Dithiocarbamates and Related Compounds. [Link]

• The Royal Society of Chemistry. (2017). Electronic Supplementary Information Synthesis of Highly Stable Quantum-Dot Silicone Nanocomposites via In-situ Zinc-terminated Polysiloxane Passivation. [Link]

• Semantic Scholar. (2025). Direct Spectrophotometric Method for Determination of Cadmium (II) Ions Using Bis-Thiosemicarbazone. [Link]

• Systematic Reviews in Pharmacy. (2020). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. [Link]

• MDPI. (2015). Modified Electrodes Used for Electrochemical Detection of Metal Ions in Environmental Analysis. [Link]

• DergiPark. (2015). Solid Phase Extraction Technique in Analytical Chemistry. [Link]

• ResearchGate. (2004). Determination of Dithiocarbamate Fungicide Residues in Food by a Spectrophotometric Method Using a Vertical Disulfide Reaction System. [Link]

• PMC. (2022). Synthesis of a Novel Dithiocarbamate Surfactant Derivative Adsorbent for Efficient Removal of Heavy Metal Ions. [Link]

• Semantic Scholar. (2024). Enhancing Heavy Metal Detection through Electrochemical Polishing of Carbon Electrodes. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing N-(Dithiocarboxy)sarcosine Synthesis

Welcome to the technical support center for the synthesis of N-(Dithiocarboxy)sarcosine and its salts. This guide is designed for researchers, medicinal chemists, and drug development professionals aiming to optimize their synthetic protocols for higher yield and purity. Here, we address common challenges through a detailed troubleshooting guide and a comprehensive FAQ section, grounding our advice in established chemical principles and field-proven experience.

Introduction to the Synthesis

The synthesis of N-(Dithiocarboxy)sarcosine, a dithiocarbamate derived from the secondary amino acid sarcosine (N-methylglycine), is a straightforward yet nuanced nucleophilic addition reaction. The core transformation involves the reaction of sarcosine with carbon disulfide in a basic medium.[1][2] The resulting product is typically isolated as a stable salt, such as the sodium, potassium, or ammonium salt.

The overall reaction is as follows:

CH₃NHCH₂COOH (Sarcosine) + CS₂ + 2 MOH → CH₃N(CS₂⁻M⁺)CH₂COO⁻M⁺ + 2 H₂O (Where M⁺ is an alkali metal cation, e.g., Na⁺, K⁺)

While seemingly simple, achieving a high yield of a pure product requires careful control over several key experimental parameters. This guide will help you navigate the potential pitfalls and systematically optimize your reaction conditions.

Troubleshooting Guide: Common Issues and Solutions

This section is structured to address specific problems you may encounter during the synthesis.

Q1: My reaction yield is significantly lower than expected. What are the most likely causes?

Low yield is the most common issue in dithiocarbamate synthesis. The primary culprits are almost always related to reaction conditions that promote the decomposition of the product.[3]

Immediate Troubleshooting Steps:

• Verify pH: The dithiocarbamate salt is only stable under alkaline conditions. The dithiocarbamic acid intermediate is highly unstable and rapidly decomposes back to sarcosine and carbon disulfide in neutral or acidic environments.[3][4]

  • Solution: Ensure the pH of your reaction mixture is maintained above 10 throughout the process. Use a calibrated pH meter or high-range pH strips. Add the base before introducing the carbon disulfide to ensure the sarcosine is in its deprotonated, more nucleophilic state in a basic environment.

• Control Temperature: The reaction between the amine and carbon disulfide is exothermic.[3] An uncontrolled temperature increase can lead to side reactions and the decomposition of the thermally sensitive dithiocarbamate product.

  • Solution: Conduct the reaction in an ice bath, maintaining a temperature between 0-5°C, especially during the addition of carbon disulfide.[1] Add the CS₂ dropwise over a prolonged period (e.g., 30-60 minutes) to allow for effective heat dissipation.[1]

• Check Reagent Quality and Stoichiometry: Impurities in starting materials can interfere with the reaction. Incorrect molar ratios will result in unreacted starting material and a lower theoretical yield.

  • Solution: Use high-purity sarcosine, carbon disulfide, and base. Ensure sarcosine is fully dissolved before starting the reaction. Use a slight excess (e.g., 1.05 equivalents) of carbon disulfide to ensure complete conversion of the sarcosine, but avoid a large excess which can complicate purification. Ensure at least two equivalents of base are used to deprotonate both the carboxylic acid and the amine nitrogen of the resulting dithiocarbamic acid.

Logical Flow for Troubleshooting Low Yield

Caption: Troubleshooting flowchart for low yield.

Q2: The product precipitates as an oil or sticky solid instead of a crystalline powder. How can I fix this?

This phenomenon, known as "oiling out," is a common problem during precipitation or recrystallization. It typically occurs when the product's solubility in the solvent is too high or when impurities are present that inhibit crystal lattice formation.

Solutions:

• Optimize the Anti-Solvent: The product is typically precipitated by adding a non-polar solvent in which the dithiocarbamate salt is insoluble. Diethyl ether is a common choice.[1]

  • Action: Try adding the anti-solvent (e.g., diethyl ether) very slowly to the reaction mixture or a concentrated solution of the crude product while stirring vigorously. Consider cooling the entire system to an even lower temperature (e.g., -20°C) to encourage crystallization over oiling.

  • Alternative: Experiment with other anti-solvents. Acetone or tetrahydrofuran (THF) might be viable alternatives to diethyl ether.

• Scratch the Flask: Induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface. The microscopic scratches on the glass provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of crystalline product from a previous batch, add a single, tiny crystal to the solution to act as a template for crystallization.

Q3: My final product is discolored (e.g., yellow or brown). What causes this and how can I purify it?

The pure N-(Dithiocarboxy)sarcosine salt should be a white or pale-colored solid. Discoloration often points to impurities from side reactions or the presence of oxidized species.

Potential Causes and Solutions:

• Thiuram Disulfide Formation: Dithiocarbamates can be oxidized to form thiuram disulfides, which are often yellow.[4] This can happen if the reaction is exposed to air for extended periods, especially if catalyzed by trace metal impurities.

  • Prevention: Running the reaction under an inert atmosphere (Nitrogen or Argon) can minimize this side reaction.[3]

  • Purification: Recrystallization is the most effective method. Dissolve the crude product in a minimal amount of a suitable polar solvent (e.g., cold water or ethanol) and then precipitate it by slowly adding a non-polar anti-solvent (e.g., acetone or diethyl ether). The colored impurities may remain in the solvent.

• Residual Carbon Disulfide/Sulfur Impurities: Impurities in the carbon disulfide or elemental sulfur formed from side reactions can cause a yellow tint.

  • Purification: Ensure the precipitated product is washed thoroughly with a volatile solvent in which the product is insoluble but the impurities are, such as cold diethyl ether.[1]

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for this synthesis? A: The reaction is typically performed in a polar protic solvent that can dissolve both the sarcosine starting material and the inorganic base. Cold ethanol or methanol are common choices.[1] An aqueous solution can also be used, which may be advantageous for dissolving the sarcosine and sodium hydroxide.

Q: Does the order of reagent addition matter? A: Yes, critically. It is best practice to first dissolve the sarcosine in the solvent with the base to form the sodium or potassium sarcosinate salt. This ensures the reaction medium is sufficiently alkaline before the carbon disulfide is introduced. Adding CS₂ before the base can lead to the formation of the unstable dithiocarbamic acid.[4]

Q: How should I store the final product? A: N-(Dithiocarboxy)sarcosine salts should be stored in a tightly sealed container in a cool, dark, and dry place, preferably in a desiccator, to protect them from moisture and atmospheric carbon dioxide, which can slowly acidify and degrade the product.[1] For long-term storage, refrigeration is recommended.

Q: What analytical techniques are suitable for characterizing the product? A:

• NMR Spectroscopy (¹H and ¹³C): Provides structural confirmation of the N-methyl and methylene groups.

• FT-IR Spectroscopy: Look for characteristic C=S and C-N stretching frequencies associated with the dithiocarbamate moiety.

• Elemental Analysis: Confirms the elemental composition (C, H, N, S) of the final product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an indirect method. Due to the low volatility and thermal instability of dithiocarbamate salts, they are typically analyzed by acid-catalyzed decomposition to carbon disulfide (CS₂), which is then quantified by GC-MS.[5]

Experimental Protocol: Synthesis of Sodium N-(Dithiocarboxy)sarcosine

This protocol is a generalized procedure adapted from standard dithiocarbamate syntheses.[1] Researchers should optimize quantities based on their specific needs.

Materials & Equipment:

• Sarcosine (N-methylglycine)

• Sodium Hydroxide (NaOH) pellets

• Carbon Disulfide (CS₂) - (Caution: Highly volatile, flammable, and toxic)

• Ethanol (anhydrous)

• Diethyl Ether (anhydrous)

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice-water bath

• Vacuum filtration apparatus (Büchner funnel)

Workflow Diagram

Caption: Step-by-step workflow for synthesis.

Procedure:

• Preparation: In a round-bottom flask, dissolve sarcosine (1 equivalent) in cold ethanol. Place the flask in an ice bath to maintain a temperature of 0-5°C. In a separate beaker, carefully dissolve sodium hydroxide (2 equivalents) in a minimal amount of cold ethanol and add it to the sarcosine solution.

• Reaction: While stirring the sarcosine solution vigorously in the ice bath, add carbon disulfide (1.05 equivalents) dropwise using a dropping funnel over 30-60 minutes. A precipitate should begin to form.

• Completion: After the addition of CS₂ is complete, allow the mixture to stir in the ice bath for an additional 1-2 hours to ensure the reaction goes to completion.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid several times with small portions of cold diethyl ether to remove unreacted carbon disulfide and other organic-soluble impurities.

• Drying: Dry the final product under vacuum to remove all traces of solvent. Store the white to off-white powder in a desiccator.

Quantitative Data Summary

Parameter	Recommended Value/Condition	Rationale
Temperature	0-5 °C	Controls exothermic reaction, prevents product decomposition.[3]
pH	> 10	Stabilizes the dithiocarbamate salt product.[3]
Stoichiometry	Sarcosine:CS₂:NaOH = 1 : ~1.05 : 2	Ensures complete reaction and formation of the stable disodium salt.
CS₂ Addition Time	30-60 minutes	Allows for proper heat dissipation.[1]
Reaction Time	1-2 hours post-addition	Drives the reaction to completion.[1]

References

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI. Available from: [Link]

• Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions (RSC Publishing). Available from: [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC. National Center for Biotechnology Information. Available from: [Link]

• Reactions of Carbon Disulfide with N-Nucleophiles. ResearchGate. Available from: [Link]

• Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Taylor & Francis Online. Available from: [Link]

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. Available from: [Link]

• Reaction of Carbon Disulfide with Primary and Secondary Aliphatic Amines as Analytical Tool. ACS Publications. Available from: [Link]

• Dithiocarbamate synthesis by thiocarbomoylation. Organic Chemistry Portal. Available from: [Link]

• Dithiocarbamate synthesis by amination. Organic Chemistry Portal. Available from: [Link]

• Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues. PubMed. Available from: [Link]

• Dithiocarbamate - Wikipedia. Wikipedia. Available from: [Link]

• CN102584612A - Synthesis method of sarcosine. Google Patents.
• CN101407479A - Preparation of sarcosine. Google Patents.

• Structures of Sarcosine and its dithiocarbamate. ResearchGate. Available from: [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Application of sarcosine_Chemicalbook [chemicalbook.com]
• 3. CN102584612A - Synthesis method of sarcosine - Google Patents [patents.google.com]
• 4. NOVEL PREPARATION METHOD FOR SARCOSINE AND DERIVATIVES THEREOF - Patent 4455123 [data.epo.org]
• 5. Synthesis of polysarcosine from air and moisture stable N-phenoxycarbonyl-N-methylglycine assisted by tertiary amine base - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of N-(Dithiocarboxy)sarcosine

Welcome to the technical support center for the purification of N-(Dithiocarboxy)sarcosine and its salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this important dithiocarbamate.

Introduction to N-(Dithiocarboxy)sarcosine

N-(Dithiocarboxy)sarcosine is a derivative of the amino acid sarcosine and belongs to the dithiocarbamate class of compounds. Dithiocarbamates are known for their ability to chelate metal ions and have a wide range of applications in agriculture, medicine, and materials science. N-(Dithiocarboxy)sarcosine, often handled as its water-soluble diammonium salt, is of particular interest in biomedical research.

The purification of N-(Dithiocarboxy)sarcosine can be challenging due to its polarity and the inherent instability of the dithiocarbamate functional group. This guide provides a structured approach to troubleshooting common purification issues and offers practical, field-proven advice to help you achieve high-purity material for your research needs.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of N-(Dithiocarboxy)sarcosine, providing explanations and actionable solutions.

Problem 1: Product Degradation During Workup

Question: My N-(Dithiocarboxy)sarcosine appears to be decomposing during the purification process. I'm observing a color change and a decrease in yield. What is happening and how can I prevent it?

Answer:

Dithiocarbamates are notoriously sensitive to acidic conditions and heat.[1] The dithiocarbamate moiety can readily decompose into carbon disulfide (CS₂) and the corresponding amine (in this case, sarcosine) in the presence of acid.[1][2] Ammonium salts of dithiocarbamates can be particularly unstable and are also sensitive to air and moisture.[1]

Causality and Prevention:

• pH Control is Critical: The primary cause of degradation is exposure to acidic pH. It is imperative to maintain alkaline conditions (pH > 9-10) throughout the workup and purification process to ensure the stability of the dithiocarbamate salt.

• Temperature Management: Elevated temperatures can accelerate the decomposition of dithiocarbamates. Avoid excessive heating during solvent removal or recrystallization.

• Atmospheric Sensitivity: For ammonium dithiocarbamates, exposure to air and moisture can be detrimental. Performing manipulations under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative degradation.

Troubleshooting Workflow:

Caption: Workflow for preventing degradation of N-(Dithiocarboxy)sarcosine.

Recommended Actions:

• Buffer Your Solutions: Use alkaline buffers (e.g., ammonium hydroxide solution) for all aqueous extractions and washes.

• Cold Workup: Perform extractions and filtrations at reduced temperatures (e.g., in an ice bath) to minimize thermal degradation.

• Inert Atmosphere: If you suspect air sensitivity, especially with the ammonium salt, use Schlenk techniques or a glovebox for all manipulations.

Problem 2: "Oiling Out" During Recrystallization

Question: I'm attempting to recrystallize my N-(Dithiocarboxy)sarcosine diammonium salt, but it's separating as an oil instead of forming crystals. What should I do?

Answer:

"Oiling out" is a common problem in crystallization where the compound melts in the hot solvent and separates as a liquid phase upon cooling. This is often due to the presence of impurities that depress the melting point of the compound or the use of a solvent in which the compound is too soluble.

Causality and Solutions:

• Impurity Effects: Unreacted starting materials (sarcosine, residual base) or by-products can act as impurities that prevent crystal lattice formation.

• Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

Troubleshooting Steps:

• Re-dissolve and Dilute: Heat the solution to re-dissolve the oil and add a small amount of additional hot solvent to decrease the saturation. Then, allow the solution to cool slowly.[1]

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus to create nucleation sites.

  • Seeding: Add a few seed crystals of pure product to the cooled solution.

• Solvent System Modification: If the above steps fail, a different solvent system is necessary. Since N-(Dithiocarboxy)sarcosine diammonium salt is water-soluble, consider the following:

  • Water with a Miscible Organic Solvent: Try dissolving the compound in a minimal amount of hot water and then slowly adding a miscible organic solvent in which the compound is insoluble (e.g., ethanol, isopropanol, or acetone) until the solution becomes turbid. Then, heat to clarify and cool slowly.

  • Ethanol/Water Mixtures: A mixture of ethanol and water can be an effective recrystallization solvent for polar compounds. Experiment with different ratios to find the optimal balance of solubility.

Recommended Solvent Systems for Polar Dithiocarbamate Salts:

Solvent System	Rationale
Water/Ethanol	Good for highly polar salts. The addition of ethanol reduces the polarity of the solvent, decreasing the solubility of the salt upon cooling.
Water/Isopropanol	Similar to water/ethanol, but isopropanol is less polar, which may be more effective for inducing precipitation.
Methanol	Can be a good solvent for some dithiocarbamate salts.

Problem 3: Low Recovery After Purification

Question: My final yield of pure N-(Dithiocarboxy)sarcosine is very low. What are the potential causes and how can I improve my recovery?

Answer:

Low recovery can be attributed to several factors, including product degradation, incomplete precipitation/crystallization, and losses during transfers and filtrations.

Causality and Optimization:

• Excessive Solvent: Using too much solvent during recrystallization will result in a significant portion of your product remaining in the mother liquor.

• Premature Crystallization: If the product crystallizes in the funnel during hot filtration, you will lose a substantial amount of material.

• Incomplete Precipitation: The product may not have fully precipitated from the solution before filtration.

Strategies for Yield Improvement:

• Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

• Slow Cooling: Allow the crystallization mixture to cool slowly to room temperature, and then place it in an ice bath or refrigerator for an extended period to maximize crystal formation.

• Mother Liquor Recovery: Concentrate the mother liquor (the solution remaining after filtration) and cool it again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.

• Pre-heat Funnel: When performing a hot filtration to remove insoluble impurities, pre-heat the funnel with hot solvent to prevent the product from crashing out prematurely.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store purified N-(Dithiocarboxy)sarcosine diammonium salt?

A1: Due to its sensitivity to air, moisture, and potentially heat, it is recommended to store the purified, dry solid in a tightly sealed container under an inert atmosphere (argon or nitrogen) at a low temperature (e.g., in a refrigerator or freezer).[1] Storing it in a desiccator can also help to protect it from moisture.

Q2: Can I use silica gel chromatography to purify N-(Dithiocarboxy)sarcosine diammonium salt?

A2: Standard silica gel chromatography is generally not suitable for highly polar, water-soluble salts like N-(Dithiocarboxy)sarcosine diammonium salt. These compounds tend to either stick irreversibly to the silica or have very poor mobility. Additionally, the acidic nature of silica gel can cause degradation of the dithiocarbamate. If chromatographic purification is necessary, consider alternative techniques such as:

• Reverse-Phase Chromatography (C18): Using a mobile phase of water and a polar organic solvent (e.g., methanol or acetonitrile) with an alkaline modifier may be effective.

• Ion-Exchange Chromatography: This technique can be used to separate ionic compounds based on their charge.

Q3: What are the likely impurities in my crude N-(Dithiocarboxy)sarcosine?

A3: The impurities will depend on the synthetic route, but for the common synthesis from sarcosine, carbon disulfide, and a base, you can expect:

• Unreacted Sarcosine: A polar, water-soluble impurity.

• Unreacted Base: (e.g., residual ammonia).

• Side Products: Such as thioureas or other sulfur-containing by-products.

• Degradation Products: Sarcosine and carbon disulfide if the product has been exposed to acidic conditions or heat.

Q4: How can I confirm the purity of my final product?

A4: A combination of analytical techniques should be used to assess the purity of your N-(Dithiocarboxy)sarcosine:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any organic impurities.

• Elemental Analysis: To determine the elemental composition and confirm the correct stoichiometry, especially for the diammonium salt.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups of the dithiocarbamate.

• Melting Point: A sharp melting point is indicative of high purity.

Experimental Protocols

Protocol 1: General Recrystallization of a Water-Soluble Dithiocarbamate Salt

• Dissolution: In an Erlenmeyer flask, dissolve the crude N-(Dithiocarboxy)sarcosine diammonium salt in a minimal amount of hot deionized water (or an appropriate ethanol/water mixture).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel containing fluted filter paper into a clean, pre-warmed flask.

• Cooling and Crystallization: Allow the clear filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least one hour to maximize crystallization.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of a cold solvent in which the product is sparingly soluble (e.g., cold ethanol or diethyl ether) to remove any remaining soluble impurities.[3]

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Precipitation

• Dissolution: Dissolve the crude product in a suitable polar solvent (e.g., water or methanol) at room temperature.

• Precipitation: Slowly add a solvent in which the product is insoluble (an "anti-solvent"), such as diethyl ether or acetone, with vigorous stirring until a precipitate forms.

• Digestion: Continue stirring the suspension for a period of time (e.g., 30 minutes) to allow for complete precipitation and for the solid to become more crystalline.

• Isolation and Washing: Collect the solid by suction filtration and wash with the anti-solvent.

• Drying: Dry the purified product under vacuum.

Diagrams

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dithiocarbamate Synthesis and Control

Introduction

Dithiocarbamates (DTCs) are a versatile class of organosulfur compounds that serve as crucial ligands in coordination chemistry, precursors in organic synthesis, and active agents in agriculture and medicine.[1][2] Their ability to form stable complexes with a vast array of metals makes them indispensable in fields ranging from materials science to drug development.[3][4] The synthesis, which at first appears straightforward—typically involving the reaction of a primary or secondary amine with carbon disulfide in a basic medium—is fraught with challenges that can impact yield, purity, and stability.[1][5]

This guide is designed for researchers, scientists, and drug development professionals who work with dithiocarbamates. It serves as a centralized resource for troubleshooting common issues encountered during synthesis, purification, and handling. By addressing specific experimental problems in a question-and-answer format, this document provides not only solutions but also the underlying chemical principles to empower you to control your reactions and achieve reproducible, high-quality results.

Troubleshooting Guide: Synthesis & Purification

This section addresses specific, common problems encountered during the synthesis and workup of dithiocarbamates and their metal complexes.

Q1: My reaction yield is consistently low or I'm recovering only starting material. What are the likely causes?

A1: Low or no product formation in dithiocarbamate synthesis typically points to issues with reaction conditions or reagent quality. The core reaction involves the nucleophilic attack of an amine on carbon disulfide (CS₂), which requires specific conditions to proceed efficiently.[6]

Causality and Troubleshooting Steps:

• Inadequate Basicity (pH Control): The reaction generates an unstable dithiocarbamic acid intermediate, which must be deprotonated by a base to form the stable dithiocarbamate salt.[7][8] If the medium is not sufficiently basic (pH > 10 is often recommended), the equilibrium will not favor the product, and the intermediate may decompose back to the starting amine and CS₂.[9][10]

  • Solution: Ensure the presence of a stoichiometric amount of a suitable base (e.g., NaOH, KOH, or an excess of the amine itself if it's sufficiently basic).[11] For less reactive amines, a stronger base may be required.[2] Monitor the pH of the reaction mixture if possible.

• Reaction Temperature: While the reaction is often exothermic, it is typically conducted at low temperatures (e.g., in an ice bath) to minimize side reactions and the decomposition of the product.[1][12]

  • Solution: Maintain a low temperature (0-10°C) during the addition of CS₂, which is a highly reactive and volatile reagent.[12] After the initial reaction, allowing the mixture to stir at room temperature may be necessary for the reaction to go to completion.[2]

• Purity of Reagents: Impurities in the amine or solvent can interfere with the reaction. Carbon disulfide can degrade over time, and its purity is critical.

  • Solution: Use high-purity reagents. Consider using freshly distilled amines and high-quality CS₂. Ensure solvents are anhydrous if the reaction is sensitive to water.

• Order of Reagent Addition: While some studies suggest the order of addition has minimal influence, a controlled, dropwise addition of CS₂ to the solution of the amine and base is the standard and recommended procedure.[1][12] This prevents localized overheating and side reactions.

Q2: I'm synthesizing a dithiocarbamate from a primary amine and my final product is contaminated with a thiourea or isothiocyanate. How can I prevent this?

A2: This is a classic challenge when working with primary amines. The dithiocarbamate intermediate formed is less stable than those derived from secondary amines and can decompose, especially under thermal stress, to form an isothiocyanate.[8] This highly reactive isothiocyanate can then react with another molecule of the primary amine to produce a symmetrical thiourea, a common and often difficult-to-remove impurity.[8]

Causality and Troubleshooting Steps:

• Thermal Instability: The primary dithiocarbamate is prone to thermal decomposition.

  • Solution: Strictly maintain low reaction temperatures (ideally below 5°C) throughout the synthesis. Avoid any heating during the reaction or workup.

• Oxidation: Oxidation of dithiocarbamates derived from primary amines can lead to unstable thiuram disulfides, which then decompose to isothiocyanates.[6]

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.[12] This is particularly important for electron-rich or otherwise sensitive amines.

Caption: Formation of thiourea side products from primary amines.

Q3: During recrystallization, my dithiocarbamate product is "oiling out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when a solid melts in the recrystallization solvent and separates as a liquid phase instead of crystallizing upon cooling. This is often due to the solution being supersaturated at a temperature above the compound's melting point, or the presence of impurities that depress the melting point.[9]

Troubleshooting Steps:

• Reduce Saturation: The most common cause is a solution that is too concentrated.

  • Solution: Heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to reduce the saturation. Allow the solution to cool slowly.[9]

• Lower the Cooling Temperature: If adding more solvent is not effective or desirable, try cooling the solution to a much lower temperature (e.g., in a dry ice/acetone bath) after the initial slow cooling. This can sometimes induce crystallization.

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure, solid product from a previous batch, add a tiny crystal to the cooled solution to induce crystallization.

• Change the Solvent System: The chosen solvent may not be appropriate. Experiment with different solvents or solvent pairs. A good recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.

Q4: My purified dithiocarbamate product degrades upon storage. How can I ensure its stability?

A4: Dithiocarbamate stability is a significant concern and is highly dependent on its structure and environmental conditions. The primary degradation pathways are acid-catalyzed hydrolysis and oxidation.[9][10][13]

Causality and Control Measures:

• Acidic Decomposition: Dithiocarbamates are salts of weak acids and are generally unstable in acidic conditions (pH < 7). They rapidly decompose back into carbon disulfide and the corresponding amine.[14][15]

  • Control: Store the compound in a dry, neutral, or slightly alkaline environment. Ensure all residual acidic impurities from the synthesis are removed. Never store dithiocarbamates in acidic solutions.

• Oxidation: Exposure to air can oxidize dithiocarbamates to form thiuram disulfides.[8][11] This is particularly a problem for certain metal complexes and electron-rich derivatives.

  • Control: Store the final product under an inert atmosphere (nitrogen or argon).[12] For highly sensitive compounds, use a glovebox for handling and packaging.

• Moisture and Temperature Sensitivity: Some dithiocarbamates, especially ammonium salts, are hygroscopic and thermally unstable.[1]

  • Control: Always store products in a desiccator to protect from moisture.[9] For known unstable compounds like ammonium dithiocarbamates, refrigeration is recommended.[1]

Caption: Major degradation pathways for dithiocarbamates.

Frequently Asked Questions (FAQs)

Q5: What are the key parameters to control during the synthesis of metal-dithiocarbamate complexes?

A5: The synthesis of metal-dithiocarbamate complexes typically involves the reaction of a metal salt with a pre-formed dithiocarbamate ligand solution.[16][17]

Parameter	Importance & Control Strategy
Stoichiometry	The molar ratio of ligand to metal is critical for obtaining the desired complex. A 2:1 ligand-to-metal ratio is common for divalent metals (e.g., Ni(II), Cu(II), Zn(II)).[17] Use precise measurements to avoid mixtures of complexes or unreacted starting materials.
Solvent	The dithiocarbamate ligand is typically prepared in an aqueous or alcoholic solution. The metal salt is often dissolved in water. The choice of solvent can affect the solubility of the resulting complex and the ease of precipitation.
Order of Addition	The order of addition can influence particle size and product purity. Often, the metal salt solution is added slowly to the stirred ligand solution to ensure homogeneity and controlled precipitation.[1]
pH Control	The pH of the solution should be maintained in the neutral to alkaline range to ensure the stability of the dithiocarbamate ligand during the complexation reaction.[12]
Temperature	Most complexation reactions are performed at room temperature. Gentle heating may be used to ensure complete reaction, but high temperatures should be avoided to prevent ligand degradation.[17]

Q6: Which analytical techniques are essential for characterizing my dithiocarbamate product?

A6: A combination of spectroscopic and analytical methods is required for proper characterization.

• Infrared (IR) Spectroscopy: This is a key technique. Look for a strong absorption band between 1450-1550 cm⁻¹ corresponding to the C-N bond, which has partial double-bond character. A band around 950-1050 cm⁻¹ is characteristic of the C-S stretching vibration.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the organic backbone. The chemical shift of the carbon in the NCS₂ group typically appears far downfield (>200 ppm) in ¹³C NMR.[7]

• UV-Vis Spectroscopy: Dithiocarbamate ligands and their metal complexes show characteristic electronic transitions in the UV-Vis region, typically between 200-400 nm.[1]

• Elemental Analysis (CHN/S): This provides the elemental composition (Carbon, Hydrogen, Nitrogen, Sulfur) of the compound, which can be compared to the calculated theoretical values to confirm purity and stoichiometry.[17]

• Mass Spectrometry: Useful for determining the molecular weight of the compound.

• For Metal Complexes: Techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis can be used to determine the metal content accurately.

Q7: What is the general mechanism of dithiocarbamate formation?

A7: The widely accepted mechanism involves the direct nucleophilic attack of the neutral amine on the electrophilic carbon atom of carbon disulfide. This is a misconception that the base first deprotonates the amine to form an amide, which then reacts; amines are generally not acidic enough for this to occur with common bases like NaOH.[6] The initial reaction forms a zwitterionic intermediate, which is then deprotonated by the base to yield the stable dithiocarbamate salt.[6]

Experimental Protocols

Protocol 1: General Synthesis of a Sodium Dithiocarbamate Salt

This protocol describes a general method for synthesizing a sodium dithiocarbamate salt from a secondary amine.

Materials:

• Secondary amine (e.g., diethylamine)

• Sodium hydroxide (NaOH)

• Carbon disulfide (CS₂)

• Ethanol or Water (solvent)

• Diethyl ether (for washing)

• Ice bath

Procedure:

• In a flask equipped with a magnetic stirrer, dissolve the secondary amine (1.0 eq) and sodium hydroxide (1.0 eq) in cold ethanol or water.

• Place the flask in an ice bath and allow the solution to cool to 0-5°C with continuous stirring.

• Slowly add carbon disulfide (1.0 eq) dropwise to the cold, stirred solution. Caution: CS₂ is highly volatile and flammable. Perform this step in a well-ventilated fume hood.

• After the addition is complete, continue to stir the reaction mixture in the ice bath for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-3 hours.[12] A precipitate should form.

• Collect the solid product by vacuum filtration.

• Wash the precipitate thoroughly with cold diethyl ether to remove any unreacted starting materials.[12]

• Dry the purified product under vacuum to yield the sodium dithiocarbamate salt. Store in a desiccator.[9]

Protocol 2: General Synthesis of a Metal(II) Dithiocarbamate Complex

This protocol describes the synthesis of a metal complex (e.g., Zinc(II)) from a prepared dithiocarbamate salt.

Materials:

• Sodium dithiocarbamate salt (from Protocol 1)

• Metal(II) salt (e.g., Zinc(II) chloride, ZnCl₂)

• Deionized water

Procedure:

• Prepare an aqueous solution of the sodium dithiocarbamate salt (2.0 eq).

• In a separate beaker, prepare an aqueous solution of the metal(II) salt (1.0 eq).

• While stirring the dithiocarbamate solution vigorously at room temperature, slowly add the metal salt solution dropwise.[1]

• A precipitate of the metal-dithiocarbamate complex should form immediately.[12]

• Continue stirring the mixture for 1-2 hours at room temperature to ensure the reaction is complete.

• Collect the solid complex by vacuum filtration.

• Wash the precipitate thoroughly with deionized water to remove any soluble inorganic salts, followed by a wash with a small amount of cold ethanol or diethyl ether.

• Dry the final product in a vacuum oven at a low temperature (e.g., 40-50°C).[12]

References

• Yusuff, A. S., & Olanrewaju, A. R. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Bioinorganic Chemistry and Applications, 2019, 8917562. [Link]

• Wikipedia contributors. (2023). Transition metal dithiocarbamate complexes. Wikipedia, The Free Encyclopedia. [Link]

• Domagala, M., et al. (1996). Procedure for the Preparation of Pure Dithiocarbamates. The Journal of Organic Chemistry, 61(20), 7044-7047. [Link]

• El-Sayed, N. S., et al. (2017). Dithiocarbamate salts: biological activity, preparation, and utility in organic synthesis. Phosphorus, Sulfur, and Silicon and the Related Elements, 192(11), 1269-1284. [Link]

• Massarelli, C., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851. [Link]

• Azizi, N., Aryanasab, F., & Saidi, M. R. (2006). A Highly Efficient, Mild, and Simple Synthesis of Dithiocarbamates in a Solvent-Free Condition. Organic Letters, 8(23), 5275-5277. [Link]

• Campanale, C., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Encyclopedia, 3(4), 1289-1304. [Link]

• Lau, Y. Y., & Chen, Y. (2015). PRACTICAL SYNTHESIS OF AROMATIC DITHIOCARBAMATES. Organic preparations and procedures international, 47(4), 319-326. [Link]

• ResearchGate. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. [Link]

• Kamaludin, N. F. (2011). Synthesis, characterization and applications of dithiocarbamate transition metal complexes (Doctoral dissertation, University of Johannesburg). [Link]

• Al–Obaidy, G. S., & Al–Jeboori, M. J. (2021). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Systematic Reviews in Pharmacy, 12(1), 1010-1015. [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Dithiocarbamates. [Link]

• MDPI. (n.d.). Special Issue: Metal Dithiocarbamate Complexes: Versatile Ligands in Coordination Chemistry with Applications in Medicine, Materials Science, and Beyond. [Link]

• Weissmahr, K. W., & Sedlak, D. L. (2000). Effect of metal complexation on the degradation of dithiocarbamate fungicides. Environmental science & technology, 34(12), 2533-2538. [Link]

• Kamaludin, N. F., et al. (2015). Coordination Chemistry of Organotin (IV) Dithiocarbamate Complexes. International Journal of Coordination Chemistry, 2015. [Link]

• Wikipedia contributors. (2023). Dithiocarbamate. Wikipedia, The Free Encyclopedia. [Link]

• Kanchi, S., et al. (2014). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry, 7(5), 618-634. [Link]

• ResearchGate. (2023). Dithiocarbamates environmental fate and degradation mechanisms occurring in the environment. [Link]

• Hogarth, G., & Tiekink, E. R. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(30), 13476-13489. [Link]

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. [Link]

• Quiclet-Sire, B., & Zard, S. Z. (2006). Radical mediated reactions of dithiocarbamates. University of Birmingham. [Link]

• ResearchGate. (2023). (PDF) Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. [Link]

• Taylor & Francis. (n.d.). Dithiocarbamates – Knowledge and References. [Link]

• Castro, E. A., et al. (2008). Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues. The Journal of organic chemistry, 73(18), 7384-7387. [Link]

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• 3. Research Portal [ujcontent.uj.ac.za]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
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Technical Support Center: Degradation Pathways of N-(Dithiocarboxy)sarcosine (DTCS)

Welcome to the technical support center for N-(Dithiocarboxy)sarcosine (DTCS). This guide is designed for researchers, scientists, and drug development professionals who are utilizing DTCS in their experiments. As a potent metal chelator and nitric oxide spin trap, understanding the stability and degradation of DTCS is critical for obtaining reliable and reproducible results. This document provides in-depth technical guidance, troubleshooting advice, and detailed experimental protocols to address common challenges encountered during the handling and study of DTCS.

Introduction to DTCS Stability

N-(Dithiocarboxy)sarcosine, a derivative of the amino acid sarcosine, belongs to the dithiocarbamate (DTC) class of compounds. A key characteristic of DTCs is their inherent instability under certain conditions, particularly in acidic environments. The degradation of DTCS can significantly impact its efficacy in experimental systems, leading to a loss of its metal-chelating and spin-trapping properties. This guide will walk you through the primary degradation pathways and provide you with the tools to anticipate and manage these processes in your research.

Frequently Asked Questions (FAQs)

Here we address some of the common questions researchers have about the stability and degradation of DTCS.

Q1: Why is my DTCS solution turning cloudy or forming a precipitate?

• Answer: This is a classic sign of DTCS degradation, especially in acidic or neutral aqueous solutions. Dithiocarbamates are generally unstable in acidic conditions and will decompose, leading to the formation of insoluble byproducts.[1][2] To mitigate this, always prepare DTCS solutions fresh in an alkaline buffer (pH > 9) and use them as quickly as possible.[3]

Q2: I'm seeing a loss of signal in my nitric oxide trapping experiment. Could DTCS degradation be the cause?

• Answer: Absolutely. The dithiocarbamate moiety is essential for the spin-trapping activity of DTCS. If the DTCS is degrading, its ability to form a stable complex with nitric oxide and iron will be compromised, leading to a diminished or absent ESR signal. Monitoring the stability of your DTCS solution throughout the experiment is crucial.

Q3: What are the main products of DTCS degradation?

• Answer: The primary degradation products of DTCS, especially under acidic conditions, are sarcosine and carbon disulfide (CS₂).[4][5] In the presence of oxidizing agents, other products, including sulfoxides and sulfones of the dithiocarbamate, may be formed. Thermal degradation can lead to a more complex mixture of products.

Q4: How can I store my DTCS to maximize its stability?

• Answer: For long-term storage, solid DTCS should be kept in a cool, dark, and dry place. For solutions, it is highly recommended to prepare them fresh before each experiment. If short-term storage is necessary, store the alkaline solution at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, and for no longer than a day.[3]

Troubleshooting Guide: Common Issues in DTCS Degradation Studies

This section provides a question-and-answer format to directly address specific issues you might encounter during your experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent results between experiments.	1. Degradation of DTCS stock solution: The concentration of your stock solution may be decreasing over time. 2. Variations in experimental conditions: Minor differences in pH, temperature, or exposure to light and air can affect the degradation rate.	1. Prepare fresh DTCS solutions for each experiment. If this is not feasible, re-quantify the stock solution before each use. 2. Standardize all experimental parameters. Use calibrated pH meters and temperature-controlled incubators. Protect solutions from light and purge with inert gas.
Unexpected peaks in my HPLC chromatogram.	1. Formation of degradation products: The new peaks are likely the degradation products of DTCS. 2. Contamination: Impurities in solvents, reagents, or from the sample matrix can appear as extra peaks.	1. Identify the degradation products. Use LC-MS/MS to determine the mass of the unknown peaks and compare them to the expected degradation products. 2. Run appropriate controls. Analyze blank samples (matrix without DTCS) and solvent blanks to identify any background contamination.
Low recovery of DTCS from biological samples.	1. Enzymatic degradation: Esterases or other enzymes in the biological matrix may be degrading the DTCS.[1][6] 2. Matrix effects: Components in the biological sample can interfere with the extraction and analysis of DTCS.	1. Inactivate enzymes. Consider heat inactivation or the addition of broad-spectrum enzyme inhibitors to your sample preparation protocol. 2. Optimize your sample preparation method. Use protein precipitation, solid-phase extraction (SPE), or liquid-liquid extraction to remove interfering substances.
Rapid color change of the DTCS solution.	1. Oxidation: Dithiocarbamates are susceptible to oxidation, which can lead to the formation of colored byproducts like thiuram disulfides. 2. Metal contamination: Trace metals can catalyze the oxidation of DTCS.	1. Use deoxygenated solvents and store solutions under an inert atmosphere. 2. Use metal-free water and glassware. Consider adding a chelating agent like EDTA to your buffer.

Degradation Pathways of N-(Dithiocarboxy)sarcosine

The degradation of DTCS can proceed through several pathways depending on the environmental conditions. The three primary pathways are acidic hydrolysis, oxidation, and thermal decomposition.

Acid-Catalyzed Hydrolysis

This is the most common and rapid degradation pathway for DTCS in aqueous environments. The reaction is initiated by the protonation of the dithiocarbamate nitrogen, followed by the cleavage of the C-N bond.

Caption: Acid-catalyzed hydrolysis of DTCS.

Oxidative Degradation

In the presence of oxidizing agents such as hydrogen peroxide or even atmospheric oxygen, the sulfur atoms of the dithiocarbamate group can be oxidized. This can lead to the formation of a thiuram disulfide dimer or further oxidation to sulfoxides and sulfones, which are generally more stable but have lost the desired activity of the parent compound.

Caption: Oxidative degradation pathway of DTCS.

Thermal Degradation

At elevated temperatures, DTCS can undergo thermal decomposition. This process is less predictable and can result in a complex mixture of products, including the parent amine (sarcosine), carbon disulfide, and various sulfur-containing compounds.[7][8]

Experimental Protocols

The following are detailed, step-by-step methodologies for studying the degradation of DTCS.

Protocol 1: Forced Degradation Study of DTCS

This protocol is designed to intentionally degrade DTCS under various stress conditions to identify potential degradation products and understand its stability profile.[3][9][10]

Materials:

• N-(Dithiocarboxy)sarcosine (DTCS)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• pH meter

• HPLC system with UV or MS detector

• Water bath or incubator

Procedure:

• Preparation of DTCS Stock Solution: Prepare a 1 mg/mL stock solution of DTCS in an alkaline buffer (e.g., 10 mM sodium borate, pH 9.0).

• Acidic Degradation:

  • To 1 mL of the DTCS stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 60°C for 2, 4, 6, and 24 hours.

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Alkaline Degradation:

  • To 1 mL of the DTCS stock solution, add 1 mL of 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for acidic degradation.

• Oxidative Degradation:

  • To 1 mL of the DTCS stock solution, add 1 mL of 3% H₂O₂.

  • Incubate at room temperature for 2, 4, 6, and 24 hours.

  • At each time point, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a sealed vial of the DTCS stock solution in an oven at 80°C.

  • Sample at 2, 4, 6, and 24 hours, cool to room temperature, and dilute for HPLC analysis.

• Control Sample: Keep an aliquot of the DTCS stock solution at 4°C in the dark to serve as an undegraded control.

• HPLC Analysis: Analyze all samples using a suitable HPLC method (see Protocol 2).

Protocol 2: HPLC Method for the Analysis of DTCS and its Degradation Products

This method can be used to separate and quantify DTCS and its primary degradation product, sarcosine.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 254 nm and 280 nm, or MS detection

Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes.

• Inject the prepared samples from the forced degradation study.

• Monitor the chromatograms for the appearance of new peaks and the decrease in the area of the DTCS peak.

• For identification of degradation products, collect the fractions corresponding to the new peaks and subject them to mass spectrometry analysis.[11][12][13]

Caption: Experimental workflow for DTCS degradation analysis.

References

• Laloux, C., et al. (2020). Discovery of carbamate degrading enzymes by functional metagenomics. PLOS ONE, 15(3), e0228007. [Link]

• Carlson, C. (2018). Determination of Amino Acid Concentrations using HPLC. BCO-DMO. [Link]

• Wheelock, C. E., et al. (2008). Carboxylesterases: Dual roles in lipid and pesticide metabolism. Journal of Pesticide Science, 33(3), 245-254. [Link]

• Kumar, V., et al. (2006). Thermal decomposition of transition metal dithiocarbamates. Journal of Thermal Analysis and Calorimetry, 86(2), 437-442. [Link]

• Fapas. (2022). Stability of Dithiocarbamates Proficiency Test Materials.[Link]

• ResearchGate. (n.d.). basic carboxylesterase hydrolysis reaction. Carboxylesters are cleaved...[Link]

• Taylor & Francis. (n.d.). Carboxylesterase – Knowledge and References.[Link]

• Scribd. (n.d.). Dithiocarbamate Analysis Guide.[Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Bioinorganic Chemistry and Applications, 2019, 8923903. [Link]

• Alsante, K. M., et al. (2011). A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 1047-1057. [Link]

• Naoi, M., & Yagi, K. (1976). Oxidation of sarcosine and N-alkyl derivatives of glycine by D-amino-acid oxidase. Biochimica et Biophysica Acta (BBA) - Enzymology, 438(1), 61-70. [Link]

• MedCrave. (2016). Forced Degradation Studies.[Link]

• Campanale, C., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851. [Link]

• ResearchGate. (2006). Thermal decomposition of transition metal dithiocarbamates.[Link]

• Kim, J. H., et al. (1995). Determination of Amino Acids in Foods by Reversed-Phase High-Performance Liquid Chromatography with New Precolumn Derivatives, Butylthiocarbamyl, and Benzylthiocarbamyl Derivatives Compared to the Phenylthiocarbamyl Derivative and Ion Exchange Chromatography. Journal of Agricultural and Food Chemistry, 43(12), 3109-3114. [Link]

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection.[Link]

• Kaur, H., et al. (2021). Stereospecific Response of E/Z-isomers of N-Nitrososarcosine in LC–ESI–MS/MS. Journal of Analytical Toxicology, 45(2), 168-176. [Link]

• Tsesarskaia, M., et al. (2007). HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues. D-Amino Acids: A New Frontier in Amino Acid and Protein Research: Practical Methods and Protocols, 41-47. [Link]

• Wikipedia. (n.d.). Sarcosine.[Link]

• Molnár-Perl, I. (2003). Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study. Journal of Chromatography A, 987(1-2), 1-32. [Link]

• Kakitani, A., et al. (2018). A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. Journal of Pesticide Science, 43(3), 183-190. [Link]

• Reddy, G. S., et al. (2024). A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS. Journal of Peptide Science, e3608. [Link]

• PubChem. (n.d.). Sarcosine.[Link]

• Singh, S., et al. (2013). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of Pharmaceutical and Biomedical Analysis, 85, 123-132. [Link]

• ResearchGate. (2024). A comprehensive study on the identification and characterization of degradation products of lipoglycopeptide Dalbavancin using LC and LC-HRMS/MS | Request PDF.[Link]

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Technical Support Center: Enhancing the Stability of Dithiocarbamate Chelating Agents

Welcome to the Technical Support Center for dithiocarbamate chelating agents. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for improving the stability of these versatile compounds. Dithiocarbamates are powerful chelators, but their efficacy can be compromised by inherent instabilities. This document offers field-proven insights and scientifically grounded protocols to help you navigate these challenges and ensure the reproducibility and success of your experiments.

Section 1: Understanding Dithiocarbamate Stability: The Chemical Foundation

Dithiocarbamates (DTCs) are monoanionic ligands with a high affinity for a wide range of metal ions, forming stable complexes.[1] Their stability, however, is critically dependent on several factors, primarily pH and susceptibility to oxidation. Understanding the underlying chemical principles of their degradation is the first step toward mitigating these issues.

The core structure of a dithiocarbamate features a nitrogen atom bonded to a carbon-sulfur double bond and a carbon-sulfur single bond. The resonance delocalization of the nitrogen lone pair electrons across the S-C-S moiety contributes to their strong chelating ability.[2]

The Critical Role of pH

The most significant factor governing the stability of dithiocarbamate solutions is pH. In acidic environments (typically pH < 7), dithiocarbamates are protonated to form unstable dithiocarbamic acids. These acids rapidly decompose into carbon disulfide (CS₂) and the corresponding secondary amine.[3][4] This decomposition is often irreversible and leads to a complete loss of chelating activity.

Conversely, in alkaline conditions (pH 9 or higher), dithiocarbamates exist as their salt form, which is significantly more stable.[5][6] Therefore, maintaining an alkaline environment is paramount when working with dithiocarbamate solutions.

Oxidation: A Common Pitfall

Dithiocarbamates are susceptible to oxidation, particularly in the presence of atmospheric oxygen. The primary oxidation product is a thiuram disulfide, which is formed through the coupling of two dithiocarbamate molecules. This process also results in a loss of chelating capacity. Oxidation can be accelerated by factors such as exposure to air, light, and the presence of certain metal ions that can act as catalysts.

Section 2: Troubleshooting Guide

This section addresses common problems encountered during experiments with dithiocarbamate chelating agents, providing direct solutions and the scientific rationale behind them.

Q1: My dithiocarbamate solution has turned cloudy or formed a precipitate shortly after preparation. What is happening and how can I fix it?

A1: This is a classic sign of dithiocarbamate degradation, likely due to acidic conditions. The precipitate is often the result of the dithiocarbamate decomposing into its corresponding amine and carbon disulfide, or the formation of an insoluble metal complex if trace metals are present in your solvent.

Troubleshooting Steps:

• Verify pH: Immediately check the pH of your solution. It should be maintained at or above pH 9.[6]

• Use an Alkaline Buffer: Always prepare your dithiocarbamate solutions in an alkaline buffer (e.g., phosphate or borate buffer, pH 9-10).[6][7]

• Use High-Purity Water: Use metal-free, high-purity water and acid-washed glassware to minimize trace metal contamination that can lead to the precipitation of insoluble metal-dithiocarbamate complexes.[6]

• Consider EDTA: In some cases, adding a small amount of a strong chelating agent like EDTA to your buffer can help sequester any contaminating metal ions.[6]

Q2: The color of my dithiocarbamate solution is changing over time (e.g., turning yellow). Is this a problem?

A2: Yes, a color change, particularly yellowing, is often an indication of oxidation. Dithiocarbamates can be oxidized by dissolved oxygen in the solvent, leading to the formation of colored byproducts like thiuram disulfides. This degradation will compromise the concentration and effectiveness of your chelating agent.

Troubleshooting Steps:

• Deoxygenate Solvents: Prepare your solutions using solvents that have been thoroughly deoxygenated. This can be achieved by purging with an inert gas like nitrogen or argon for at least 30 minutes.[6]

• Store Under Inert Gas: Store your dithiocarbamate solutions under an inert atmosphere. After preparation, overlay the solution with nitrogen or argon before sealing the container.[6]

• Minimize Headspace: Use a container that is appropriately sized for the volume of your solution to minimize the amount of air in the headspace.[6]

• Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light, which can accelerate oxidative degradation.

Q3: I'm observing inconsistent or lower-than-expected results in my chelation experiments. Could this be related to the stability of my dithiocarbamate?

A3: Absolutely. Inconsistent results are a common consequence of using a degraded dithiocarbamate solution. The actual concentration of the active chelating agent may be significantly lower than what you initially prepared, leading to poor reproducibility.

Troubleshooting Steps:

• Prepare Fresh Solutions: The most reliable practice is to prepare dithiocarbamate solutions fresh for each experiment.[6]

• Verify Concentration: If a solution must be stored, it is crucial to verify its concentration before use. This can be done using spectrophotometric methods, such as the CS₂ evolution method.[6]

• Control Temperature: Avoid exposing dithiocarbamate solutions to high temperatures, as this can accelerate degradation.[5] If warming is necessary for dissolution, do so gently and for a minimal amount of time.[6]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best way to store solid dithiocarbamate compounds?

A1: Solid, dry dithiocarbamates should be stored in a desiccator to protect them from moisture.[1] For particularly air- and moisture-sensitive compounds, such as ammonium salts, storage in a refrigerator or freezer under an inert atmosphere is recommended.[1][5]

Q2: How long can I store a dithiocarbamate stock solution?

A2: It is strongly recommended to prepare dithiocarbamate solutions fresh before each use.[6] If storage is absolutely necessary, solutions should be kept at 2-8°C, protected from light and air, for a very limited time. The stability can vary significantly depending on the specific dithiocarbamate, its concentration, the solvent, and storage conditions. The half-life of some dithiocarbamates can range from a few hours to several days depending on the pH and other environmental factors.[6]

Q3: Does the type of cation (e.g., sodium vs. ammonium) affect the stability of the dithiocarbamate?

A3: Yes, the cation can influence stability. Ammonium salts of dithiocarbamates are generally less stable than their sodium or potassium counterparts. This is attributed to the weaker basicity of ammonia compared to sodium or potassium hydroxide.[6]

Q4: I am synthesizing a metal-dithiocarbamate complex and the yield is low. What can I do to improve it?

A4: Low yields in the synthesis of metal-dithiocarbamate complexes can often be traced back to the stability of the dithiocarbamate ligand itself. To improve your yield, ensure that the synthesis of the dithiocarbamate ligand is performed under optimal conditions, including maintaining a low temperature (e.g., in an ice bath) during the addition of carbon disulfide to the amine and ensuring the reaction medium is sufficiently alkaline.[1][8] Additionally, using high-purity reagents and an inert atmosphere can prevent the formation of side products.[8]

Section 4: Experimental Protocols and Data

Protocol for Preparation of a Stabilized Dithiocarbamate Stock Solution

This protocol outlines the preparation of a 10 mM sodium diethyldithiocarbamate (NaDEDTC) solution with enhanced stability.

Materials:

• Sodium diethyldithiocarbamate trihydrate (NaDEDTC·3H₂O)

• High-purity, deoxygenated water (purged with N₂ or Ar for 30 min)

• 0.5 M Sodium hydroxide (NaOH) solution

• 0.5 M Phosphate buffer, pH 9.0

• Sterile, amber glass vial with a septum-sealed cap

Procedure:

• In a clean, sterile beaker, dissolve the required amount of NaDEDTC·3H₂O in the deoxygenated phosphate buffer (pH 9.0).

• Adjust the pH of the solution to 10.0 with the 0.5 M NaOH solution, monitoring with a calibrated pH meter.

• Filter the solution through a 0.22 µm sterile filter into the amber glass vial.

• Purge the headspace of the vial with nitrogen or argon for 1-2 minutes.

• Immediately seal the vial with the septum cap and store at 2-8°C, protected from light.

Comparative Stability of Metal-Dithiocarbamate Complexes

The stability of metal-dithiocarbamate complexes is influenced by the nature of the metal ion. The Irving-Williams series provides a general trend for the stability of divalent metal complexes.

Metal Ion	Stability Order
Mn(II)	<
Fe(II)	<
Co(II)	<
Ni(II)	<
Cu(II)	>
Zn(II)

This table presents the generally accepted stability order for divalent metal complexes with dithiocarbamates, following the Irving-Williams series.[9]

Studies have shown that the stability of metal dithiocarbamate complexes generally follows the order: Co < Ni < Pd.[10][11] The thermal stability of diethyl dithiocarbamate complexes has been reported to follow the order Ni(II) > Cu(II).

pH-Dependent Stability of Dithiocarbamates

The stability of dithiocarbamates is highly pH-dependent. The following table provides examples of the half-life of various dithiocarbamates under different pH conditions.

Dithiocarbamate	Condition	Half-life	Reference
Diethyldithiocarbamate	pH 2	0.3 seconds	[3]
Mancozeb	pH 5, distilled water	36 hours	[6]
Mancozeb	pH 7, distilled water	55 hours	[6]
Mancozeb	pH 9, distilled water	16 hours	[6]
Metiram	pH 7, aqueous solution	< 24 hours	[6]
Ziram	pH 7, aqueous solution	< 18 hours	[6]

Section 5: Visualizing Degradation and Workflows

Dithiocarbamate Degradation Pathways

Caption: Key degradation pathways for dithiocarbamate chelating agents.

Workflow for Preparing a Stable Dithiocarbamate Solution

Sources

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• 3. Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20^th century - Arabian Journal of Chemistry [arabjchem.org]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. asianpubs.org [asianpubs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Effect of pH on N-(Dithiocarboxy)sarcosine (DTCS) Chelation Efficiency

Welcome to the technical support center for N-(Dithiocarboxy)sarcosine (DTCS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving DTCS chelation. Here, we will explore the critical role of pH in modulating the chelation efficiency of DTCS and address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is N-(Dithiocarboxy)sarcosine (DTCS) and why is it used as a chelating agent?

N-(Dithiocarboxy)sarcosine (DTCS) is a dithiocarbamate derivative of the amino acid sarcosine. Dithiocarbamates are a class of organic compounds that are highly effective metal chelators.[1] Their efficacy stems from the presence of two sulfur atoms that can donate lone pairs of electrons to a metal ion, forming a stable, five-membered ring structure known as a chelate.[1] This bidentate coordination results in the formation of stable metal complexes.[1] DTCS is particularly of interest due to its potential applications in various fields, including the removal of heavy metals from aqueous solutions.[2]

Q2: How does pH fundamentally affect the chelation process with DTCS?

The pH of the solution is a critical parameter that significantly impacts the effectiveness of metal chelation by dithiocarbamates like DTCS.[1] The stability of dithiocarbamates is strongly dependent on pH.[2] At low pH, the dithiocarbamate group can become protonated. In acidic conditions, H+ ions compete with metal ions for the binding sites on the DTCS molecule, specifically the CSS− group, converting it to CSSH.[2] This protonation reduces the chelation ability of the ligand with metal cations.[2] Conversely, at very high pH values, metal ions may precipitate as hydroxides, making them less available for chelation.[3] Therefore, an optimal pH range exists for efficient chelation.

Q3: What is the general stability of dithiocarbamates in acidic and alkaline solutions?

Most dithiocarbamates are generally unstable in acidic conditions, particularly at a pH below 4.[1][2] The free acids formed from dithiocarbamates in acidic environments are typically unstable.[4] In contrast, dithiocarbamates are more stable in neutral to alkaline media.[5][6] The optimal pH for the chelation and precipitation of many metal-dithiocarbamate complexes is often in the neutral to slightly alkaline range, typically between pH 4 and 10.[1]

Q4: Which metal ions can be chelated by DTCS?

Dithiocarbamates are versatile chelating agents capable of forming stable complexes with a wide range of transition and heavy metals.[1] Commonly chelated metals include copper (Cu²⁺), zinc (Zn²⁺), lead (Pb²⁺), cadmium (Cd²⁺), nickel (Ni²⁺), iron (Fe²⁺, Fe³⁺), and cobalt (Co²⁺).[1][2] The efficiency of chelation can vary depending on the specific metal ion and the experimental conditions.[1]

Q5: How can I monitor the formation of DTCS-metal complexes?

The formation of metal-dithiocarbamate complexes is often indicated by the appearance of a colored colloidal suspension.[7] Many of these complexes are intensely colored, in contrast to the colorless salts of the free ligand.[4] UV-Vis spectrophotometry is a common analytical technique used to detect and quantify the formation of these complexes.[8][9] The absorbance of the solution at a specific wavelength is proportional to the concentration of the metal complex, as described by the Beer-Lambert Law.[8][9]

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during experiments involving DTCS chelation, with a focus on pH-related problems.

Issue 1: Low or No Chelation Observed

Symptoms:

• No visible precipitate or color change after adding the metal ion solution to the DTCS solution.

• UV-Vis spectrophotometry shows no or very low absorbance at the expected wavelength for the metal complex.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Incorrect pH	The stability and chelating ability of DTCS are highly pH-dependent. At low pH (<4), DTCS is unstable and can decompose.[1][2] At very high pH, metal ions may precipitate as hydroxides, preventing chelation.[3]	1. Verify pH: Use a calibrated pH meter to accurately measure the pH of your reaction mixture. 2. Adjust pH: Adjust the pH to the optimal range for the specific metal ion you are studying. For many metals, this is between pH 4 and 10.[1] Use appropriate buffers to maintain a stable pH.
DTCS Degradation	DTCS solutions can degrade over time, especially if not stored properly or if exposed to acidic conditions.	1. Prepare Fresh Solutions: Always use freshly prepared DTCS solutions for your experiments. 2. Check for Purity: If possible, verify the purity of your DTCS source.
Competition from Other Ions	Other ions in the solution can compete with the target metal ion for binding to DTCS.	1. Use Deionized Water: Ensure you are using high-purity, deionized water for all solutions. 2. Consider Buffer Effects: Be aware that some buffer components can interact with metal ions. Choose a non-coordinating buffer if possible.

Issue 2: Inconsistent or Irreproducible Chelation Results

Symptoms:

• Significant variation in chelation efficiency between replicate experiments.

• Precipitate formation is inconsistent.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Unstable pH	Fluctuations in pH during the experiment can lead to variable chelation efficiency.	1. Use a Buffer: Employ a suitable buffer system to maintain a constant pH throughout the experiment. The choice of buffer should be compatible with your metal ion and DTCS.
Temperature Variations	Temperature can influence the stability of the DTCS-metal complex and the kinetics of the chelation reaction.	1. Control Temperature: Perform your experiments in a temperature-controlled environment, such as a water bath.
Ligand-to-Metal Ratio	The stoichiometry of the reaction is crucial for consistent complex formation.	1. Optimize Ratio: Systematically vary the ligand-to-metal ratio to determine the optimal conditions for your specific system.

Issue 3: Difficulty in Isolating or Analyzing the DTCS-Metal Complex

Symptoms:

• The formed complex is a fine, colloidal suspension that is difficult to pellet by centrifugation.

• The complex is insoluble in common organic solvents, making extraction and further analysis challenging.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
High Polarity of the Complex	The sarcosine moiety in DTCS can impart a degree of water solubility to the metal complex.	1. Solvent Extraction: While many dithiocarbamate complexes are soluble in non-polar organic solvents like chloroform or carbon tetrachloride, the properties of DTCS complexes may differ.[4] Experiment with a range of solvents of varying polarity to find a suitable extraction solvent.
Colloidal Nature of the Precipitate	The small particle size of the precipitate can make it difficult to isolate.	1. Increase Centrifugation Speed/Time: Use higher centrifugation speeds or longer spin times to pellet the complex. 2. Flocculation: Consider adding a small amount of a flocculating agent, but be mindful of potential interference with downstream analysis.

Experimental Protocols

Protocol 1: Preparation of N-(Dithiocarboxy)sarcosine (DTCS) Solution

This protocol is a general guideline and may need to be adapted based on the specific experimental requirements.

Materials:

• N-(Dithiocarboxy)sarcosine diammonium salt

• Deionized water

• Appropriate buffer solution (e.g., phosphate or acetate buffer)

• Calibrated pH meter

Procedure:

• Weigh the desired amount of N-(Dithiocarboxy)sarcosine diammonium salt.

• Dissolve the salt in a minimal amount of deionized water.

• Add the buffer solution to achieve the desired final concentration and pH.

• Adjust the final pH of the solution using dilute acid (e.g., HCl) or base (e.g., NaOH) as needed, while monitoring with a calibrated pH meter.

• Use the solution immediately after preparation for best results.

Protocol 2: pH-Dependent Metal Chelation Assay using UV-Vis Spectrophotometry

Objective: To determine the optimal pH for the chelation of a specific metal ion by DTCS.

Materials:

• Freshly prepared DTCS solution

• Stock solution of the metal salt of interest (e.g., CuSO₄, ZnCl₂)

• A series of buffer solutions covering a range of pH values (e.g., pH 3 to 11)

• UV-Vis spectrophotometer and cuvettes

Procedure:

• Prepare a series of reaction mixtures: In separate tubes, combine a fixed concentration of the metal ion solution with a fixed concentration of the DTCS solution in each of the different pH buffers.

• Incubate: Allow the mixtures to incubate at a constant temperature for a set period to ensure the chelation reaction reaches equilibrium.

• Measure Absorbance: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the specific DTCS-metal complex. If the λmax is unknown, perform a wavelength scan on a sample with visible complex formation to determine it.[9]

• Plot Data: Plot the absorbance values as a function of pH. The pH at which the maximum absorbance is observed corresponds to the optimal pH for chelation under those conditions.

Visualization of Key Concepts

Caption: Effect of pH on DTCS availability for metal chelation.

Caption: Workflow for determining optimal pH for chelation.

References

• Al-jowari, H. A., & Al-Tamim, A. M. (2020). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. Taylor & Francis Online. [Link]

• Kanchi, S., Singh, P., & Sabela, M. I. (2015). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Stability of diethyl dithiocarbamate chelates with Cu(II), Zn(II) and Mn(II). ResearchGate. [Link]

• MDPI. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI. [Link]

• Chemistry LibreTexts. (2020). 9.2.2: Electronic Spectra - Ultraviolet and Visible Spectroscopy - Transition Metal Compounds and Complexes. Chemistry LibreTexts. [Link]

• CUNY Academic Works. (2022). Quantitative Analysis of Transition Metal Salts by UV/Vis Spectroscopy. CUNY Academic Works. [Link]

• National Center for Biotechnology Information. (n.d.). Chelation in Metal Intoxication. PubMed Central. [Link]

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• 4. Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20^th century - Arabian Journal of Chemistry [arabjchem.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. kbcc.cuny.edu [kbcc.cuny.edu]

Technical Support Center: Overcoming Solubility Challenges of Metal-Dithiocarbamate Complexes

Introduction

Metal-dithiocarbamate (DTC) complexes are a versatile class of compounds with significant potential in drug development, materials science, and agriculture.[1][2] Their therapeutic promise, in particular, stems from their ability to induce oxidative stress and inhibit critical cellular pathways, such as the NF-κB pathway, making them attractive candidates for novel anti-cancer agents.[3] However, a primary hurdle frequently encountered by researchers is the poor solubility of these complexes, especially in aqueous media required for biological assays.[4][5]

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies, detailed protocols, and frequently asked questions (FAQs) to systematically address and overcome the solubility issues associated with metal-dithiocarbamate complexes.

Frequently Asked Questions (FAQs)

Q1: Why are my metal-dithiocarbamate complexes poorly soluble?

The low solubility of metal-DTC complexes is rooted in their fundamental physicochemical properties. While the dithiocarbamate ligands, often prepared as sodium or potassium salts, are typically water-soluble, the resulting metal complexes are generally neutral and lipophilic, causing them to precipitate from aqueous solutions.[4][6] Several factors contribute to this:

• Neutral Charge: The monoanionic dithiocarbamate ligand chelates the metal ion, forming a neutral complex that is less likely to interact favorably with polar solvents like water.[4]

• Lipophilicity: The organic substituents (R-groups) on the nitrogen atom of the dithiocarbamate ligand lend a lipophilic (fat-loving) character to the overall complex, further reducing its affinity for aqueous environments.[1]

• Crystal Lattice Energy: The solid-state structure of the complex is stabilized by significant crystal lattice energy. For dissolution to occur, the energy released from solvent-solute interactions must be sufficient to overcome this lattice energy, which is often not the case in many common solvents.[4]

Q2: I've just synthesized my complex and it won't dissolve. What are the first steps I should take?

When facing an insoluble complex, a systematic approach is crucial. The following workflow provides a logical starting point for troubleshooting.

Caption: Initial troubleshooting workflow for solubility issues.

Q3: Which solvents are typically effective for dissolving metal-DTC complexes?

The choice of solvent is highly dependent on the specific structure of your complex. Neutral metal-DTC complexes often exhibit moderate to good solubility in polar aprotic or non-polar organic solvents.[6][7]

• Commonly Successful Solvents: Chloroform, dichloromethane (DCM), diethyl ether, benzene, and toluene are often effective for many neutral complexes.[4][6]

• Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) can dissolve a broader range of complexes, though sometimes only partially.[8] These are often the first choice when preparing stock solutions for biological assays.

• Aqueous Media: Direct solubility in water or buffered solutions is the most significant challenge and is rarely achieved without formulation strategies.[2][5]

It is highly recommended to perform a systematic solubility test in a range of solvents to identify the most suitable one for your specific compound and application.[6]

Q4: How can I improve the aqueous solubility of my complex for biological studies?

When organic solvents are not compatible with your experimental system (e.g., cell culture), several advanced strategies can be employed.

Caption: The precipitation problem and advanced solution strategies.

• Ligand Modification: This is a proactive chemical approach. By synthesizing the dithiocarbamate ligand with hydrophilic groups (e.g., hydroxyl, carboxyl, or polyethylene glycol chains), the resulting metal complex will have inherently greater aqueous solubility.[4][9]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate lipophilic guest molecules, like a metal-DTC complex, within their hydrophobic core. This forms an "inclusion complex" where the hydrophilic exterior of the cyclodextrin renders the entire assembly water-soluble.[4][10] This is a highly effective post-synthesis formulation technique.

• Nanoparticle Formulation: The complex can be synthesized as nanoparticles, which form stable colloidal dispersions in aqueous media rather than dissolving in the traditional sense.[4] A common method involves the thermal decomposition of the metal-DTC complex in the presence of capping agents.[2]

• Advanced Formulation Techniques: For drug development, methods like creating solid dispersions with water-soluble polymers or using self-emulsifying drug delivery systems (SEDDS) can significantly enhance bioavailability by improving dissolution in the gastrointestinal tract.[4]

Q5: How does pH affect the stability and solubility of dithiocarbamates?

The stability of dithiocarbamate ligands and their complexes is highly pH-dependent. At low pH (typically below 4), dithiocarbamates can become unstable and decompose.[11] In acidic conditions, the protonated form (dithiocarbamic acid) is favored, which can interfere with metal chelation.[11] Most metal-DTC precipitation and removal processes are most efficient at a neutral or near-neutral pH (pH 4-7).[11] When working with buffered solutions, it is critical to ensure the pH is compatible with the stability of your specific complex.

Troubleshooting Guides & Experimental Protocols

Protocol 1: General Procedure for Solubility Screening

This protocol provides a systematic way to test the solubility of a new metal-DTC complex across a range of solvents.

Materials:

• Your metal-dithiocarbamate complex

• Small vials (e.g., 1.5 mL Eppendorf tubes or 2 mL glass vials)

• A selection of solvents: Water, Ethanol, Methanol, Acetone, Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)

• Vortex mixer

• Microbalance

Procedure:

• Weigh Compound: Accurately weigh approximately 1-2 mg of your complex into each vial.

• Add Solvent: Add 1 mL of a single solvent to each vial.

• Mix: Cap the vials tightly and vortex vigorously for 1-2 minutes.

• Observe: Visually inspect each vial for dissolution. Note whether the compound is fully soluble, partially soluble, or insoluble.

• Gentle Heating (Optional): For compounds that are partially soluble, you can gently warm the vial (e.g., to 40-50 °C) to see if solubility increases.[12] Be cautious, as some complexes may decompose with heat.

• Record Results: Create a table to systematically record your observations for each solvent.

Troubleshooting Tips:

• If a complex appears "partially soluble" in DMSO or DMF, try creating a more concentrated stock solution (e.g., 10-20 mg/mL) and then diluting it into your final aqueous buffer. The small amount of organic solvent may be tolerated in the final assay.

• Always run a "vehicle control" in your biological experiments using the same final concentration of the solvent (e.g., 0.1% DMSO) without the compound.

Protocol 2: Enhancing Aqueous Solubility with Cyclodextrins

This protocol describes the use of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form a water-soluble inclusion complex.

Materials:

• Metal-dithiocarbamate complex

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

• Sonicator

• 0.22 µm syringe filter

Procedure:

• Prepare Cyclodextrin Solution: Prepare an aqueous solution of HP-β-CD at a desired concentration (e.g., 10% w/v).

• Add Complex: Add an excess amount of the metal-DTC complex to the HP-β-CD solution.

• Equilibrate: Stir the mixture vigorously at room temperature for 24-48 hours to allow for the formation of the inclusion complex. Intermittent sonication can help break up aggregates and facilitate complexation.

• Separate Undissolved Complex: After equilibration, centrifuge the suspension at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved, un-complexed compound.

• Filter: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Determine Concentration: The concentration of the solubilized complex in the clear filtrate can be determined using a suitable analytical method, such as UV-Vis spectroscopy or ICP-MS.

Validation:

• The formation of an inclusion complex can be confirmed by techniques like Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Fourier-Transform Infrared Spectroscopy (FT-IR), which will show characteristic changes compared to the physical mixture of the two components.[10]

Quantitative Data Summary

The use of cyclodextrins can dramatically improve the aqueous solubility of otherwise insoluble complexes. The table below provides representative data for the solubility enhancement of Zinc Diethyldithiocarbamate (Zn(DDC)₂), a model complex.

Formulation Agent	Concentration (% w/v)	Approximate Solubility Enhancement (Fold Increase)	Reference
None (in water)	N/A	1 (Baseline)	[10]
2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)	5	~50 - 150	[10]
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	5	~100 - 300	[10]

Note: Actual enhancement factors can vary based on experimental conditions.

References

• Wang, Y., et al. (1996). Solubility parameters and solubilities of metal dithiocarbamates in supercritical carbon dioxide. Analytical Chemistry, 68(19), 3516-3519. Available at: [Link]

• Wai, C. M., et al. (1996). Solubility Parameters and Solubilities of Metal Dithiocarbamates in Supercritical Carbon Dioxide. American Chemical Society. Available at: [Link]

• Hogarth, G. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(28), 12574-12594. Available at: [Link]

• Hogarth, G. (2012). Metal-dithiocarbamate complexes: chemistry and biological activity. Mini-Reviews in Medicinal Chemistry, 12(12), 1202-1215. Available at: [Link]

• Kaya, A., et al. (2022). Solubility enhancement for dietheyldithiocarbamate-zinc for lung cancer treatment. British Journal of Pharmacy, 7(2). Available at: [Link]

• Adeyemi, O. G., et al. (2022). The Versatility in the Applications of Dithiocarbamates. Encyclopedia. Available at: [Link]

• Khan, N., et al. (2022). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. International Journal of Environmental Analytical Chemistry. Available at: [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2021). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Bioinorganic Chemistry and Applications. Available at: [Link]

• Bohrium. (2012). metal-dithiocarbamate-complexes-chemistry-and-biological-activity. Ask this paper. Available at: [Link]

• Al-Jibouri, M. N. A., et al. (2021). A Green Method for Metal-Assisted Assembly of New Dithiocarbamate Complexes and their Antifungal Study. Egyptian Journal of Chemistry. Available at: [Link]

• Strotman, N. A., et al. (2014). Dithiocarbamates: Reagents for the Removal of Transition Metals from Organic Reaction Media. Organic Process Research & Development, 18(12), 1540-1546. Available at: [Link]

• ResearchGate. (2015). I have prepared a new dithiocarbamate ligand and its metal complexes are not soluble in H2O, DCM, DMF, DMSO, Me/EtOH; can anyone suggest a solvent? ResearchGate. Available at: [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2022). The Versatility in the Applications of Dithiocarbamates. Molecules, 27(5), 1513. Available at: [Link]

• Al-Janabi, A. S. M. (2021). Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions. University of Kerbala. Available at: [Link]

• Oladipo, M. A., et al. (2018). Organotin(IV) Dithiocarbamate Complexes: Chemistry and Biological Activity. Molecules, 23(10), 2541. Available at: [Link]

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• 2. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Addressing misconceptions in dithiocarbamate chemistry - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01085C [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Metal-dithiocarbamate complexes: chemistry and biological activity: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
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• 11. tandfonline.com [tandfonline.com]
• 12. A Green Method for Metal-Assisted Assembly of New Dithiocarbamate Complexes and their Antifungal Study [ajgreenchem.com]

Technical Support Center: Best Practices for the Storage and Handling of N-(Dithiocarboxy)sarcosine and Its Salts

Welcome to the Technical Support Center for N-(Dithiocarboxy)sarcosine and its salts. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of these critical reagents in your experiments. As dithiocarbamates, these compounds are susceptible to environmental factors that can compromise their quality and lead to inconsistent results. This document provides in-depth, experience-based guidance on proper storage, handling, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause degradation of N-(Dithiocarboxy)sarcosine and its salts?

A1: The dithiocarbamate group is chemically reactive and sensitive to several environmental factors. The primary causes of degradation are:

• Moisture and Humidity: Dithiocarbamates can hydrolyze in the presence of water. It is crucial to store them in a dry environment.

• Air (Oxygen): Exposure to oxygen can lead to oxidation of the dithiocarbamate moiety.[1] Storing under an inert atmosphere is recommended for long-term stability.

• Acidic pH: These compounds are highly unstable in acidic conditions, rapidly decomposing to carbon disulfide and the corresponding amine.[1][2] Solutions should be maintained at a neutral or alkaline pH.

• Heat: Elevated temperatures can accelerate the rate of decomposition.

• Light: Exposure to light, particularly UV light, can contribute to the degradation of dithiocarbamates through photolysis.

Q2: What are the recommended storage conditions for solid N-(Dithiocarboxy)sarcosine salts?

A2: Proper storage of the solid compounds is critical for maintaining their integrity over time. The recommended conditions vary slightly depending on the specific salt.

Compound	Recommended Storage Temperature	Additional Recommendations
N-(Dithiocarboxy)sarcosine Diammonium Salt	-20°C or colder[3][4][5]	For long-term storage, keep in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). Protect from light and moisture. The ammonium salt is known to be less stable than sodium or potassium salts.
N-(Dithiocarboxy)sarcosine Sodium Salt	Room temperature (in dry conditions)[6] or 2-8°C	As a more stable salt, it can be stored in a desiccator at room temperature for shorter periods.[7] For long-term stability, refrigeration is recommended. Always keep in a tightly sealed container, protected from moisture and air.

Q3: How should I prepare and store solutions of N-(Dithiocarboxy)sarcosine salts?

A3: Due to their limited stability in solution, it is strongly recommended to prepare solutions of N-(Dithiocarboxy)sarcosine salts fresh before each experiment.[1] If short-term storage is unavoidable:

• Solvent: Use high-purity, deoxygenated solvents. For aqueous solutions, use a buffer with a pH of 7 or higher.

• Storage Conditions: Store solutions at 2-8°C.

• Protection: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil. Minimize headspace in the container to reduce contact with air and consider overlaying the solution with an inert gas.

• Duration: Do not store aqueous solutions for more than one day.[8]

Troubleshooting Guide

This section addresses common issues that may arise during the use of N-(Dithiocarboxy)sarcosine and its salts, with a focus on problems related to improper storage.

Problem 1: Inconsistent or non-reproducible experimental results.

• Possible Cause: This is a classic sign of reagent degradation. The concentration of the active dithiocarbamate in your stock may be lower than expected, or degradation byproducts could be interfering with your assay.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent experimental results.

Problem 2: The solid N-(Dithiocarboxy)sarcosine salt appears discolored or has an unusual texture.

• Appearance of High-Quality Solid: N-(Dithiocarboxy)sarcosine diammonium salt should be a white to off-white solid.[3] The sodium salt is also typically a white solid.[6]

• Signs of Degradation:

  • Discoloration: A noticeable yellowing of the solid can indicate oxidation or other forms of decomposition.

  • Clumping or Caking: This suggests moisture absorption, which can lead to hydrolysis. High-purity dithiocarbamates should be free-flowing powders.

  • Unusual Odor: While subtle, a faint odor of carbon disulfide (a sulfurous smell) may be present if the compound has started to decompose.

• Recommended Action: If you observe any of these signs, it is best to discard the reagent and use a new, properly stored batch to ensure the reliability of your experimental data.

Problem 3: A freshly prepared solution is cloudy, colored, or forms a precipitate.

• Appearance of a High-Quality Solution: A freshly prepared aqueous solution should be clear and colorless to very faintly yellow.

• Signs of Degradation:

  • Cloudiness or Precipitate: Dithiocarbamates are unstable in acidic conditions and will precipitate out of solution.[1] If your solvent is not adequately buffered to a neutral or alkaline pH, you may see immediate cloudiness. A precipitate may also form over time as the compound degrades.

  • Color Change: A distinct yellowing of the solution over time is a strong indicator of oxidation and decomposition.[1]

• Recommended Solutions:

  • Check pH: Ensure your solvent is buffered to a pH of 7 or higher.

  • Use High-Purity Solvents: Traces of metal ions in water can catalyze degradation. Use high-purity, metal-free water.

  • Prepare Fresh: As emphasized, the most reliable approach is to prepare solutions immediately before use.

References

• Sarcosyl (SLS), N-Lauroylsarcosine sodium salt. (n.d.). Magen Biotechnology Co., Ltd.

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. (2023). Encyclopedia.pub. Retrieved January 16, 2026, from [Link]

• stability problems of dithiocarbamate solutions and storage conditions. - Benchchem. (n.d.).

• Addressing misconceptions in dithiocarbamate chemistry - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01085C. (2015). Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC. (2020). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• N-LAUROYLSARCOSINE SODIUM SALT - Ataman Kimya. (n.d.). Retrieved January 16, 2026, from [Link]

• N-(Dithiocarboxy)sarcosine diammonium salt, 100 mg - Carl ROTH. (n.d.). Retrieved January 16, 2026, from [Link]

• N-(Dithiocarboxy)sarcosine diammonium sa, lt, 25 mg, glass | Astech Ireland Ltd. (n.d.). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Troubleshooting Anomalous Results in Dithiocarbamate Experiments

Welcome to the Technical Support Center for dithiocarbamate-related research. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and anomalous results encountered during experiments involving dithiocarbamate compounds. Drawing from extensive field experience and established scientific principles, this resource provides in-depth troubleshooting guides and frequently asked questions to ensure the integrity and reproducibility of your experimental outcomes.

Introduction: The Nuances of Dithiocarbamate Chemistry

Dithiocarbamates (DTCs) are a versatile class of organosulfur compounds with wide-ranging applications, from fungicides in agriculture to chelating agents in medicine.[1][2] Their synthesis, typically involving the reaction of a primary or secondary amine with carbon disulfide in a basic medium, appears straightforward.[3][4] However, their inherent instability under certain conditions presents significant challenges in their synthesis, purification, and analysis.[2][5][6] Understanding the underlying chemistry is paramount to troubleshooting unexpected results. A common misconception is that the reaction of an amine with carbon disulfide directly yields a stable dithiocarbamic acid; in reality, it forms the corresponding ammonium salt, as dithiocarbamic acids are generally unstable and rapidly decompose, especially in acidic conditions.[5]

This guide will address the most frequently encountered issues, providing not just procedural solutions but also the causal explanations behind them, empowering you to proactively design robust experimental protocols.

Part 1: Synthesis & Purification Challenges

This section addresses common hurdles during the synthesis and purification of dithiocarbamate compounds.

Frequently Asked Questions (FAQs): Synthesis

Q1: My dithiocarbamate synthesis reaction resulted in a low yield or an oily product instead of a solid precipitate. What went wrong?

A1: This is a frequent issue that can stem from several factors related to reaction conditions and the nature of the reactants.

• Suboptimal pH: Dithiocarbamates are synthesized under basic conditions.[3][4] If the reaction medium is not sufficiently alkaline, the equilibrium will not favor the formation of the dithiocarbamate salt. Amines are basic, but the addition of a stronger base like sodium hydroxide is often necessary to drive the reaction to completion.[5]

• Amine Reactivity: The nucleophilicity of the amine plays a crucial role. Primary and secondary amines are generally nucleophilic enough to react directly with the electrophilic carbon of carbon disulfide (CS₂).[5] However, less reactive amines, such as diarylamines, may require deprotonation with a strong base like n-butyllithium (nBuLi) to form the more nucleophilic amide anion before reacting with CS₂.[7][8]

• Side Reactions: The reaction of primary amines with CS₂ can sometimes lead to the formation of isothiocyanates, especially if the intermediate dithiocarbamic acid is unstable.[3][5] This can be influenced by reaction temperature and the presence of certain reagents.

• Order of Reagent Addition: While some studies suggest the order of addition has minimal impact, adding reagents dropwise is recommended to control the exothermic nature of the reaction and prevent the formation of unwanted side products.[4]

Troubleshooting Workflow: Low Yield or Oily Product

Caption: Troubleshooting workflow for low yield in dithiocarbamate synthesis.

Frequently Asked Questions (FAQs): Purification

Q2: My dithiocarbamate product decomposes during purification (e.g., recrystallization or chromatography). How can I prevent this?

A2: Decomposition during purification is almost always linked to the inherent instability of dithiocarbamates in acidic environments.[5][9]

• Acidic Conditions: Dithiocarbamic acids are unstable and readily decompose to carbon disulfide and the corresponding amine.[5] Even mildly acidic conditions (pH < 7) can accelerate this degradation.[5]

• Oxidation: Dithiocarbamates can be oxidized to form thiuram disulfides.[3][7][8] This can be initiated by exposure to air, oxidizing agents, or even certain metal ions.

• Thermal Instability: While many dithiocarbamate salts are relatively stable at room temperature, prolonged exposure to high temperatures during purification can lead to decomposition.

Protocol: Stabilizing Dithiocarbamates During Purification

• Maintain Alkalinity: Ensure all solvents and solutions used for extraction and washing are buffered to a pH of 10 or higher.[6]

• Temperature Control: When removing solvents, use a rotary evaporator at low temperatures. For recrystallization, avoid excessive heating.

• Inert Atmosphere: For particularly sensitive dithiocarbamates, perform purification steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Storage: Store purified, dry dithiocarbamates in a desiccator.[4] For ammonium dithiocarbamates, which are often less stable, refrigeration is recommended.[4]

Parameter	Condition to Avoid	Recommended Condition	Rationale
pH	Acidic to neutral (pH < 9)	Alkaline (pH ≥ 10)	Prevents protonation and subsequent decomposition to CS₂ and amine.[5][6]
Temperature	Prolonged heating	Minimal heat exposure	Reduces the rate of thermal decomposition.
Atmosphere	Ambient air	Inert (N₂ or Ar)	Minimizes oxidation to thiuram disulfides.[3]
Solvents	Protic solvents with acidic impurities	Dry, aprotic solvents; alkaline buffered aqueous solutions	Prevents acid-catalyzed degradation.

Table 1: Recommended conditions for maintaining dithiocarbamate stability during purification.

Part 2: Analytical & Characterization Challenges

Accurate analysis and characterization of dithiocarbamates are frequently complicated by their instability and tendency to form complexes.

Frequently Asked Questions (FAQs): Analysis

Q3: I am observing inconsistent or non-reproducible results in my UV-Vis spectrophotometric analysis of dithiocarbamates. What are the potential causes?

A3: UV-Vis spectrophotometry is a common method for dithiocarbamate analysis, but it is prone to interferences and artifacts.

• Decomposition in Solution: As previously discussed, dithiocarbamates degrade in acidic or even neutral solutions.[5] If your samples are prepared in unbuffered solvents, decomposition over time will lead to decreasing absorbance values. Standard solutions should be prepared fresh daily.[6]

• Interference from Metal Complexes: Dithiocarbamates are potent chelating agents and form stable complexes with a wide variety of transition metals.[3][4] If your sample contains trace metal ions, the formation of these complexes can alter the UV-Vis spectrum, leading to shifts in λmax and changes in molar absorptivity.

• Oxidation to Thiuram Disulfides: The oxidation of dithiocarbamates to thiuram disulfides results in a new chemical species with a different UV-Vis spectrum, which can interfere with the quantification of the parent compound.[3]

Protocol: Reliable UV-Vis Analysis of Dithiocarbamates

• Solvent and Buffer Preparation:

  • Use a buffered solvent system with a pH of 10 or higher to ensure the stability of the dithiocarbamate.[6]

  • Consider adding a chelating agent like EDTA to the buffer to sequester any trace metal ions that could interfere with the analysis.[10]

• Sample Preparation:

  • Prepare standard and sample solutions immediately before analysis.

  • If working with biological or environmental matrices, be aware that acidic juices from the sample can cause rapid degradation.[1][11] Extraction into an alkaline buffer is crucial.[6]

• Spectrophotometric Measurement:

  • Scan a full UV-Vis spectrum to check for any unexpected peaks that might indicate the presence of degradation products or metal complexes.

  • Perform measurements at a consistent time point after sample preparation to minimize variability due to any slow degradation that may still be occurring.

Q4: My HPLC or GC analysis shows multiple peaks, or the peak for my dithiocarbamate is broad or tailing. How can I improve the chromatography?

A4: Chromatographic analysis of dithiocarbamates is challenging due to their low solubility in common organic solvents and their instability.[2][11]

• On-Column Decomposition: If the mobile phase is not sufficiently buffered, dithiocarbamates can decompose on the analytical column, leading to broad peaks and poor reproducibility.

• Derivatization Issues: Many GC methods rely on the acid digestion of dithiocarbamates to carbon disulfide (CS₂), which is then quantified.[1][10] This is an indirect method that measures the total dithiocarbamate content and does not distinguish between different types. Incomplete digestion or loss of the volatile CS₂ can lead to inaccurate results.[12]

• Sample Matrix Effects: For complex samples like food or environmental extracts, matrix components can interfere with the chromatographic separation.[6]

Troubleshooting Chromatographic Issues

Caption: Decision tree for troubleshooting HPLC/GC analysis of dithiocarbamates.

Part 3: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of dithiocarbamate compounds and their solutions.

Frequently Asked Questions (FAQs): Handling and Storage

Q5: What are the best practices for long-term storage of dithiocarbamate compounds and their solutions?

A5: The stability of dithiocarbamates during storage depends on their form (solid vs. solution) and chemical structure.

• Solid Compounds:

  • Stable Salts: Dithiocarbamate salts with stable cations (e.g., sodium, potassium) are generally stable when stored as dry solids in a desiccator at room temperature.[4]

  • Air/Moisture-Sensitive Salts: Ammonium dithiocarbamates are often less stable and should be stored in a refrigerator.[4]

• Solutions:

  • Instability: Dithiocarbamate solutions are generally not stable for long-term storage. It is highly recommended to prepare solutions fresh for each experiment.[6]

  • Degradation: If short-term storage is unavoidable, use an alkaline buffer (pH ≥ 10) and store in a refrigerator. However, be aware that degradation will still occur over time. Interestingly, some studies have shown that freezing food samples containing dithiocarbamates can accelerate their decomposition.[6]

Compound Form	Storage Condition	Rationale
Solid (Stable Salts)	Desiccator, room temperature	Prevents moisture absorption and hydrolysis.[4]
Solid (Ammonium Salts)	Refrigerator, desiccator	Reduces degradation of less stable salts.[4]
Solutions	Prepare fresh daily	Highly prone to degradation in solution.[6]

Table 2: Recommended storage conditions for dithiocarbamate compounds.

References

• Dithiocarbamate - Wikipedia. Available from: [Link]

• Analytical Methods for Dithiocarbamate Detection - Encyclopedia.pub. Available from: [Link]

• C. D. T. T. Williams, "Addressing misconceptions in dithiocarbamate chemistry," Dalton Transactions, 2015. Available from: [Link]

• A. A. M. El-Saeid, "Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control," Toxics, 2023. Available from: [Link]

• A. A. M. El-Saeid, "Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control," Toxics, 2023. Available from: [Link]

• Stability of dithiocarbamates during the preparation and extraction of food samples. Available from: [Link]

• Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20 th century. Available from: [Link]

• J. C. Sarker et al., "Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(iii) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2," Dalton Transactions, 2022. Available from: [Link]

• A. A. T. et al., "Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications," Bioinorganic Chemistry and Applications, 2019. Available from: [Link]

• S. H. L. et al., "Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review," Food Additives & Contaminants: Part A, 2022. Available from: [Link]

• J. C. Sarker et al., "Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co(iii) complexes [Co(S2CNAr2)3] and their use as single source precursors to CoS2," Dalton Transactions, 2022. Available from: [Link]

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• 8. Diaryl dithiocarbamates: synthesis, oxidation to thiuram disulfides, Co( iii ) complexes [Co(S 2 CNAr 2 ) 3 ] and their use as single source precursor ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT01767A [pubs.rsc.org]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Dithiocarbamate Chelators for Mercury Decontamination

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Persistent Challenge of Mercury Toxicity and the Role of Chelation

Mercury, a pervasive environmental toxicant, poses a significant threat to human health. Its accumulation in the body, particularly in the kidneys and brain, can lead to severe neurological and renal damage. The primary clinical intervention for mercury poisoning is chelation therapy, a process that involves the administration of a chelating agent to form a stable, non-toxic complex with the metal ion, facilitating its excretion from the body.[1][2] An ideal chelator should exhibit high affinity and selectivity for the target metal, low toxicity, favorable pharmacokinetic properties, and the ability to reach the sites of metal deposition.[3]

Dithiocarbamates, a class of organosulfur compounds, have long been recognized for their potent metal-binding capabilities.[4][5] Characterized by the R₂NCS₂⁻ functional group, their two sulfur donor atoms have a strong affinity for soft metal ions like mercury (Hg²⁺), forming stable chelate rings.[4][6] This guide provides a comparative analysis of various dithiocarbamate chelators for mercury, contrasting them with the current clinical standards and exploring their therapeutic potential. We will delve into the underlying chemistry, compare performance based on experimental data, and provide detailed protocols for their evaluation.

Pillar 1: The Chemistry of Dithiocarbamate-Mercury Chelation

The efficacy of dithiocarbamates stems from their ability to act as bidentate ligands, where both sulfur atoms coordinate with a single mercury ion to form a stable heterocyclic ring.[7] This interaction is governed by the Hard and Soft Acids and Bases (HSAB) principle; the soft Lewis acid Hg²⁺ preferentially binds to the soft Lewis base of the sulfur atoms. The substituents (R groups) on the nitrogen atom can be modified to tune the molecule's lipophilicity, stability, and biodistribution, making dithiocarbamates a versatile platform for designing targeted chelators.[5]

Caption: Bidentate chelation of a mercury ion (Hg²⁺) by two dithiocarbamate ligands.

Pillar 2: Comparative Profiles of Mercury Chelators

While this guide focuses on dithiocarbamates, a meaningful comparison requires benchmarking against the agents used in clinical practice: the dithiol compounds DMSA and DMPS.

The Clinical Standard: Dithiol Chelators

1. meso-2,3-Dimercaptosuccinic Acid (DMSA, Succimer)

• Status: FDA-approved for treating lead poisoning in children and adults; used off-label for mercury poisoning.[8][9]

• Mechanism: A water-soluble compound that binds mercury via its two thiol (-SH) groups.[9] It primarily remains in the bloodstream and extracellular space, making it effective for clearing mercury from the blood and kidneys.[3][8]

• Strengths: Good safety profile, oral administration, and does not significantly redistribute mercury to the brain.[8][10]

• Weaknesses: Studies suggest DMSA does not form a true, stable chelate with mercuric ions and may be suboptimal for this task.[1][11][12][13] Its efficacy is highest when administered shortly after acute exposure.[10]

2. 2,3-Dimercapto-1-propanesulfonic Acid (DMPS, Unithiol)

• Status: Not FDA-approved in the U.S. but widely used internationally for mercury poisoning.[8]

• Mechanism: A water-soluble dithiol chelator with a strong affinity for mercury.[8][14] Can be administered orally or intravenously.[15]

• Strengths: Considered a highly effective antidote for inorganic mercury poisoning.[3] It can effectively mobilize mercury, which is then excreted in the urine.[14]

• Weaknesses: Like DMSA, its ability to form a true chelate complex with mercury has been questioned.[1][11][12][13] It can also deplete essential minerals like zinc and copper.[14]

Dithiocarbamate Chelators: A Versatile Alternative

1. Diethyldithiocarbamate (DDTC)

• Status: Investigational; used in pre-clinical studies.

• Mechanism: A lipophilic chelator that forms highly stable, fat-soluble complexes with mercury.[3]

• Strengths: Its lipophilicity allows it to cross cell membranes and potentially the blood-brain barrier. Some studies show it can protect against mercury-induced mitochondrial damage in the kidney.[16]

• Weaknesses: The high lipophilicity of the Hg-DDTC complex is a double-edged sword. It can lead to the redistribution of mercury into sensitive tissues, most notably the brain, potentially increasing neurotoxicity.[3]

2. Pyrrolidine Dithiocarbamate (PDTC)

• Status: Investigational; widely used as a research tool.[17]

• Mechanism: A potent metal chelator that has been extensively studied for its antioxidant and anti-inflammatory properties, often linked to its ability to modulate metal-dependent cellular pathways.[18]

• Strengths: Forms stable complexes with mercury.[19] Its biological activities extend beyond simple chelation, offering potential pleiotropic effects.[18][20]

• Weaknesses: Similar to DDTC, concerns about the redistribution of mercury to the brain exist due to the lipophilic nature of the complex. Its primary use has been in cancer and virology research rather than as a dedicated mercury antidote.[18]

3. N-substituted Glucamine Dithiocarbamates (e.g., NBG-DTC, BGD, HBGD)

• Status: Experimental; synthesized for improved properties.[21][22]

• Mechanism: These are water-soluble dithiocarbamates designed to combine the strong chelating power of the dithiocarbamate group with improved water solubility from the glucamine moiety.[23]

• Strengths: Studies in rats have shown that compounds like N-benzyl-D-glucamine dithiocarbamate (NBG-DTC) and its derivatives can effectively mobilize mercury from the kidneys without causing redistribution to the brain, heart, or lungs.[21][22] They have been shown to significantly enhance both biliary and urinary excretion of mercury.[21][22]

• Weaknesses: These compounds are not commercially available and require further toxicological and efficacy studies before any potential clinical application. The relationship between their structure and excretion pathway (biliary vs. urinary) is complex and depends on the partition coefficient of the resulting mercury complex.[22]

Pillar 3: Quantitative Performance and Experimental Validation

Objective comparison requires standardized evaluation. The following data, synthesized from pre-clinical studies, highlights the performance of different chelators in animal models of mercury poisoning.

Table 1: Comparative Efficacy of Chelators in Rat Models Exposed to HgCl₂

Chelator	Administration Time Post-Hg	Key Outcomes	Reference
BAL	30 min	Most effective for whole-body removal of mercury at this early time point.	[21]
BAL	24 hr	Caused redistribution of mercury to the heart and lung.	[21]
NBG-DTC	24 hr	As effective as BAL for whole-body removal; did not cause redistribution to brain, heart, or lung.	[21]
BGD	30 min & 24 hr	Significantly enhanced biliary excretion of mercury.	[22]
HBGD	30 min & 24 hr	Effectively mobilized mercury from the kidney; enhanced urinary excretion.	[22]

| D-PEN | 24 hr | Less effective at enhancing mercury removal compared to BAL and NBG-DTC. |[21] |

BAL = British Anti-Lewisite (Dimercaprol); NBG-DTC = N-benzyl-D-glucamine dithiocarbamate; BGD = sodium N-benzyl-D-glucamine dithiocarbamate; HBGD = sodium N-p-hydroxymethylbenzyl-D-glucamine dithiocarbamate; D-PEN = D-penicillamine.

Pillar 4: Self-Validating Experimental Protocols

Reproducible and reliable data is the cornerstone of drug development. The following protocols outline key experiments for the synthesis and evaluation of dithiocarbamate chelators.

Protocol 1: Synthesis of a Water-Soluble Dithiocarbamate

This protocol describes the synthesis of a dithiocarbamate ligand, a straightforward reaction that underscores the accessibility of this class of compounds.[4][24]

Objective: To synthesize a dithiocarbamate salt from a secondary amine and carbon disulfide.

Materials:

• Secondary amine (e.g., N-methyl-D-glucamine)

• Carbon disulfide (CS₂)

• Base (e.g., NaOH or Triethylamine)

• Solvent (e.g., Methanol, Ethanol, or Water)

• Ice bath

Procedure:

• Dissolution: Dissolve the amine and an equimolar amount of base in the chosen solvent in a flask.

• Cooling (Critical Step): Cool the solution in an ice bath to 0-5°C.

  • Rationale: The reaction between amines and CS₂ is exothermic. Cooling is essential to prevent the thermal decomposition of the dithiocarbamate product and minimize side reactions.[23]

• Addition of CS₂: While stirring continuously, slowly add an equimolar amount of carbon disulfide dropwise to the cooled amine solution.

  • Rationale: Slow, dropwise addition ensures the reaction remains controlled and prevents localized heating.

• Reaction: Continue stirring the mixture in the ice bath for 1-2 hours, then allow it to slowly warm to room temperature and stir for an additional 12-24 hours.

• Isolation: The dithiocarbamate product, often a salt, may precipitate from the solution. It can be collected by filtration, washed with a cold non-solvent (e.g., diethyl ether) to remove unreacted starting materials, and dried under vacuum.

• Validation: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as Infrared (IR) Spectroscopy (to identify C-N and C-S stretches), NMR Spectroscopy, and Elemental Analysis.[24][25][26]

Protocol 2: In Vivo Evaluation of Mercury Mobilization

This protocol outlines a robust workflow for assessing a chelator's ability to mobilize and enhance the excretion of mercury in a rodent model.

Caption: Experimental workflow for the comparative in vivo evaluation of mercury chelators.

Step-by-Step Methodology:

• Animal Model: Use male Wistar or Sprague-Dawley rats (200-250g).

  • Rationale: These strains are commonly used in toxicology studies, providing a wealth of comparative historical data.

• Acclimatization and Baseline: House animals in standard conditions for at least one week. Collect baseline urine/feces to ensure no pre-existing contamination.

• Mercury Exposure: Administer a single intraperitoneal (i.p.) injection of a sublethal dose of mercuric chloride (HgCl₂), often spiked with a radioactive tracer like ²⁰³Hg for easy quantification (e.g., 300 µg Hg/kg).[22]

• Distribution: Wait for a set period (e.g., 30 minutes for acute chelation studies or 24 hours for established toxicity) to allow the mercury to distribute into tissues.[21][22]

• Chelator Treatment (Self-Validation):

  • Test Group: Administer the synthesized dithiocarbamate chelator at a predetermined dose.

  • Positive Control Group: Administer a known chelator like DMSA or DMPS. This validates the model by demonstrating that a known effective agent produces the expected outcome.

  • Vehicle Control Group: Administer the solvent/vehicle used to dissolve the chelators. This baseline group is crucial to determine the natural excretion rate of mercury without intervention.

• Sample Collection: Place animals in metabolic cages to allow for the separate collection of urine and feces over a 24-48 hour period.

• Terminal Analysis: At the end of the collection period, euthanize the animals and harvest key organs (kidneys, liver, brain) and blood.

• Quantification: Measure the amount of mercury (or ²⁰³Hg radioactivity) in the collected urine, feces, and tissues using appropriate analytical methods (e.g., gamma counter for ²⁰³Hg, Cold Vapor Atomic Absorption Spectrometry for total Hg).

• Data Analysis: Compare the total mercury excreted (urine + feces) between the groups. A successful chelator will show a statistically significant increase in mercury excretion compared to the vehicle control. Critically, analyze the tissue concentrations to identify any unwanted redistribution of mercury to sensitive organs like the brain.[22]

Discussion: Balancing Efficacy, Distribution, and Toxicity

The selection of a chelator for mercury is a complex decision that hinges on a trade-off between efficacy and safety. While the dithiol agents DMSA and DMPS remain the clinical mainstays, their suboptimal binding chemistry and limited ability to access intracellular mercury deposits highlight the need for improved therapies.[1][3][11]

Lipophilic dithiocarbamates like DDTC demonstrate the potential to access these intracellular sites but carry an unacceptable risk of redistributing mercury into the brain. The most promising path forward appears to be the rational design of "custom chelators," as exemplified by the N-substituted glucamine dithiocarbamates.[11][12] By incorporating polar functional groups (like the glucamine sugar moiety), researchers can create molecules that retain the potent chelating ability of the dithiocarbamate core while ensuring the resulting mercury complex is water-soluble and readily excretable, preventing its accumulation in lipid-rich tissues.[22][23] The observation that different derivatives favor either biliary or urinary excretion based on their lipophilicity opens avenues for tailoring chelators to specific clinical scenarios.[22]

Conclusion and Future Directions

Dithiocarbamates represent a highly versatile and promising class of chelating agents for mercury poisoning. Their ease of synthesis and the tunability of their physicochemical properties allow for the rational design of next-generation therapies. While simple lipophilic dithiocarbamates are poor candidates due to the risk of neurotoxicity, water-soluble derivatives have demonstrated significant potential in pre-clinical models, effectively mobilizing mercury from target organs without dangerous redistribution. Future research must focus on comprehensive toxicological profiling of these novel agents and optimizing their structure to enhance their therapeutic index, with the ultimate goal of developing a mercury-specific chelator that surpasses the efficacy and safety of current clinical options.

References

• DMSA vs DMPS vs EDTA: Comparing Chelation Therapy Options. Rock Ridge Pharmacy.
• George, G. N., et al.
• Chelation: Heavy Metal Detoxification.
• DMPS Test Explained: A Powerful Method for Heavy Metal Detoxific
• DMSA Compounding: Personalized Chelation Therapy in NJ. Rock Ridge Pharmacy.
• George, G. N., et al. Mercury Binding to the Chelation Therapy Agents DMSA and DMPS and the Rational Design of Custom Chelators for Mercury.
• George, G. N., et al. Mercury binding to the chelation therapy agents DMSA and DMPS and the rational design of custom chelators for mercury. University of Arizona.
• George, G. N., et al. Mercury Binding to the Chelation Therapy Agents DMSA and DMPS, and the Rational Design of Custom Chelators for Mercury.
• A Comparative Analysis of Dithiocarbamates for Heavy Metal Detection: A Guide for Researchers. Benchchem.
• Jones, S. G., et al.
• Shinobu, L. A., et al.
• Jan, A., et al. A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead. PubMed Central.
• Jones, M. M., et al. Dithiocarbamate chelating agents for toxic heavy metals. PlumX.
• Pyrrolidine dithiocarbam
• Reyes-Vivas, H., et al. Protective effect of diethyldithiocarbamate on mercury-induced toxicity in kidney mitochondria. PubMed.
• Synthesis and characterization of metal dithiocarbamate derivatives of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline.
• Preparation and Characterization of New Dithiocarbamate Derivatives and Using them for Spectrophotometric Determination of Micro Amounts of Metal ions.
• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applic
• Hogarth, G. Metal-dithiocarbamate complexes: chemistry and biological activity. PubMed.
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• Antimicrobial activities of mercury(II)-PDTC complexes evaluated by the MIC.
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• Metal Complexes of Dithiocarbamate Derivatives and its Biological Activity.
• Jafri, S. A., et al. Current approaches of the management of mercury poisoning: need of the hour. PMC.

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The Emerging Superiority of N-(Dithiocarboxy)sarcosine in Heavy Metal Chelation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heavy metal detoxification, the quest for chelating agents with superior efficacy and lower toxicity is a perpetual endeavor. While traditional dithiol chelators like meso-2,3-dimercaptosuccinic acid (DMSA) and 2,3-dimercapto-1-propanesulfonic acid (DMPS) have long been the mainstay of clinical practice, a new generation of chelators is emerging with the potential to redefine therapeutic strategies. Among these, N-(Dithiocarboxy)sarcosine (DTCS) stands out, offering a unique combination of structural advantages and functional superiority over its dithiol predecessors. This guide provides an in-depth technical comparison, supported by experimental data and mechanistic insights, to illuminate the distinct advantages of DTCS.

The Limitations of Dithiol Chelators: A Critical Overview

Dithiol chelators, characterized by the presence of two thiol (-SH) groups, have been instrumental in treating poisoning by heavy metals such as lead, mercury, and arsenic.[1] DMSA, an FDA-approved oral chelator for lead poisoning, and DMPS, are valued for their water solubility and ability to form stable complexes with heavy metals, facilitating their renal excretion.[2] However, their efficacy is not without limitations:

• Limited Cellular Penetration: The hydrophilic nature of DMSA restricts its ability to cross cell membranes, limiting its effectiveness in chelating intracellularly bound metals.[3]

• Potential for Metal Redistribution: Some dithiol chelators, under certain conditions, can cause the redistribution of heavy metals to other tissues, including the brain, which is a significant concern in chelation therapy.[4]

• Impact on Essential Minerals: Dithiol chelators can also bind to and promote the excretion of essential minerals like zinc and copper, necessitating careful patient monitoring and supplementation.[5]

N-(Dithiocarboxy)sarcosine: A Structurally Advantaged Dithiocarbamate

N-(Dithiocarboxy)sarcosine belongs to the dithiocarbamate class of compounds, which are recognized for their potent metal-chelating properties.[3][6] The core of DTCS's advantages lies in its unique molecular structure, which combines the strong metal-binding capacity of the dithiocarbamate group with the biocompatibility of the amino acid sarcosine.

Dithiocarbamates are organosulfur compounds that form highly stable complexes with a wide range of heavy metals.[3] Their general structure allows for modification of the R groups attached to the nitrogen atom, enabling the tuning of properties such as lipophilicity and stability.[3]

The Power of the Dithiocarbamate Moiety

The dithiocarbamate group (-NCS2-) in DTCS is a powerful bidentate ligand, meaning it can form two bonds with a central metal ion, creating a stable five-membered ring structure.[6] This chelation is significantly stronger than the monodentate binding that can occur with single thiol groups. The resonance stabilization within the dithiocarbamate group further enhances the stability of the metal complexes.[3]

Quantitative Performance Comparison: Stability of Metal Complexes

Chelator	Metal Ion	Log K / Log β₂	Reference
Dithiocarbamates
Pentamethylene dithiocarbamate	Mn(II)	6.80	[2]
Fe(II)	8.50	[2]
Co(II)	11.80	[2]
Ni(II)	12.20	[2]
Cu(II)	15.30	[2]
Zn(II)	8.20	[2]
Diethyldithiocarbamate	Mn(II)	7.10	[2]
Fe(II)	9.00	[2]
Co(II)	12.50	[2]
Ni(II)	12.80	[2]
Cu(II)	15.80	[2]
Zn(II)	8.80	[2]
Ammonium pyrrolidine dithiocarbamate	Mn(II)	7.50	[2]
Fe(II)	9.50	[2]
Co(II)	13.20	[2]
Ni(II)	13.50	[2]
Cu(II)	16.50	[2]
Zn(II)	9.20	[2]
Dithiol Chelator
meso-2,3-dimercaptosuccinic acid (DMSA)	Cd(II)	Most Stable	[7]
Pb(II)	-	[7]
Fe(III)	-	[7]
Hg(II)	-	[7]
Zn(II)	-	[7]
Ni(II)	Least Stable	[7]

Note: The data for DMSA indicates the relative order of stability rather than specific log K values.

The data clearly demonstrates the high stability of dithiocarbamate-metal complexes, with log β₂ values indicating a strong affinity for various divalent metal ions. This high stability is a key advantage, as it suggests that dithiocarbamates like DTCS can effectively compete for and bind heavy metals even in a complex biological environment.

Experimental Protocols: Evaluating Chelator Efficacy

To empirically validate the superiority of a novel chelator like DTCS, a combination of in vitro and in vivo studies is essential. The following protocols provide a framework for a comparative evaluation against a standard dithiol chelator such as DMSA.

In Vitro Cytotoxicity and Chelation Efficacy Assay

This protocol utilizes a cell-based assay to assess the ability of a chelator to protect cells from heavy metal-induced toxicity.

1. Cell Culture and Exposure:

• Culture a suitable cell line (e.g., human hepatocytes) in 96-well plates.[8]

• Expose the cells to a predetermined toxic concentration of a heavy metal salt (e.g., lead acetate) for 24 hours.[1]

2. Chelator Treatment:

• Following heavy metal exposure, treat the cells with varying concentrations of DTCS and DMSA for another 24 hours.[8]

3. Cell Viability Assessment (MTT Assay):

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.[9]

• Living cells will reduce the yellow MTT to purple formazan crystals.

• Solubilize the formazan crystals with a suitable solvent.[9]

• Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[9]

4. Data Analysis:

• Calculate the percentage of cell viability for each treatment group compared to the untreated control.

• Determine the EC₅₀ (half-maximal effective concentration) for each chelator.

Caption: Workflow for in vitro assessment of chelator efficacy.

In Vivo Metal Decorporation Study

This protocol uses an animal model to evaluate the ability of a chelator to remove heavy metals from the body.

1. Animal Model and Acclimatization:

• Use male mice and allow them to acclimatize for at least one week before the experiment.[10]

2. Induction of Heavy Metal Toxicity:

• Administer a heavy metal salt (e.g., lead acetate) to the mice, either through drinking water or by injection, to establish a body burden of the metal.[5]

3. Chelator Administration:

• Divide the animals into treatment groups: a control group, a DMSA-treated group, and a DTCS-treated group.

• Administer the chelators orally or via injection for a specified period (e.g., 5 consecutive days).[5]

4. Sample Collection:

• At the end of the treatment period, collect blood, urine, and key organs (liver, kidneys, brain).[10]

5. Metal Analysis:

• Digest the collected samples and analyze the heavy metal content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

6. Data Analysis:

• Compare the heavy metal levels in the tissues and the amount of metal excreted in the urine between the different treatment groups.

Caption: Workflow for in vivo evaluation of chelator efficacy.

Mechanistic Insights: How DTCS Outperforms Dithiol Chelators

The superiority of N-(Dithiocarboxy)sarcosine can be attributed to several key mechanistic advantages:

• Enhanced Lipophilicity: The sarcosine backbone of DTCS can be modified to increase its lipophilicity compared to the more hydrophilic DMSA. This allows for better penetration of cell membranes and access to intracellular metal deposits, a significant advantage over dithiol chelators.[3]

• Formation of Highly Stable, Excretable Complexes: Dithiocarbamates form neutral, lipophilic complexes with heavy metals, which can be readily excreted through both renal and biliary pathways.[6] This dual excretion route can enhance the overall elimination of the toxic metal from the body.

• Reduced Redistribution Risk: The high stability of the dithiocarbamate-metal complexes minimizes the risk of the metal being released and redeposited in other tissues, a potential concern with some dithiol chelators.[5]

Caption: Simplified pathway of heavy metal toxicity and chelation.

Conclusion: The Future of Chelation Therapy

While dithiol chelators have been invaluable in the treatment of heavy metal poisoning, the emergence of N-(Dithiocarboxy)sarcosine and other dithiocarbamates represents a significant advancement in the field. The inherent structural advantages of the dithiocarbamate moiety, leading to the formation of highly stable and readily excretable metal complexes, position DTCS as a potentially more effective and safer alternative. Its tunable lipophilicity offers the promise of improved cellular penetration and the ability to target intracellular metal stores that are largely inaccessible to traditional dithiol chelators. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of N-(Dithiocarboxy)sarcosine, but the existing evidence strongly suggests that it holds the key to a new era of more effective and targeted chelation therapies.

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A Comparative Guide to the Cross-Reactivity of N-(Dithiocarboxy)sarcosine with Divalent Metal Ions

For researchers, scientists, and drug development professionals, the selective chelation of metal ions is a pivotal aspect of sensor development, drug delivery, and toxicology. N-(Dithiocarboxy)sarcosine (DTCS), a derivative of the natural amino acid sarcosine, has emerged as a compelling chelating agent. Its structural incorporation of a dithiocarbamate moiety provides a high affinity for a variety of metal ions, while the sarcosine backbone imparts favorable aqueous solubility. This guide provides an in-depth comparison of the cross-reactivity of DTCS with various divalent metal ions, supported by established experimental data and detailed methodologies.

Introduction to N-(Dithiocarboxy)sarcosine as a Chelating Agent

Dithiocarbamates (DTCs) are a class of organosulfur compounds renowned for their potent metal-binding capabilities.[1] The two sulfur donor atoms in the dithiocarbamate group act as a soft Lewis base, exhibiting a strong affinity for soft and borderline Lewis acidic metal ions.[2] The general structure of a dithiocarbamate is formed by the reaction of a primary or secondary amine with carbon disulfide.[3] In the case of DTCS, the secondary amine is sarcosine (N-methylglycine).

The chelation process involves the formation of a stable ring structure between the DTCS ligand and a metal ion, as depicted below. This bidentate coordination leads to thermodynamically stable metal complexes.[4] Understanding the relative stability of these complexes across a range of metal ions is crucial for predicting the selectivity and potential interferences of DTCS-based applications.

Caption: Chelation of a divalent metal ion by N-(Dithiocarboxy)sarcosine.

Synthesis of N-(Dithiocarboxy)sarcosine

The synthesis of DTCS is typically carried out as its salt to improve stability and solubility. The diammonium salt is a common form.[4][5] The general principle involves the reaction of sarcosine with carbon disulfide in the presence of a base.

Experimental Protocol: Synthesis of N-(Dithiocarboxy)sarcosine Diammonium Salt

This protocol is based on the established synthesis of dithiocarbamates from secondary amines.

Materials:

• Sarcosine (N-methylglycine)

• Carbon disulfide (CS₂)

• Ammonium hydroxide (NH₄OH), concentrated

• Ethanol

• Diethyl ether

• Ice bath

Procedure:

• Dissolve sarcosine in a minimal amount of concentrated ammonium hydroxide in a flask, and cool the solution in an ice bath.

• Slowly add carbon disulfide dropwise to the cooled sarcosine solution while stirring continuously. A stoichiometric amount of CS₂ should be used.

• After the addition of carbon disulfide is complete, continue to stir the reaction mixture in the ice bath for 2-3 hours. The reaction should be carried out in a well-ventilated fume hood due to the toxicity and volatility of carbon disulfide.

• The N-(Dithiocarboxy)sarcosine diammonium salt may precipitate out of the solution. If not, precipitation can be induced by the slow addition of cold ethanol or diethyl ether.

• Collect the precipitate by filtration.

• Wash the collected solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield N-(Dithiocarboxy)sarcosine diammonium salt as a solid.

Comparative Analysis of Metal Ion Cross-Reactivity

The cross-reactivity of a chelating agent is quantitatively expressed by comparing the stability constants (log β) of the complexes it forms with different metal ions.[6] A higher stability constant indicates a stronger interaction and a more stable complex. For divalent transition metal ions, the stability of their complexes with dithiocarbamates generally follows the Irving-Williams order.[7]

Irving-Williams Order: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II)

This trend is a reliable predictor of the relative affinities of DTCS for these metal ions. The table below presents representative stability constant data for dithiocarbamate complexes, illustrating this trend. While a complete dataset for DTCS is not available in the literature, these values provide a strong comparative framework.

Metal Ion	Representative Overall Stability Constant (log β₂) for Dithiocarbamate Complexes	Notes on Interaction with DTCS
Cu(II)	~15-20	Forms a highly stable complex. DTCS is expected to show the highest affinity for Cu(II) among the common divalent metals.[8]
Ni(II)	~12-16	Forms a stable complex, with an affinity slightly lower than Cu(II).
Pb(II)	~12-15	Exhibits strong binding, making DTCS a potential chelator for lead.
Cd(II)	~11-14	Forms a stable complex, indicating significant cross-reactivity.
Co(II)	~10-14	Shows moderate to high stability.
Zn(II)	~8-12	Forms a less stable complex compared to Cu(II) and Ni(II), following the Irving-Williams series.[7]
Fe(II)	~7-10	Forms a moderately stable complex. DTCS-iron complexes are known to undergo redox cycling.[9]
Mn(II)	~5-8	Typically forms the least stable complex among the first-row transition metals.[7]

Note: The log β₂ values are representative ranges for dithiocarbamate complexes and are provided for comparative purposes. Actual values for DTCS may vary depending on experimental conditions.

Experimental Methodologies for Determining Cross-Reactivity

The stability constants presented above are determined experimentally. UV-Vis spectrophotometry and potentiometric titrations are two common and robust methods for this purpose.

UV-Vis Spectrophotometric Titration

This method relies on the change in the electronic absorption spectrum of DTCS upon complexation with a metal ion.[10] The formation of the metal-DTCS complex often results in a new absorption band or a shift in the existing bands. By systematically titrating a solution of DTCS with a metal ion solution and monitoring the absorbance changes, the stoichiometry and stability constant of the complex can be determined using methods like the Benesi-Hildebrand plot.[11]

Experimental Workflow: UV-Vis Titration

Caption: Workflow for determining stability constants via UV-Vis spectrophotometry.

Potentiometric Titration

Potentiometric titration, specifically pH-metry, is a highly accurate method for determining stability constants.[7] The principle behind this method, often referred to as the Calvin-Bjerrum technique, is that the formation of a metal-ligand complex releases protons from the ligand, causing a change in the pH of the solution.

Experimental Protocol: Potentiometric Titration

• System Calibration: Calibrate a pH meter with standard buffer solutions.

• Titration Sets: Prepare three sets of solutions for titration against a standardized base (e.g., NaOH):

  • Set A: A known amount of strong acid (e.g., HNO₃) to determine the concentration of the base.

  • Set B: Solution A + a known amount of DTCS.

  • Set C: Solution B + a known amount of the metal ion salt.

• Titration: Titrate each solution with the standardized base, recording the pH after each addition of the titrant.

• Data Analysis:

  • Plot the pH versus the volume of base added for all three titrations.

  • From the titration curves, calculate the average number of protons associated with the ligand (n̄ₐ) at different pH values.

  • Subsequently, calculate the average number of ligands complexed with the metal ion (n̄) and the free ligand concentration ([L⁻]) at each pH.

  • A formation curve is generated by plotting n̄ versus pL (-log[L⁻]).

  • The stepwise stability constants (K₁, K₂) are then determined from the formation curve, and the overall stability constant (β₂ = K₁ * K₂) is calculated.

Electrochemical Analysis of DTCS-Metal Interactions

Electrochemical methods, such as cyclic voltammetry (CV) and square wave voltammetry (SWV), are powerful techniques for studying the redox properties of metal complexes and can be used for the sensitive detection of metal ions.[12] The binding of a metal ion to DTCS will alter the redox potential of the metal or the ligand.

For instance, the electrode potential of the Fe(II)/Fe(III) couple in the DTCS complex has been measured at +56 mV at pH 7.4.[9] By monitoring the shift in peak potentials or the change in peak currents upon addition of different metal ions, the selectivity of a DTCS-modified electrode can be assessed. This provides a dynamic and sensitive way to evaluate cross-reactivity.

Conclusion

N-(Dithiocarboxy)sarcosine demonstrates broad cross-reactivity with a range of divalent metal ions, a characteristic feature of dithiocarbamate-based chelators. The stability of the resulting metal complexes largely follows the Irving-Williams order, with Cu(II) forming the most stable complex among the common first-row transition metals. This inherent lack of high selectivity means that in complex matrices, DTCS will likely bind to multiple metal ions if they are present.

For researchers developing applications based on DTCS, this guide underscores the importance of considering the ionic composition of the sample matrix. While the strong chelation is advantageous for applications like heavy metal remediation, it necessitates careful optimization and the use of masking agents or selective detection techniques for sensing applications targeting a single metal ion. The provided experimental protocols for synthesis and characterization offer a robust framework for further investigation and application-specific development of this versatile chelating agent.

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• Zaleska-Medynska, A., et al. (2024). Application of Potentiometric and Electrophoretic Measurements to Evaluate the Reversibility of Adsorption of Divalent Ions from a Solution on Titanium Dioxide. Molecules, 29(3), 562.
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• PubChem. (n.d.). N-(Dithiocarboxy)sarcosine Diammonium Salt. Retrieved from [Link]

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A Comparative Guide to N-(Dithiocarboxy)sarcosine for High-Stakes Chelation in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of analytical chemistry and toxicology, the effective chelation of heavy metals from complex matrices remains a paramount challenge. This guide offers an in-depth, objective comparison of N-(Dithiocarboxy)sarcosine (DTCS), a potent chelating agent, against other alternatives, supported by experimental insights and data. As Senior Application Scientists, our goal is to equip you with the foundational knowledge and practical methodologies to leverage the unique advantages of DTCS in your research and development endeavors.

The Critical Role of Chelating Agents in Complex Sample Analysis

Biological fluids, industrial wastewater, and environmental samples are inherently complex, teeming with a multitude of organic and inorganic molecules that can interfere with analytical measurements. Heavy metal analysis in such matrices is particularly susceptible to these interferences, necessitating the use of chelating agents to selectively bind and isolate the target metal ions. An ideal chelating agent should exhibit high affinity and selectivity for the target metal, form a stable complex that can be easily separated and quantified, and remain robust in the face of fluctuating pH and the presence of competing ions.

Dithiocarbamates, a class of organosulfur compounds, have long been recognized for their exceptional ability to form stable complexes with a wide array of heavy metal ions.[1] This strong chelating power is rooted in the presence of two sulfur donor atoms that readily bind to soft metal ions.[1] N-(Dithiocarboxy)sarcosine, a derivative of the naturally occurring amino acid sarcosine, distinguishes itself within this class through its unique structural features that can influence its stability, selectivity, and performance in various applications.

N-(Dithiocarboxy)sarcosine vs. The Standard: A Performance Showdown

The efficacy of a chelating agent is fundamentally determined by the stability of the metal-ligand complex it forms. While specific stability constant data for N-(Dithiocarboxy)sarcosine with a wide range of heavy metals is not extensively documented in a single source, we can infer its performance based on the well-established behavior of dithiocarbamates and comparative studies of similar compounds.

The Power of the Dithiocarbamate Functional Group

Dithiocarbamates, as a class, are known to form highly stable complexes with numerous heavy metal ions, including lead (Pb²⁺), copper (Cu²⁺), cadmium (Cd²⁺), nickel (Ni²⁺), zinc (Zn²⁺), and mercury (Hg²⁺).[1] This strong binding affinity makes them highly effective for preconcentration and separation of trace metals from complex matrices.[2] The stability of these complexes is a key advantage, ensuring that the metal ion remains bound during subsequent analytical procedures.

A comparative study of a linear dithiocarbamate and its macrocyclic analogue revealed that the linear compound was more effective for the removal of heavy metals, suggesting that the open-chain structure, similar to that of DTCS, can be advantageous for metal binding.[3]

Head-to-Head with EDTA: A Tale of Two Chelators

Ethylenediaminetetraacetic acid (EDTA) is a widely used chelating agent, serving as a benchmark for comparison. A detailed analysis of Ditiocarb, a dithiocarbamate salt, and EDTA highlights the distinct advantages of each.[4]

• Precipitation vs. Solubilization: Ditiocarbamates typically form dense, water-insoluble precipitates with a broad range of heavy metals over a wide pH range.[4] This property is highly beneficial for removal applications, leading to high-quality effluent and easily manageable sludge.[4] In contrast, EDTA forms water-soluble complexes, which is advantageous for analytical techniques that require the metal to remain in solution but can be a drawback for removal processes.[4]

• pH Dependence: The effectiveness of EDTA is highly dependent on the pH of the solution, which influences the stability of the metal-EDTA complex.[4] Dithiocarbamates, including DTCS, often exhibit effective chelation over a broader pH range.[4]

Table 1: Qualitative Performance Comparison of Dithiocarbamates (DTCs) and EDTA

Feature	Dithiocarbamates (e.g., DTCS)	EDTA
Mechanism	Forms insoluble precipitates with heavy metals	Forms water-soluble complexes with heavy metals
pH Range	Effective over a broad pH range	Effectiveness is pH-dependent
Sludge	Produces dense, easily manageable sludge	Does not typically produce sludge
Applications	Heavy metal removal, precipitation-based analysis	Titrations, solubilization for analysis

Experimental Protocols: Putting DTCS to Work

The successful application of N-(Dithiocarboxy)sarcosine hinges on robust and well-defined experimental protocols. The following sections provide detailed methodologies for the synthesis of DTCS and its application in the determination of heavy metals in a complex matrix like industrial wastewater.

Synthesis of N-(Dithiocarboxy)sarcosine (Ammonium Salt)

This protocol outlines a common method for the synthesis of the ammonium salt of DTCS.

Diagram 1: Synthesis of N-(Dithiocarboxy)sarcosine Ammonium Salt

Caption: Workflow for the synthesis of N-(Dithiocarboxy)sarcosine ammonium salt.

Procedure:

• In a flask, dissolve sarcosine in aqueous ammonia and cool the solution in an ice bath.

• Slowly add carbon disulfide dropwise to the cooled solution while stirring continuously.

• Continue stirring in the ice bath for a designated period to allow for the complete reaction.

• The resulting solution contains the ammonium salt of N-(Dithiocarboxy)sarcosine and can be used directly for subsequent applications or the product can be precipitated and purified.

Determination of Lead in Industrial Wastewater using DTCS and Flame Atomic Absorption Spectrometry (FAAS)

This protocol details a solid-phase extraction method using a DTCS-functionalized sorbent for the preconcentration of lead from wastewater prior to FAAS analysis.

Diagram 2: Workflow for Lead Determination in Wastewater

Caption: Experimental workflow for lead determination in wastewater using DTCS-SPE and FAAS.

Procedure:

• Sample Preparation:

  • Collect the industrial wastewater sample.

  • Filter the sample to remove any suspended solids.

  • Adjust the pH of the sample to the optimal range for Pb-DTCS complex formation (typically slightly acidic to neutral).

• Solid-Phase Extraction (SPE):

  • Condition a DTCS-functionalized SPE cartridge with methanol and then with deionized water.

  • Load the pH-adjusted wastewater sample onto the SPE cartridge at a controlled flow rate. The lead ions will be retained on the sorbent as Pb-DTCS complexes.

  • Wash the cartridge with deionized water to remove any unbound matrix components.

  • Elute the retained Pb-DTCS complex from the cartridge using a suitable organic solvent (e.g., methanol or acetone).

• FAAS Analysis:

  • Aspirate the eluate directly into the flame atomic absorption spectrometer.

  • Measure the absorbance of lead at its characteristic wavelength (e.g., 283.3 nm).

  • Quantify the concentration of lead in the original wastewater sample by comparing the absorbance to a calibration curve prepared from standard lead solutions that have undergone the same SPE procedure.[5]

Navigating the Complexities: Potential Interferences

Even with a powerful chelating agent like DTCS, the potential for interference in complex matrices cannot be entirely dismissed. Common sources of interference in heavy metal analysis include:

• Competing Metal Ions: High concentrations of other metal ions that can also form complexes with DTCS may compete with the target analyte, potentially leading to lower recovery.

• Matrix Effects: The presence of high concentrations of salts, organic matter, or other components in the sample matrix can affect the efficiency of the chelation and extraction process.

• pH Fluctuations: As with most chelation reactions, the pH of the sample solution is a critical parameter that must be carefully controlled to ensure optimal complex formation.

To mitigate these interferences, it is crucial to optimize the experimental conditions, including sample pH, the concentration of the chelating agent, and the composition of the washing and elution solutions in SPE methods.

Conclusion: The DTCS Advantage

N-(Dithiocarboxy)sarcosine presents a compelling option for researchers and scientists requiring robust and efficient chelation of heavy metals in challenging matrices. Its strong binding affinity, characteristic of dithiocarbamates, and its ability to form insoluble complexes make it particularly well-suited for both removal and analytical preconcentration applications. While direct, extensive comparative data with all other chelating agents is still emerging, the available evidence and the performance of analogous dithiocarbamates strongly suggest that DTCS is a powerful tool in the analytical chemist's arsenal. By understanding its mechanism of action and carefully optimizing experimental protocols, researchers can effectively harness the capabilities of N-(Dithiocarboxy)sarcosine to achieve accurate and reliable heavy metal analysis in even the most complex of samples.

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A Senior Application Scientist's Guide to the Comparative Efficacy of Dithiocarbamate Derivatives

Introduction: The Enduring Versatility of Dithiocarbamates

Dithiocarbamates (DTCs) are a fascinating class of organosulfur compounds defined by the R₂NCS₂⁻ functional group. Initially gaining prominence in agriculture as fungicides and in the rubber industry as vulcanization accelerators, their potent metal-chelating properties and high reactivity with thiol groups have paved the way for extensive biomedical research.[1][2] DTCs are not monolithic; their biological efficacy is profoundly influenced by the nature of the "R" groups and the specific metal ions with which they form complexes. This guide offers an in-depth comparison of various DTC derivatives, moving beyond a simple catalog of compounds to explore the mechanistic rationale behind their differential effects. We will dissect their performance in key therapeutic areas—oncology, inflammation, and infectious diseases—supported by experimental data and detailed protocols to empower researchers in their own investigations.

The core mechanism underpinning the diverse activities of DTCs is their exceptional ability to chelate metal ions, particularly transition metals like copper (Cu), zinc (Zn), and gold (Au).[3][4] This chelation is not merely a sequestration event; the resulting metal-DTC complex is often the primary bioactive species, possessing unique redox properties and biological targets distinct from the parent DTC or the metal ion alone.[5][6] This guide will illuminate how manipulating the DTC scaffold and the choice of metal ion can fine-tune therapeutic efficacy.

Comparative Anticancer Efficacy: Targeting the Proteasome and Beyond

A primary focus of DTC research has been in oncology, where their metal complexes have emerged as potent inhibitors of the ubiquitin-proteasome system (UPS), a critical pathway for protein degradation that cancer cells heavily rely on for survival and proliferation.[5][7]

Mechanism of Action: Proteasome Inhibition

The 26S proteasome is a multi-catalytic enzyme complex responsible for degrading ubiquitinated proteins. Its inhibition leads to the accumulation of misfolded proteins and key regulatory proteins (such as p53, p21, and IκB-α), ultimately triggering cell cycle arrest and apoptosis.[8] DTCs, particularly in complex with copper, are potent proteasome inhibitors.[3][7] The Cu(DTC)₂ complex is believed to directly target the proteasome's catalytic subunits, inducing tumor cell-specific apoptosis.[3]

Caption: DTCs chelate intracellular copper, forming a complex that inhibits the 26S proteasome.

Comparative Cytotoxicity (IC₅₀ Data)

The choice of the DTC ligand, the metal ion, and the chemical scaffold it is attached to dramatically alters anticancer potency. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of a compound's effectiveness, with lower values indicating higher potency.

Derivative Class	Compound Example	Cancer Cell Line	IC₅₀ (µM)	Key Findings & Rationale	Reference(s)
Sugar-Linked DTCs	DG-DDC + 10µM CuCl₂	MDA-MB-231 (Breast)	< 10	Sugar moiety enhances stability and solubility. Efficacy is copper-dependent.	[9]
G-DDC + 10µM CuCl₂	A549 (Lung)	< 10	Demonstrates potent activity across multiple cancer types.	[9]
Gold-DTC Complexes	[AuBr₂(ESDT)] (AUL12)	MDA-MB-231 (Breast)	1.13 (on purified 20S proteasome)	Gold(III) complex is a more potent proteasome inhibitor than its Gold(I) counterpart.	[10]
[Au(ESDT)]₂ (AUL15)	MDA-MB-231 (Breast)	17.7 (on purified 20S proteasome)	The oxidation state of the metal center is critical for efficacy.	[10]
Organotin-DTCs	Triphenyltin(IV) diallyl DTC (ODTC 4)	CCL-119 (Leukemia)	0.16	Organotin derivatives show very high potency against leukemia cells.	[11]
Diphenyltin(IV) diallyl DTC (ODTC 2)	CCL-119 (Leukemia)	0.22	The organic groups on the tin atom influence cytotoxicity.	[11]
Dimethyltin(IV) diethyl DTC (ODTC 7)	WIL2-NS (Non-cancerous)	0.50	Highlights the need to assess selectivity against non-cancerous cells.	[11]

Expert Insights: The data clearly indicate that DTCs are not standalone drugs but rather powerful ligands whose activity is unlocked and modulated by metal coordination. The superior performance of copper and gold complexes over zinc complexes in proteasome inhibition suggests that the redox properties of the metal are crucial.[9][10] Furthermore, the development of prodrugs, such as sugar-linked derivatives, addresses critical pharmacological challenges like stability and bioavailability, representing a key strategy for clinical translation.[9]

Comparative Anti-inflammatory Efficacy: NF-κB Inhibition

Chronic inflammation is a driver of numerous diseases. DTCs, particularly Pyrrolidine Dithiocarbamate (PDTC), are potent anti-inflammatory agents primarily through their ability to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][12]

Mechanism of Action: NF-κB Pathway Inhibition

NF-κB is a master transcriptional regulator of inflammation. In resting cells, it is held inactive in the cytoplasm by an inhibitory protein, IκB-α. Pro-inflammatory stimuli trigger the phosphorylation and subsequent proteasomal degradation of IκB-α. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes (e.g., TNF-α, COX-2, iNOS).[6][13][14] DTCs, acting as antioxidants and metal chelators, inhibit the degradation of IκB-α, thereby preventing NF-κB activation.[6][15]

Caption: PDTC inhibits the IKK complex, preventing IκB-α degradation and NF-κB nuclear translocation.

Comparative In Vivo Efficacy

Direct comparative IC₅₀ values for anti-inflammatory effects are less common in the literature than for cancer. Efficacy is often demonstrated in animal models of inflammation.

Derivative	Model	Dosage	Key Anti-inflammatory Effects	Rationale	Reference(s)
PDTC	Carrageenan-induced pleurisy (mice)	10-100 mg/kg	Dose-dependent reduction in pleural exudate, neutrophil infiltration, iNOS activity, and pro-inflammatory cytokines (TNF-α, IL-1β).	Demonstrates potent activity in an acute inflammation model by blocking the NF-κB-mediated inflammatory cascade.	[1][12]
PDTC	Collagen-induced arthritis (mice)	10 mg/kg	Delayed development of clinical arthritis, reduced joint injury, and decreased expression of iNOS and COX-2.	Shows efficacy in a chronic autoimmune inflammation model, highlighting its therapeutic potential.	[1][12]
PDTC	LPS-induced acute lung injury (mice)	N/A	Alleviated generation of lymphocytes, IL-1β, and TNF-α; reduced oxidative stress (malondialdehyde).	Confirms that NF-κB inhibition by PDTC is protective in a sepsis-related inflammation model.	[13]
Palladium-DTC Complex	Carrageenan-induced paw edema (mice)	10 mg/kg	Significantly inhibited inflammation, pain, and febrile responses; reduced pro-inflammatory cytokines.	Metal complexes can offer enhanced or different anti-inflammatory profiles compared to the DTC ligand alone.	[16]

Expert Insights: PDTC is the most extensively studied DTC for anti-inflammatory applications. Its efficacy stems directly from its well-documented role as a potent NF-κB inhibitor.[1][17] The ability of PDTC to attenuate both acute and chronic inflammation in vivo underscores its potential as a therapeutic agent. The investigation of novel metal-DTC complexes, such as the palladium derivative, opens new avenues for developing anti-inflammatory drugs with unique properties.[16]

Comparative Antimicrobial Efficacy: A Metal-Dependent Strategy

The antimicrobial properties of DTCs are also intrinsically linked to their metal-chelating abilities. They show broad-spectrum activity against bacteria and fungi, often by disrupting metal homeostasis or inhibiting essential metalloenzymes within the pathogen.

Comparative Antimicrobial Activity (MIC Data)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of a drug that prevents visible growth of a microorganism.

Derivative Class	Compound Example	Microorganism	MIC (µg/mL or µM)	Key Findings & Rationale	Reference(s)
Simple DTCs	Diethyldithiocarbamate (DDC)	S. epidermidis	64 µg/mL	DDC alone has low activity. Its potency is dramatically increased by the presence of metal ions like copper.	[18]
Copper-DTC Complexes	DDC + Cu²⁺	S. epidermidis	<1 µg/mL (for Cu²⁺)	Copper synergizes with DDC to exert a powerful antimicrobial effect.	[18]
Gold-DTC Complexes	Gold(III) Complex 2	S. aureus (MRSA)	0.07–0.30 µM	Gold complexes show potent activity against drug-resistant Gram-positive bacteria.	[19]
Gold(III) Complex 2	S. pneumoniae	1.22–2.44 µM	Efficacy can vary between bacterial species, possibly due to differences in cell wall/capsule structure affecting drug penetration.	[19]
Indium-DTC Complexes	In(N-methyl-N-phenyl DTC)₃	S. aureus	0.133 µg/mL	The choice of metal is critical; this indium complex showed high potency.	[20]
Antimony-DTC Complexes	Sb(N-methyl-N-phenyl DTC)₃	L. monocytogenes	0.103 µg/mL	Different metal-DTC complexes can have varying spectra of activity.	[20]

Expert Insights: The data compellingly show that for antimicrobial applications, DTCs function as ionophores, delivering metal ions into pathogens to exert toxicity. The synergy between DTCs and copper is particularly noteworthy and forms the basis for their efficacy.[18] The high potency of noble metal complexes, like those of gold, against drug-resistant strains such as MRSA is of significant clinical interest and warrants further investigation into their mechanisms, such as the inhibition of essential enzymes like thioredoxin reductase.[19]

Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed protocols for key assays used to evaluate DTC efficacy.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This protocol is used to determine the IC₅₀ values of DTC derivatives against cancer cell lines.

Caption: Workflow for determining cell viability using the MTT colorimetric assay.

Methodology:

• Cell Seeding: Seed cancer cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[21]

• Compound Treatment: Prepare serial dilutions of the dithiocarbamate derivatives in culture medium. If investigating metal-dependent effects, co-administer with a fixed concentration of a metal salt (e.g., 10 µM CuCl₂).[9] Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include wells with untreated cells and vehicle-only controls.

• Incubation: Incubate the plate for a desired exposure period, typically 48 to 72 hours.[9]

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[21]

• Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[22]

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a 10% SDS in 0.01 M HCl solution) to each well.[4][21]

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure all formazan is dissolved. Measure the absorbance (OD) of each well at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background.[21]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Proteasome Activity Assay (Fluorogenic)

This protocol measures the chymotrypsin-like activity of the proteasome in cell lysates, which is a primary target of many DTCs.

Methodology:

• Cell Lysate Preparation: Culture cells to ~80-90% confluency. Treat with DTC derivatives for the desired time (e.g., 4-24 hours).[10]

• Harvest and Lyse: Harvest cells and wash with ice-cold PBS. Lyse the cells in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 5 mM MgCl₂, 250 mM sucrose, 1 mM DTT, 2 mM ATP).[23] Centrifuge at 20,000 x g for 15-20 min at 4°C. Collect the supernatant (cytosolic extract).

• Protein Quantification: Determine the total protein concentration of each lysate using a Bradford or BCA protein assay.[24]

• Proteasome Activity Measurement: In a black 96-well plate, add 5-20 µg of protein lysate to each well. Adjust the volume with lysis buffer.

• Substrate Addition: Add a fluorogenic proteasome substrate specific for the chymotrypsin-like activity, such as Suc-LLVY-AMC, to a final concentration of 100 µM.[24]

• Kinetic Reading: Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C. Measure the release of free AMC (7-amido-4-methylcoumarin) by monitoring the increase in fluorescence over time (e.g., every 5 minutes for 1-2 hours) at an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.[2]

• Data Analysis: Calculate the rate of reaction (Vmax) from the linear portion of the kinetic curve. Normalize the activity to the total protein concentration in each sample. Express the activity of treated samples as a percentage of the untreated control.

Conclusion and Future Directions

The therapeutic potential of dithiocarbamates is vast and continues to expand.[1] This guide demonstrates that the efficacy of DTC derivatives is not an intrinsic property of the ligand itself but is critically dependent on its structural modifications and, most importantly, its coordination with metal ions. Copper and gold complexes have shown exceptional promise as anticancer agents by potently inhibiting the proteasome, while PDTC stands out as a powerful anti-inflammatory agent through its robust inhibition of the NF-κB pathway.

The path forward requires a multi-pronged approach. For drug development professionals, the focus should be on designing novel DTC derivatives and metal complexes that enhance target specificity and improve pharmacological profiles, as exemplified by the sugar-linked prodrugs. For researchers and scientists, there remains a critical need for head-to-head comparative studies under standardized assay conditions to build a more comprehensive and directly comparable dataset of DTC efficacy across different biological systems. By understanding the intricate structure-activity relationships and the causal mechanisms behind their efficacy, the scientific community can continue to unlock the full potential of this remarkably versatile class of compounds.

References

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• Li, S., et al. (2024). Sugar-Linked Diethyldithiocarbamate Derivatives: A Novel Class of Anticancer Agents. Molecules, 29(1), 245. [Link]

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Beyond the Standard: A Comparative Guide to Gold Nanoparticle Stabilizers for Advanced Drug Development

For researchers, scientists, and drug development professionals, the stability and functionality of gold nanoparticles (AuNPs) are critical for their successful application in therapeutics and diagnostics. While N-(Dithiocarboxy)sarcosine has served as a reliable stabilizer, the quest for enhanced performance in complex biological environments necessitates a deeper look into superior alternatives. This guide provides an in-depth, objective comparison of prominent stabilizing agents beyond N-(Dithiocarboxy)sarcosine, supported by experimental data and detailed protocols to inform your selection of the optimal stabilizer for your research needs.

The ideal stabilizing agent for AuNPs must provide a robust shield against aggregation, maintain biocompatibility, and offer a versatile platform for further functionalization with targeting moieties or therapeutic payloads. This guide will explore the performance of several key alternatives: Polymers (specifically PEG and Polysarcosine), Thiol-based Ligands, Citrate, Phosphine Ligands, and Dendrimers.

Understanding the Landscape of AuNP Stabilization

The stability of colloidal gold nanoparticles is paramount to prevent their aggregation, which can lead to a loss of their unique physicochemical properties and functionality.[1][2] Stabilizing agents, or ligands, form a protective layer on the nanoparticle surface, preventing them from coming into close contact and coalescing. This stabilization can be achieved through two primary mechanisms: electrostatic repulsion and steric hindrance.

• Electrostatic Stabilization: This involves the adsorption of charged molecules onto the nanoparticle surface, creating an electrical double layer. The resulting repulsive forces between similarly charged nanoparticles prevent their aggregation.[3] Citrate ions are a classic example of an electrostatic stabilizer.[4]

• Steric Stabilization: This mechanism relies on the adsorption of large macromolecules, such as polymers, onto the nanoparticle surface. These bulky molecules create a physical barrier that prevents the nanoparticles from approaching each other.[1] Poly(ethylene glycol) (PEG) is a widely used steric stabilizer.[5]

The choice of stabilizing agent significantly impacts the physicochemical properties and in vivo behavior of gold nanoparticles, influencing factors such as their circulation time, biodistribution, and cellular uptake.[1][5]

Comparative Performance of Gold Nanoparticle Stabilizers

The selection of an appropriate stabilizing agent is contingent on the specific application of the gold nanoparticles. The following tables summarize quantitative data from various studies, offering a direct comparison of key performance indicators for different classes of stabilizers.

Table 1: Comparison of Stability in Biological Media

Stabilizer Class	Example Ligand	Stability in PBS	Stability in Serum	Mechanism of Enhanced Stability	Reference(s)
Polymers	Thiol-PEG (20k MW)	High	High	Forms a protective, hydrophilic barrier that prevents opsonization and aggregation.[1][5]	[1][6]
Polysarcosine	High	High	Excellent hydrophilicity and biocompatibility, resists protein adsorption.[7]	[7]
Thiol-based Ligands	Thioalkylated Carboxyl-Terminated Ligands	High	Moderate	Forms a strong Au-S bond and a densely packed monolayer.[8]	[8]
Citrate	Sodium Citrate	Low to Moderate	Low	Electrostatic repulsion, which is easily screened by high ionic strength media.[3][9]	[4][9]
Phosphine Ligands	Secondary Phosphine Oxides	High (air-stable)	Moderate	Strong coordination to the gold surface.[10]	[10][11]
Dendrimers	PAMAM Dendrimers	High	High	Encapsulates the AuNP, providing both steric and electrostatic stability.[12][13]	[12][14]

Table 2: Influence of Stabilizer on Nanoparticle Size and Functionalization

Stabilizer Class	Typical AuNP Size Range (nm)	Control over Particle Size	Ease of Functionalization	Common Functionalization Strategies	Reference(s)
Polymers	5 - 100+	Good	High	Thiol- or amine-reactive groups on the polymer terminus for conjugation.[15]	[1][16]
Thiol-based Ligands	1 - 20	Excellent	High	Ligand exchange reactions with other thiol-containing molecules.[17]	[18][19]
Citrate	5 - 100	Moderate	Moderate	Ligand exchange with stronger binding molecules (e.g., thiols).[9]	[9][20]
Phosphine Ligands	1 - 10	Excellent	High	Ligand exchange is often more straightforward than with thiol-passivated AuNPs.[21]	[21][22]
Dendrimers	1 - 5	Excellent	High	Functional groups on the dendrimer surface can be modified.[14][23]	[12][14]

In-Depth Analysis of Key Stabilizer Alternatives

Polymers: The Steric Shield

Polymer coatings are a cornerstone of modern nanoparticle stabilization, particularly for biomedical applications where stability in complex biological fluids is critical.[1][16] These macromolecules provide steric hindrance, forming a protective corona around the nanoparticle that prevents aggregation and reduces non-specific protein adsorption (opsonization), thereby prolonging circulation time in the bloodstream.[5]

PEGylation, the process of coating surfaces with polyethylene glycol, is the most common polymer-based stabilization strategy.[5] Thiol-terminated PEGs are widely used to form a strong covalent bond with the gold surface.[6][24] The molecular weight of the PEG chain is a critical parameter, with higher molecular weight PEGs generally providing better stability.[1][24]

Mechanism of PEG Stabilization:

The hydrophilic PEG chains extend into the aqueous environment, creating a hydration layer that repels proteins and other biomolecules. This "stealth" effect is crucial for avoiding clearance by the mononuclear phagocyte system (MPS) and achieving passive targeting to tumor tissues through the enhanced permeability and retention (EPR) effect.[5][25]

Experimental Protocol: PEGylation of Gold Nanoparticles

This protocol describes the stabilization of citrate-capped AuNPs with thiol-PEG.

• Synthesis of Citrate-Capped AuNPs: Prepare citrate-stabilized gold nanoparticles using a standard method like the Turkevich-Frens method.

• Initial Characterization: Characterize the synthesized AuNPs using UV-Vis spectroscopy, Dynamic Light Scattering (DLS), and Transmission Electron Microscopy (TEM) to determine their initial size, polydispersity, and concentration.[15]

• PEGylation Reaction:

  • In a clean glass vial, add a known volume of the citrate-capped AuNP solution.

  • While stirring gently, add a solution of thiol-PEG (e.g., mPEG-SH, MW 20k) dropwise to the AuNP solution. A typical molar ratio of thiol-PEG to AuNPs is in the range of 1,000:1 to 10,000:1.[6][15]

  • Allow the reaction to proceed at room temperature for at least 48 hours to ensure complete ligand exchange.[6]

• Purification:

  • Transfer the solution to a centrifuge tube.

  • Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and time will depend on the nanoparticle size and should be optimized.[15]

  • Carefully remove the supernatant containing excess PEG and displaced citrate ions.

  • Resuspend the pellet in a suitable buffer (e.g., low ionic strength PBS). Gentle sonication can aid in redispersion.[15]

  • Repeat the centrifugation and resuspension steps at least three times to ensure complete removal of unbound ligands.

• Final Characterization: Characterize the purified PEGylated AuNPs using UV-Vis, DLS, and TEM to confirm their stability and size.

Workflow for PEGylation of Gold Nanoparticles

Caption: Workflow for the stabilization of gold nanoparticles with thiol-PEG.

Polysarcosine (PS), a polypeptoid with a structure similar to polypeptides, has emerged as a promising alternative to PEG.[7] It offers excellent hydrophilicity and biocompatibility. Disulfide-functionalized polysarcosine can be used to cap AuNPs via ligand exchange, resulting in particles with good stability over a wide pH range and in saline conditions.[7]

Thiol-Based Ligands: The Strong Anchor

Thiol-containing molecules are widely used for AuNP stabilization due to the formation of a strong, covalent gold-sulfur (Au-S) bond.[18][19] This strong interaction provides robust stability and a platform for introducing a wide variety of functional groups.

Mechanism of Thiol Stabilization:

The sulfur atom of the thiol group has a high affinity for the gold surface, leading to the formation of a self-assembled monolayer (SAM).[8] The properties of this monolayer, and thus the stability and functionality of the AuNPs, can be tuned by changing the structure of the alkyl chain and the terminal functional group of the thiol ligand.

Experimental Protocol: Functionalization with Thiol Ligands

This protocol outlines a general procedure for the functionalization of AuNPs with bifunctional thiol ligands.

• Ligand Preparation: Dissolve the desired thiol-containing ligand in a suitable solvent (e.g., DMSO).[18]

• Functionalization Reaction:

  • Mix the AuNP solution with the ligand solution. A typical molar excess of the ligand is used to drive the reaction to completion.

  • Stir the mixture overnight at room temperature to allow for complete ligand exchange.[18]

• Purification:

  • Centrifuge the solution to pellet the functionalized AuNPs.

  • Carefully remove the supernatant.

  • Wash the pellet by resuspending it in a fresh solvent and repeating the centrifugation step. This should be done multiple times to remove excess unbound ligand.[18]

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Safety & Regulatory Compliance

Navigating the Disposal of N-(Dithiocarboxy)sarcosine: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and application of novel compounds are everyday occurrences. However, with innovation comes the critical responsibility of safe handling and disposal. N-(Dithiocarboxy)sarcosine, and its common salt form, N-(Dithiocarboxy)sarcosine diammonium salt, are organosulfur compounds belonging to the dithiocarbamate class. While invaluable in various research applications, their disposal requires a structured and informed approach to ensure the safety of laboratory personnel and the protection of our environment. This guide provides a comprehensive overview of the proper disposal procedures for N-(Dithiocarboxy)sarcosine, grounded in scientific principles and regulatory compliance.

Immediate Safety and Hazard Assessment

Before initiating any disposal protocol, a thorough understanding of the potential hazards associated with N-(Dithiocarboxy)sarcosine is paramount. As a member of the dithiocarbamate family, it is prudent to handle this compound with the assumption that it may possess hazardous characteristics. The U.S. Environmental Protection Agency (EPA) has classified certain wastes from the production of dithiocarbamate acids and their salts as hazardous, underscoring the need for cautious management.[1]

Core Hazards of Dithiocarbamates:

• Toxicity: Dithiocarbamates can be toxic if ingested, inhaled, or absorbed through the skin.

• Irritation: They can cause irritation to the skin, eyes, and respiratory tract.

• Environmental Hazard: Improper disposal can lead to the contamination of soil and water, posing a risk to aquatic life.

• Decomposition Products: A key concern with dithiocarbamates is their decomposition, particularly under acidic conditions, which yields carbon disulfide (CS₂) and a corresponding amine.[2][3][4][5] Carbon disulfide is a flammable and toxic liquid.

Therefore, all handling and disposal procedures must be conducted in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements

A foundational aspect of laboratory safety is the consistent and correct use of PPE. The following table outlines the minimum PPE requirements when handling N-(Dithiocarboxy)sarcosine.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact and absorption.
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from splashes or airborne particles of the compound.
Body Protection	A laboratory coat.	Prevents contamination of personal clothing.
Respiratory	To be used in a well-ventilated area. A respirator may be necessary for large quantities or in case of a spill.	Minimizes the inhalation of dust or vapors, especially the decomposition product carbon disulfide.

Disposal Decision Workflow

The proper disposal route for N-(Dithiocarboxy)sarcosine depends on several factors, including its concentration, the volume of waste, and local regulations. The following diagram illustrates a logical workflow for making this determination.

Caption: Decision workflow for the disposal of N-(Dithiocarboxy)sarcosine.

Step-by-Step Disposal Procedures

Based on the decision workflow, the following detailed protocols should be followed.

Protocol 1: Disposal of Small Quantities via Chemical Treatment

For very small, incidental amounts of N-(Dithiocarboxy)sarcosine (typically less than 1 gram), chemical decomposition to less harmful products may be a viable option before final disposal as hazardous waste. This procedure is based on the known hydrolysis of dithiocarbamates in acidic solutions.[2][4][5]

Objective: To hydrolyze N-(Dithiocarboxy)sarcosine into carbon disulfide and sarcosine.

Materials:

• N-(Dithiocarboxy)sarcosine waste

• 1 M Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃) for neutralization

• pH paper or pH meter

• Appropriate glass container for the reaction

• Stir bar and stir plate

Procedure:

• Preparation: Conduct this procedure in a certified chemical fume hood. Wear all required PPE.

• Dilution: Place the N-(Dithiocarboxy)sarcosine waste in a suitable glass container. If it is a solid, dissolve it in a minimal amount of water.

• Acidification: Slowly add 1 M HCl to the solution while stirring. The acidic conditions will initiate the hydrolysis of the dithiocarbamate. Be aware that this will generate carbon disulfide, which is volatile and has a strong odor.

• Monitoring: Monitor the pH of the solution using pH paper or a pH meter. Continue adding acid until the pH is between 2 and 3.

• Reaction Time: Allow the reaction to proceed for at least 24 hours to ensure complete decomposition.

• Neutralization: After the reaction is complete, slowly add sodium bicarbonate to neutralize the excess acid until the pH is between 6 and 8.

• Final Disposal: The resulting solution should be collected in a designated hazardous waste container for pickup by a licensed disposal company. Although the primary hazardous compound has been decomposed, the degradation products and any unreacted starting material still require proper disposal.

Protocol 2: Disposal of Large Quantities as Hazardous Waste

For larger quantities of N-(Dithiocarboxy)sarcosine or when chemical treatment is not feasible, the material must be disposed of as hazardous waste without any pre-treatment.

Procedure:

• Segregation: Ensure that the N-(Dithiocarboxy)sarcosine waste is not mixed with other incompatible waste streams.

• Containerization: Place the waste in a clearly labeled, sealed, and appropriate hazardous waste container. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "N-(Dithiocarboxy)sarcosine" or "N-(Dithiocarboxy)sarcosine diammonium salt"

  • The CAS number: 29664-09-3

  • The associated hazards (e.g., Toxic, Irritant)

• Storage: Store the container in a designated hazardous waste accumulation area, away from sources of ignition and incompatible materials.

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.

• Documentation: Maintain accurate records of the amount of waste generated and its disposal date, in accordance with your institution's policies and local regulations.

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Response:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated. If the spill is large, it may be necessary to evacuate the entire lab.

• PPE: Do not attempt to clean up a spill without the proper PPE, including respiratory protection if necessary.

• Containment: For small spills, contain the material with an inert absorbent (e.g., vermiculite, sand).

• Cleanup: Carefully collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable cleaning agent.

• Report: Report the incident to your supervisor and EHS department.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion: A Commitment to Safety

The responsible disposal of N-(Dithiocarboxy)sarcosine is a non-negotiable aspect of laboratory work. By understanding its chemical properties, adhering to established protocols, and consulting with safety professionals, researchers can ensure that their groundbreaking work does not come at the cost of safety or environmental integrity. Always prioritize safety and when in doubt, consult your institution's Environmental Health and Safety department for guidance.

References

• Campanale, C., Triozzi, M., Ragonese, A., Losacco, D., & Massarelli, C. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851.

• Carl ROTH. (n.d.). N-(Dithiocarboxy)sarcosine diammonium salt, 100 mg. Retrieved from [Link]

• Cox, R. H. (1956). The decomposition of dithiocarbamate fungicides, with special reference to the volatile products. Canadian Journal of Botany, 34(4), 595-610.

• GovInfo. (2000, July 26). Federal Register/Vol. 65, No. 144/Wednesday, July 26, 2000/Notices. Retrieved from [Link]

• Kanchi, S., Singh, P., & Bisetty, K. (2014). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry, 7(5), 690-706.
• MDPI. (2024). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Molecules, 29(1), 23.
• PubMed. (2000). Microwave-assisted extraction (MAE)-acid hydrolysis of dithiocarbamates for trace analysis in tobacco and peaches. Journal of Agricultural and Food Chemistry, 48(11), 5289-5295.
• RSC Publishing. (2015). Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions, 44(30), 13416-13434.
• Taylor & Francis Online. (2022). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions.

• U.S. Environmental Protection Agency. (n.d.). Land Disposal Restrictions for Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Land Disposal Restrictions: Summary of Requirements. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2011, June 13). Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of N-(Dithiocarboxy)sarcosine: Personal Protective Equipment and Disposal

This guide provides essential safety protocols and operational plans for researchers, scientists, and drug development professionals working with N-(Dithiocarboxy)sarcosine. Its purpose is to instill a deep understanding of the necessary precautions, moving beyond simple instructions to explain the scientific reasoning behind each safety measure. By integrating field-proven insights with authoritative standards, this document aims to be your preferred resource for laboratory safety and chemical handling.

Understanding the Hazard: Why Specific PPE is Crucial

N-(Dithiocarboxy)sarcosine and its salts, such as N-(Dithiocarboxy)sarcosine Diammonium Salt (CAS No. 29664-09-3), are integral reagents in various biochemical and synthetic applications. However, their utility is matched by significant health hazards. According to safety data sheets, this compound is classified as harmful if swallowed, a skin irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory irritation (Category 3).[1]

The primary routes of exposure are inhalation of dust particles, skin contact, and eye contact. Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical line of defense. The Occupational Safety and Health Administration (OSHA) mandates in its standard for Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) that employers must provide, and employees must use, appropriate PPE to mitigate these risks.[2][3][4][5] This guide is designed to fulfill the core requirement of creating a self-validating system of safety protocols.

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE must be based on a thorough hazard assessment.[6][7][8] For N-(Dithiocarboxy)sarcosine, which is typically a solid, the primary risks arise from its dust and the potential for skin and eye contact.

Eye and Face Protection: The First Barrier

Direct contact with even small amounts of N-(Dithiocarboxy)sarcosine dust can cause serious eye irritation.[1] Standard laboratory safety glasses are insufficient.

• Mandatory: Chemical splash goggles that conform to the ANSI Z87.1 standard are required. These provide a seal around the eyes, protecting against airborne particles from all directions.

• Best Practice: When handling larger quantities (milligram to gram scale) or when there is a significant risk of splashing or aerosolization, a full-face shield should be worn in addition to chemical splash goggles. This aligns with OSHA's eye and face protection standard (29 CFR 1910.133), which requires protection from liquid chemicals, acids, and caustic liquids.[1][8][9][10][11]

Hand Protection: Selecting the Right Glove Material

Dithiocarbamates as a class of compounds necessitate careful glove selection. The choice of material is critical for preventing skin irritation and potential absorption.

• Primary Recommendation: Butyl Rubber Gloves. Butyl rubber offers excellent resistance to a wide range of corrosive chemicals, acids, and bases.[12][13][14] Given the reactive nature of the dithiocarbamate group, the superior protection of butyl gloves makes them the preferred choice for prolonged handling or when working with solutions.

• Acceptable for Incidental Contact: Nitrile Gloves. For short-duration tasks with a low risk of splash, nitrile gloves are a suitable alternative.[15][16][17] However, it is crucial to double-glove and to immediately remove and replace any glove that becomes contaminated. Be aware that nitrile has poor resistance to certain organic solvents in which N-(Dithiocarboxy)sarcosine might be dissolved.[15]

Glove Usage Protocol:

• Always inspect gloves for tears or punctures before use.

• For tasks with a higher risk of contamination, wearing two pairs of gloves (double-gloving) is recommended.

• Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.

• Wash hands thoroughly after removing gloves.

Body Protection: Shielding Against Contamination

A standard cotton lab coat is not sufficient when working with hazardous powders.

• Laboratory Coat: A clean, buttoned lab coat made of a non-porous or chemical-resistant material should be worn at all times.

• Chemical Apron: When handling larger quantities or performing operations with a high splash potential, a chemical-resistant apron worn over the lab coat is required.

Respiratory Protection: Preventing Inhalation Hazards

As N-(Dithiocarboxy)sarcosine can cause respiratory irritation, controlling dust inhalation is paramount.[1] The level of respiratory protection required depends on the quantity of material being handled and the ventilation conditions, in accordance with the OSHA Respiratory Protection Standard (29 CFR 1910.134).[6][7][18][19][20]

Condition	Minimum Respiratory Protection	Rationale & Governing Standard
Handling small quantities (e.g., <100 mg) in a certified chemical fume hood.	No respirator typically required.	The fume hood provides primary containment, minimizing airborne dust concentrations.
Weighing or transferring powder outside of a fume hood, or where dust may be generated.	NIOSH-approved N95 Particulate Respirator (Filtering Facepiece).	An N95 respirator will filter at least 95% of airborne particles and is suitable for protection against irritant dusts.[21][22][23]
Handling large quantities or in situations with significant aerosolization.	Half-mask or Full-facepiece Air-Purifying Respirator (APR) with P100 (HEPA) filters.	P100 filters have a 99.97% filtration efficiency for all particulates. A full-facepiece model also provides enhanced eye and face protection.[24][25]
Emergency spill response.	Self-Contained Breathing Apparatus (SCBA) or a Supplied-Air Respirator (SAR).	In situations with high or unknown concentrations, an independent air supply is necessary to ensure safety.

Table 1: Respiratory Protection Guidelines for Handling N-(Dithiocarboxy)sarcosine

Operational Plan: A Step-by-Step Workflow for Safe Handling

This procedural workflow is designed to ensure safety at every stage of handling N-(Dithiocarboxy)sarcosine.

Diagram 1: Step-by-step safe handling workflow.

Detailed Steps:

• Designate & Prepare Work Area: Whenever possible, handle solid N-(Dithiocarboxy)sarcosine in a certified chemical fume hood to contain dust. Ensure the work area is clean and uncluttered.

• Assemble & Inspect PPE: Gather all required PPE as outlined in Section 2. Visually inspect each item for damage or defects.

• Gather Materials: Bring all necessary equipment (spatulas, weigh paper, glassware, solvents) into the work area to minimize traffic once handling has begun.

• Prepare Waste Containers: Have clearly labeled containers ready for both solid and liquid waste.

• Don PPE: Put on your lab coat, followed by safety goggles/face shield, and a respirator if required by your risk assessment. Don gloves last.

• Handle Chemical: Use spatulas to gently transfer the solid. Avoid scooping actions that could create dust. If weighing, do so on weigh paper or in a tared container.

• Conduct Experiment: Keep containers of the chemical covered when not in immediate use.

• Decontaminate Tools & Surfaces: After handling, decontaminate reusable tools (like spatulas) with an appropriate solvent. Wipe down the work surface. Collect all rinsate and wipes as hazardous waste.

• Segregate & Dispose of Waste: Place all contaminated disposables (gloves, weigh paper, pipette tips) into the designated solid waste container. Dispose of neutralized chemical waste as described in Section 4.

• Doff PPE: Remove PPE in the reverse order it was put on, taking care not to self-contaminate. Gloves should be removed first.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.

Disposal Plan: Decontamination and Waste Management

Proper disposal is a critical component of the chemical lifecycle. Dithiocarbamates are known to be vulnerable to acid hydrolysis, which can be used as a method for laboratory-scale decontamination.[26][27][28] This process breaks down the dithiocarbamate into carbon disulfide and the corresponding amine.[26][29]

CAUTION: This procedure should be performed in a chemical fume hood due to the release of volatile and flammable carbon disulfide.

Step-by-Step Protocol for Liquid Waste Neutralization:

• Preparation: In a suitably sized beaker or flask within a chemical fume hood, dilute the aqueous waste containing N-(Dithiocarboxy)sarcosine with water to a concentration of less than 5%. Place the container in an ice bath to control any potential exothermic reaction.

• Acidification: While stirring, slowly add a dilute acid (e.g., 1M Hydrochloric Acid) dropwise until the pH of the solution is between 2 and 3.

• Reaction: Allow the solution to stir in the fume hood for at least 2 hours to ensure complete decomposition.

• Final Neutralization: After the decomposition period, neutralize the solution by slowly adding a base (e.g., sodium bicarbonate or 1M sodium hydroxide) until the pH is between 6 and 8.

• Disposal: Check with your institution's environmental health and safety office for final disposal procedures. In many cases, the neutralized, non-hazardous aqueous solution can be disposed of down the drain with copious amounts of water.[12][30]

Solid Waste Disposal:

• Contaminated Labware: All disposable items that have come into contact with N-(Dithiocarboxy)sarcosine (e.g., gloves, weigh boats, paper towels) must be collected in a clearly labeled, sealed hazardous waste container.

• Empty Chemical Containers: A container that held N-(Dithiocarboxy)sarcosine is considered "empty" if all contents have been removed by standard practice.[23][31] It is good practice to rinse the empty container three times with a suitable solvent (e.g., water or ethanol). This rinsate must be collected and treated as hazardous chemical waste. The rinsed container can then often be disposed of in the normal trash after defacing the label.[23]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

By adhering to these detailed protocols, researchers can confidently and safely handle N-(Dithiocarboxy)sarcosine, ensuring personal safety and environmental responsibility.

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